L-Tyrosine disodium salt

• CAS: 69847-45-6

Core Science & Biosynthesis

L-Tyrosine Disodium Salt: A Technical Guide for Researchers and Drug Development Professionals

Introduction

L-Tyrosine, a non-essential amino acid, is a critical precursor for the synthesis of key neurotransmitters and hormones, playing a pivotal role in various physiological processes. Its salt form, L-Tyrosine disodium salt, offers significant advantages in research and biopharmaceutical applications due to its enhanced solubility. This technical guide provides an in-depth overview of the core physicochemical properties of L-Tyrosine disodium salt, its role in significant signaling pathways, and detailed experimental protocols for its application in cell culture.

Physicochemical Properties

L-Tyrosine disodium salt is the sodium salt of L-Tyrosine, an amino acid that serves as a fundamental building block for proteins.[1] The disodium salt form is particularly favored in laboratory and manufacturing settings for its superior solubility in aqueous solutions compared to its parent amino acid.[2][3][4][5][6]

Property	L-Tyrosine	L-Tyrosine Disodium Salt (Anhydrous)	L-Tyrosine Disodium Salt Dihydrate
CAS Number	60-18-4	69847-45-6	122666-87-9
Molecular Formula	C₉H₁₁NO₃	C₉H₉NNa₂O₃	C₉H₉NNa₂O₃ • 2H₂O
Molecular Weight	181.19 g/mol [3]	225.15 g/mol	261.19 g/mol [7]
Solubility in Water	< 0.5 g/L (at neutral pH)[3][4]	100 mg/mL[8][9]	100 g/L[4]
Appearance	White crystalline powder	White to off-white crystalline powder[2]	White to off-white crystalline powder

Core Signaling Pathway: Catecholamine Biosynthesis

L-Tyrosine is the initial substrate for the biosynthesis of catecholamines, a class of neurotransmitters and hormones that includes dopamine, norepinephrine, and epinephrine.[[“]][11] This pathway is fundamental to the regulation of numerous physiological and cognitive functions. The conversion of L-Tyrosine to these vital compounds is a multi-step enzymatic process.[1][[“]] The rate-limiting step in this pathway is the conversion of L-Tyrosine to L-DOPA, catalyzed by the enzyme tyrosine hydroxylase.[1][[“]][11]

Caption: The enzymatic conversion of L-Tyrosine to catecholamines.

Experimental Protocols

The high water solubility of L-Tyrosine disodium salt makes it an ideal source of L-Tyrosine for cell culture media, particularly in biopharmaceutical production where maintaining nutrient availability is critical.[2][5][6][12]

Preparation of a Concentrated Stock Solution of L-Tyrosine Disodium Salt

This protocol outlines the preparation of a sterile, concentrated stock solution of L-Tyrosine disodium salt for supplementation in cell culture media.

Materials:

• L-Tyrosine disodium salt (anhydrous or dihydrate)

• Cell culture grade water (e.g., Milli-Q or WFI)

• Sterile container

• Sterile 0.22 µm filter

Procedure:

• Determine the desired concentration: Based on the specific cell culture requirements, calculate the mass of L-Tyrosine disodium salt needed to achieve the target stock solution concentration (e.g., 100 mg/mL).

• Dissolution: In a sterile container, add the calculated mass of L-Tyrosine disodium salt to approximately 80% of the final volume of cell culture grade water.

• Mixing: Agitate the solution gently until the L-Tyrosine disodium salt is completely dissolved. The enhanced solubility of the disodium salt should allow for dissolution at neutral pH.

• Volume Adjustment: Add cell culture grade water to reach the final desired volume.

• Sterile Filtration: Pass the solution through a sterile 0.22 µm filter to ensure sterility.

• Aliquoting and Storage: Aliquot the sterile stock solution into smaller, single-use volumes to minimize the risk of contamination and degradation from repeated freeze-thaw cycles. Store the aliquots at -20°C for long-term use. For aqueous solutions, it is often recommended not to store them for more than one day at refrigerated temperatures.[13]

Monitoring L-Tyrosine Concentration in Cell Culture Supernatant

Regular monitoring of L-Tyrosine levels in the culture medium is crucial to prevent nutrient depletion, which can negatively impact cell growth and protein production.[4]

Procedure:

• Sample Collection: Aseptically collect a sample of the cell culture supernatant at predetermined time points.

• Sample Preparation: Centrifuge the collected sample to pellet the cells and any debris. Carefully transfer the supernatant to a clean tube for analysis.

• Analytical Method: High-Performance Liquid Chromatography (HPLC) is a widely used and accurate method for quantifying amino acid concentrations in cell culture media.[4]

  • Utilize an HPLC system equipped with a method specifically developed for amino acid analysis. This often involves pre-column derivatization followed by UV or fluorescence detection.

  • Prepare a standard curve using known concentrations of L-Tyrosine to enable accurate quantification of the tyrosine concentration in the samples.

• Data Analysis: Calculate the L-Tyrosine concentration in each supernatant sample by comparing the results to the standard curve. This data can be used to determine the rate of tyrosine consumption by the cells and to optimize the feeding strategy.

References

• 1. Biosynthesis of Catecholamines - Basic Neurochemistry - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 2. L-Tyrosine Disodium Salt Supplier 122666-87-9 [cds-bsx.com]
• 3. L-Tyrosine in Cell Culture [sigmaaldrich.com]
• 4. benchchem.com [benchchem.com]
• 5. cphi-online.com [cphi-online.com]
• 6. lohmann-minerals.com [lohmann-minerals.com]
• 7. agscientific.com [agscientific.com]
• 8. L-Tyrosine disodium salt - LKT Labs [lktlabs.com]
• 9. medchemexpress.com [medchemexpress.com]
• 10. consensus.app [consensus.app]
• 11. Tyrosine Hydroxylase and Regulation of Dopamine Synthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 12. nbinno.com [nbinno.com]
• 13. cdn.caymanchem.com [cdn.caymanchem.com]

L-Tyrosine Disodium Salt in Research: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

L-Tyrosine, a non-essential amino acid, is a critical component in a multitude of biological processes. It serves as a fundamental building block for protein synthesis, a precursor to vital neurotransmitters and hormones, and a key player in cellular signaling. However, its practical application in research, particularly in aqueous-based systems like cell culture media, is hampered by its inherently low solubility at physiological pH. L-Tyrosine disodium salt, a highly water-soluble derivative, effectively overcomes this limitation, establishing it as an indispensable tool in various research and development domains. This technical guide provides an in-depth overview of its core applications, supported by quantitative data, detailed experimental protocols, and workflow visualizations.

Core Research Applications

The primary utility of L-Tyrosine disodium salt in research stems from its enhanced solubility, making it a superior alternative to free L-Tyrosine in numerous applications.

Cell and Tissue Culture

L-Tyrosine disodium salt is extensively used as a supplement in cell culture media, especially in high-density cultures for biopharmaceutical production. Its high solubility allows for the preparation of concentrated, pH-neutral feed solutions, which is crucial for modern fed-batch processes.

• Biopharmaceutical Production: In the manufacturing of monoclonal antibodies (mAbs) and other recombinant proteins using cell lines like Chinese Hamster Ovary (CHO), maintaining an adequate supply of tyrosine is essential. Insufficient tyrosine levels can lead to reduced specific productivity and the incorporation of incorrect amino acids (tyrosine sequence variants), compromising the final product's quality.[1][2] L-Tyrosine disodium salt ensures a consistent and high concentration of available tyrosine, supporting robust cell growth and maximizing protein yield.[3]

• Fed-Batch Cultures: Traditional fed-batch strategies often require a separate alkaline feed for tyrosine and cysteine due to their poor solubility at neutral pH.[4] This complicates the feeding process and can cause pH spikes in the bioreactor.[5] The use of L-Tyrosine disodium salt, or other soluble derivatives like phospho-L-tyrosine disodium salt, allows for the formulation of single, highly concentrated, neutral pH feeds, simplifying the manufacturing process.[4][6]

Pharmaceutical Synthesis

L-Tyrosine is a valuable chiral starting material for the synthesis of various pharmaceutical compounds. The disodium salt can be used as a more readily soluble precursor in the initial aqueous-based steps of a synthetic pathway. A notable example is its use in the synthesis of selectively protected L-DOPA (Levodopa) derivatives, which are crucial for developing treatments for Parkinson's disease.[7]

Biochemical and Enzymatic Assays

The consistent and high solubility of L-Tyrosine disodium salt makes it an ideal reagent for preparing substrates or components in various biochemical assays. For instance, in assays for the enzyme Tyrosinase, which catalyzes the oxidation of tyrosine, the disodium salt can be used to prepare the L-Tyrosine substrate solution. This ensures accurate and reproducible substrate concentrations.

Nutritional Formulations

In the development of parenteral and enteral nutrition solutions, providing essential and conditionally essential amino acids is critical. The poor solubility of L-Tyrosine presents a challenge in formulating these solutions.[8] L-Tyrosine disodium salt, along with dipeptides containing tyrosine like L-alanyl-L-tyrosine, offers a more soluble option to ensure adequate tyrosine delivery for patients who cannot consume food orally.[9][10][11]

Data Presentation

The following tables summarize key quantitative data regarding L-Tyrosine and its disodium salt.

Property	L-Tyrosine	L-Tyrosine Disodium Salt Dihydrate	Reference(s)
Molecular Formula	C₉H₁₁NO₃	C₉H₉NNa₂O₃ · 2H₂O	,[12]
Molecular Weight	181.19 g/mol	261.18 g/mol	,[13]
Solubility in Water	~0.45 mg/mL (at neutral pH)	~100 mg/mL	,[14]
Storage Temperature	Room Temperature	2-8°C	[13],[1]

Table 1: Physicochemical Properties of L-Tyrosine and L-Tyrosine Disodium Salt Dihydrate.

Cell Culture Medium	Typical L-Tyrosine Concentration	Reference(s)
DMEM	0.104 g/L
MEM	0.036 g/L
RPMI-1640	0.029 g/L

Table 2: L-Tyrosine Concentrations in Common Basal Cell Culture Media.

Experimental Protocols

Protocol 1: Preparation of a Concentrated L-Cysteine and L-Tyrosine Alkaline Stock Solution for Fed-Batch Cell Culture

This protocol is adapted from a method used for preparing a combined feed supplement for CHO cell cultures.[3] The use of L-Tyrosine disodium salt is central to achieving the high concentration.

Materials:

• L-Cysteine hydrochloride monohydrate

• L-Tyrosine disodium salt dihydrate

• Cell culture grade water (e.g., Milli-Q)

• 5 M Sodium Hydroxide (NaOH)

• 1 M Hydrochloric Acid (HCl)

• Sterile container

• Sterile 0.22 µm filter

Procedure:

• Measure approximately 80% of the final required volume of cell culture grade water into a sterile container.

• Adjust the pH of the water to ≥ 13.0 using 5 M NaOH. This highly alkaline condition is crucial for dissolving high concentrations of both amino acids.

• Slowly add L-Cysteine hydrochloride monohydrate and L-Tyrosine disodium salt dihydrate to the desired final concentrations (e.g., 7.9 g/L for L-Cysteine HCl and 22.45 g/L for L-Tyrosine disodium salt).[3]

• Mix continuously until all components are completely dissolved.

• Carefully adjust the pH to the target for the stock solution, for example, 11.3 ± 0.1, using 5 M NaOH or 1 M HCl.[3]

• Add cell culture grade water to reach the final volume.

• Sterile filter the solution using a 0.22 µm filter into a sterile storage container.

• Store the solution at the recommended temperature (typically 2-8°C).

Caution: This stock solution is highly alkaline. Its addition to the bioreactor must be carefully controlled to avoid rapid pH shifts that can negatively impact cell health.

Protocol 2: Enzymatic Assay of Tyrosinase

This protocol describes a general method for assaying Tyrosinase activity, where L-Tyrosine is the substrate. L-Tyrosine disodium salt can be used to prepare the substrate solution due to its high solubility.

Materials:

• L-Tyrosine disodium salt dihydrate

• Potassium Phosphate, Monobasic

• Potassium Hydroxide (KOH)

• Tyrosinase enzyme solution

• Deionized water

• Spectrophotometer capable of measuring at 280 nm

• Quartz cuvettes

• pH meter

Procedure:

• Prepare 50 mM Potassium Phosphate Buffer (pH 6.5): Dissolve the appropriate amount of Potassium Phosphate, Monobasic in deionized water. Adjust the pH to 6.5 at 25°C with 1 M KOH.

• Prepare 1 mM L-Tyrosine Substrate Solution: Dissolve L-Tyrosine disodium salt dihydrate in the 50 mM Potassium Phosphate Buffer to a final concentration of 1 mM. The high solubility of the disodium salt facilitates this step.

• Prepare Enzyme Solution: Immediately before use, prepare a solution of Tyrosinase (e.g., 500-1,000 units/mL) in cold 50 mM Potassium Phosphate Buffer.

• Assay: a. Set up two quartz cuvettes: one for the test sample and one for the blank. b. To each cuvette, add 2.90 mL of the 1 mM L-Tyrosine substrate solution. c. Equilibrate the cuvettes to 25°C in a thermostatted spectrophotometer. d. To the test cuvette , add 0.10 mL of the Tyrosinase enzyme solution. e. To the blank cuvette , add 0.10 mL of the 50 mM Potassium Phosphate Buffer. f. Immediately mix by inversion and start recording the increase in absorbance at 280 nm for approximately 10 minutes. g. Calculate the rate of reaction (ΔA280nm/minute) from the initial linear portion of the curve for both the test and blank. The activity of the enzyme is proportional to the rate of increase in absorbance.

Visualizations

The following diagrams, generated using DOT language, illustrate key workflows and pathways involving L-Tyrosine.

Caption: Workflow for preparing a concentrated L-Tyrosine disodium salt stock solution.

Caption: Major metabolic pathways of L-Tyrosine in biological systems.

Caption: Simplification of fed-batch cell culture using L-Tyrosine disodium salt.

References

• 1. Insight into the roles of tyrosine on rCHO cell performance in fed-batch cultures - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Investigation into the impact of tyrosine on the product formation and quality attributes of mAbs in rCHO cell cultures - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. merckmillipore.com [merckmillipore.com]
• 4. bioprocessintl.com [bioprocessintl.com]
• 5. enzymedevelopment.com [enzymedevelopment.com]
• 6. Improvement and simplification of fed-batch bioprocesses with a highly soluble phosphotyrosine sodium salt - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. chem.ucla.edu [chem.ucla.edu]
• 8. N-acetyl-L-tyrosine as a tyrosine source during total parenteral nutrition in adult rats - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Tyrosine Metabolism | Pathway - PubChem [pubchem.ncbi.nlm.nih.gov]
• 10. Amino acid composition in parenteral nutrition: what is the evidence? - PMC [pmc.ncbi.nlm.nih.gov]
• 11. L-alanyl-L-tyrosine as a tyrosine source during total parenteral nutrition. Infusion at 0.5 and 2 mmoles/kg/day in adult rats - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]
• 13. researchgate.net [researchgate.net]
• 14. benchchem.com [benchchem.com]

L-Tyrosine vs. L-Tyrosine Disodium Salt: A Technical Guide to Solubility for Researchers and Drug Development Professionals

An in-depth analysis of the aqueous solubility of L-Tyrosine and its disodium salt, providing critical data and methodologies for scientific applications.

This technical guide offers a comprehensive comparison of the aqueous solubility of L-Tyrosine and its highly soluble counterpart, L-Tyrosine disodium salt. For researchers, scientists, and professionals in drug development, understanding the solubility characteristics of these compounds is paramount for formulating effective cell culture media, designing drug delivery systems, and conducting various biochemical and pharmaceutical studies. This document provides a detailed overview of their physicochemical properties, quantitative solubility data, standardized experimental protocols for solubility determination, and the biochemical context of L-Tyrosine in cellular signaling.

Physicochemical Properties

A fundamental understanding of the physicochemical properties of L-Tyrosine and its disodium salt is essential for interpreting their solubility behavior. L-Tyrosine is a non-essential amino acid with a polar side chain containing a phenol group. Its amphoteric nature, due to the presence of both an amino and a carboxyl group, results in the formation of zwitterions and influences its solubility at different pH values. The disodium salt of L-Tyrosine is a salt hydrate, which significantly enhances its aqueous solubility.

Property	L-Tyrosine	L-Tyrosine Disodium Salt Dihydrate
Molecular Formula	C₉H₁₁NO₃	C₉H₉NNa₂O₃ · 2H₂O
Molecular Weight	181.19 g/mol	261.19 g/mol [1]
Appearance	White crystalline powder	White to off-white crystalline powder[1]
pKa (Carboxyl)	~2.2	-
pKa (Amino)	~9.1	-
pKa (Phenolic)	~10.1	-
Isoelectric Point (pI)	5.66	-

Aqueous Solubility

The most significant difference between L-Tyrosine and its disodium salt lies in their aqueous solubility. L-Tyrosine exhibits low solubility in neutral aqueous solutions, a characteristic that can pose challenges in various experimental and manufacturing settings. In contrast, the disodium salt is readily soluble in water.

L-Tyrosine

The solubility of L-Tyrosine is highly dependent on the pH of the solution. It is least soluble around its isoelectric point (pI ≈ 5.66) and its solubility increases significantly in acidic and alkaline conditions.

Solvent	Temperature (°C)	pH	Solubility
Water	25	Neutral	0.45 mg/mL
Water	25	1.8	2.0 mg/mL[2]
Water	25	9.5	1.4 mg/mL[2]
Water	25	10.0	3.8 mg/mL[2]
1 M HCl	-	<1	100 mg/mL (with heating)[2]

L-Tyrosine Disodium Salt

L-Tyrosine disodium salt demonstrates markedly higher aqueous solubility compared to its free acid form. This enhanced solubility is attributed to the ionic nature of the salt.

Solvent	Temperature (°C)	pH	Solubility
Water	Not Specified	Alkaline (1% solution: 10.5-11.5)[1]	~100 mg/mL[3]
PBS	Not Specified	7.2	~10 mg/mL[4]

Experimental Protocol for Solubility Determination

A standardized protocol is crucial for obtaining reproducible solubility data. The following outlines a general procedure based on the isothermal equilibrium shake-flask method, which is widely accepted for determining the thermodynamic solubility of ionizable compounds. This method can be adapted for both L-Tyrosine and its disodium salt.

Materials and Equipment

• L-Tyrosine or L-Tyrosine disodium salt

• Purified water (e.g., Milli-Q or equivalent)

• pH buffers (e.g., phosphate, citrate, borate) covering the desired pH range

• Hydrochloric acid (HCl) and Sodium Hydroxide (NaOH) for pH adjustment

• Analytical balance

• pH meter

• Constant temperature orbital shaker or water bath

• Centrifuge

• Syringe filters (e.g., 0.22 µm PVDF)

• High-Performance Liquid Chromatography (HPLC) system with a UV detector or a UV-Vis spectrophotometer

• Volumetric flasks, pipettes, and other standard laboratory glassware

Procedure

• Preparation of Saturated Solutions:

  • Add an excess amount of the compound (L-Tyrosine or L-Tyrosine disodium salt) to a series of vials containing a known volume of the desired aqueous solvent (e.g., purified water or a specific pH buffer). The excess solid should be visually apparent.

  • Seal the vials to prevent solvent evaporation.

• Equilibration:

  • Place the vials in a constant temperature orbital shaker or water bath set to the desired temperature (e.g., 25 °C or 37 °C).

  • Agitate the samples for a sufficient period to reach equilibrium. A minimum of 24-48 hours is generally recommended. Preliminary studies can be conducted to determine the time required to reach a solubility plateau.

• Sample Collection and Preparation:

  • After equilibration, allow the vials to stand undisturbed for a short period to allow the excess solid to settle.

  • Carefully withdraw a sample from the supernatant using a syringe.

  • Immediately filter the sample through a syringe filter to remove any undissolved particles. This step is critical to avoid overestimation of solubility.

• pH Measurement:

  • Measure the pH of the filtrate at the same temperature as the equilibration.

• Quantification:

  • HPLC Method (Preferred):

    • Dilute the filtered sample with a suitable mobile phase to a concentration within the linear range of a pre-established calibration curve.

    • Inject the diluted sample into the HPLC system.

    • Quantify the concentration of the dissolved compound by comparing its peak area to the calibration curve.

  • UV-Vis Spectrophotometry Method:

    • Dilute the filtered sample with the appropriate solvent to a concentration that falls within the linear range of the Beer-Lambert law.

    • Measure the absorbance at the wavelength of maximum absorbance (λmax) for the compound.

    • Calculate the concentration using a standard calibration curve.

• Data Analysis:

  • Calculate the solubility in mg/mL or other desired units.

  • Repeat the experiment at least in triplicate to ensure reproducibility and report the mean solubility and standard deviation.

Visualization of a Relevant Signaling Pathway

L-Tyrosine is a fundamental building block of proteins and a precursor to several important signaling molecules, including neurotransmitters (dopamine, norepinephrine, epinephrine) and hormones (thyroid hormones). Furthermore, the phosphorylation of tyrosine residues on proteins is a critical mechanism in signal transduction, particularly in pathways mediated by Receptor Tyrosine Kinases (RTKs). The following diagram illustrates a generalized RTK signaling pathway.

Caption: Generalized Receptor Tyrosine Kinase (RTK) Signaling Pathway.

The following diagram illustrates the workflow for the isothermal equilibrium shake-flask solubility determination method described in this guide.

Caption: Experimental Workflow for Solubility Determination.

Conclusion

The choice between L-Tyrosine and its disodium salt is primarily dictated by the required concentration in an aqueous solution. While L-Tyrosine's solubility can be modulated by adjusting the pH, its inherent low solubility at neutral pH presents a significant limitation in many biological and pharmaceutical applications. L-Tyrosine disodium salt offers a highly soluble alternative, simplifying the preparation of concentrated stock solutions and media formulations. The data and protocols presented in this guide are intended to assist researchers and drug development professionals in making informed decisions and employing sound experimental practices related to these essential compounds.

References

• 1. rpicorp.com [rpicorp.com]
• 2. organic chemistry - The Solubility of Tyrosine - Chemistry Stack Exchange [chemistry.stackexchange.com]
• 3. L-Tyrosine disodium salt - LKT Labs [lktlabs.com]
• 4. cdn.caymanchem.com [cdn.caymanchem.com]

An In-depth Technical Guide on the Biological Function of L-Tyrosine Disodium Salt

For: Researchers, Scientists, and Drug Development Professionals

Abstract: L-Tyrosine, a non-essential amino acid, is a fundamental component in numerous biological processes, including protein synthesis and the production of critical neurotransmitters and hormones. However, its utility in aqueous solutions is hampered by poor solubility at neutral pH. This technical guide details the biological functions and applications of L-Tyrosine disodium salt, a highly soluble derivative designed to overcome this limitation. The document elucidates the core roles of L-Tyrosine in cellular metabolism, signaling pathways, and its principal application in biopharmaceutical manufacturing. Furthermore, it provides structured quantitative data, detailed experimental protocols, and visual diagrams of key pathways and workflows to serve as a comprehensive resource for the scientific community.

Introduction: Overcoming the Solubility Challenge

L-Tyrosine is a proteinogenic amino acid essential for cell growth and the synthesis of biologically vital molecules. Despite its importance, L-Tyrosine exhibits very low solubility in water at neutral pH (approximately 0.45 mg/mL), which presents significant challenges in preparing concentrated stock solutions for applications such as cell culture media.[1] To address this, L-Tyrosine disodium salt was developed. Its primary function is not to alter the intrinsic biological activity of L-Tyrosine but to serve as a highly soluble and bioavailable source of the amino acid.[2][3] This salt form readily dissolves in water (approximately 100 mg/mL), enabling the preparation of concentrated, pH-neutral feeds without the risk of precipitation or the need for extreme pH adjustments that can introduce cellular stress.[4]

Physicochemical Properties

The enhanced solubility of L-Tyrosine disodium salt is its defining characteristic, making it a superior choice for bioproduction and research applications requiring high concentrations of L-Tyrosine.

Property	L-Tyrosine	L-Tyrosine Disodium Salt Dihydrate	Reference(s)
Molecular Formula	C₉H₁₁NO₃	C₉H₁₃NNa₂O₅	[5]
Molecular Weight	181.19 g/mol	225.15 g/mol (anhydrous basis)
Appearance	White powder	White to cream powder	[5][6]
Solubility in Water (neutral pH)	~0.45 mg/mL	100 mg/mL	[4]
pH (in solution)	5.63 (Isoelectric Point)	10.5 - 12.0	[5]
Purity	N/A	≥98%	[4][7]

Core Biological Functions of L-Tyrosine

L-Tyrosine disodium salt delivers L-Tyrosine, which is integral to several key physiological and cellular processes.

Protein Synthesis and Structure

As one of the 20 standard amino acids, L-Tyrosine is a fundamental building block for proteins.[] Its phenolic side chain is both hydrophobic and polar, allowing it to mediate molecular recognition at protein surfaces, binding interfaces, or within the protein core. In biopharmaceutical manufacturing, particularly for monoclonal antibodies (mAbs) in Chinese Hamster Ovary (CHO) cells, an insufficient supply of L-Tyrosine can reduce specific productivity and lead to the incorporation of incorrect amino acids (sequence variants).

Precursor to Neurotransmitters and Hormones

L-Tyrosine is the metabolic precursor for the synthesis of catecholamines—dopamine, norepinephrine, and epinephrine—which are crucial neurotransmitters for mood regulation, cognitive function, and stress response.[][9] It is also essential for the production of thyroid hormones (thyroxine) in the thyroid gland, which regulate metabolism.

Caption: Catecholamine biosynthesis pathway starting from L-Tyrosine.

Cellular Signaling

The phenolic hydroxyl group of tyrosine residues within proteins is a primary target for phosphorylation by protein kinases.[10] This conversion to phosphotyrosine is a critical "on-off" switch in signal transduction cascades that regulate cell growth, differentiation, migration, and gene expression. Receptor Tyrosine Kinases (RTKs) are a major class of cell surface receptors that rely on this mechanism.

Application in Biopharmaceutical Production

The primary industrial application of L-Tyrosine disodium salt is as a component in cell culture media for the commercial manufacturing of therapeutic proteins and monoclonal antibodies.[11]

• Enhanced Productivity: It ensures a consistent and high concentration of dissolved L-Tyrosine, preventing it from becoming a limiting nutrient, which is crucial for maintaining high cell growth and productivity.[2][3]

• Process Simplification: It eliminates the need for a separate, high-pH alkaline feed for L-Tyrosine, which simplifies the feeding strategy, reduces the risk of pH spikes in the bioreactor, and lowers the overall salt load on the culture.[1]

• Quality Assurance: High-purity, GMP-grade L-Tyrosine disodium salt is available, ensuring it is 100% enantiomerically pure and low in endotoxins, which is critical for biopharmaceutical applications.[2][3]

Experimental Protocols and Workflows

General Workflow for Use in Fed-Batch Cell Culture

The use of L-Tyrosine disodium salt simplifies nutrient feeding strategies in fed-batch cultures, as illustrated in the workflow below.

Caption: Workflow for using L-Tyrosine disodium salt in fed-batch culture.

Protocol 1: Preparation of a Concentrated L-Tyrosine Disodium Salt Stock Solution

This protocol describes the preparation of a highly concentrated stock solution for addition to a basal cell culture medium or as part of a concentrated feed.

• Materials:

  • L-Tyrosine disodium salt dihydrate (CAS No. 122666-87-9)

  • Cell culture grade water (e.g., Milli-Q or WFI)

  • Sterile container (e.g., glass bottle or media bag)

  • 0.22 µm sterile filter unit

• Procedure:

  • Measure approximately 80% of the final required volume of cell culture grade water into the sterile container.

  • Slowly add the pre-weighed L-Tyrosine disodium salt powder to the water while stirring. Due to its high solubility, it should dissolve readily at room temperature.

  • Continue stirring until the salt is completely dissolved.

  • Add water to reach the final desired volume and mix thoroughly.

  • Verify the pH of the final solution. It will be alkaline. If necessary for the overall media formulation, the pH can be adjusted, but this is often not required as it will be diluted into the larger, buffered volume of the bioreactor.

  • Sterile-filter the final solution using a 0.22 µm filter into a sterile storage container.

  • Store the solution as recommended by the manufacturer, typically at 2-8°C.[7]

Protocol 2: Quantification of L-Tyrosine in Culture Supernatant via HPLC

Monitoring L-Tyrosine concentration is crucial to optimize feeding strategies and prevent nutrient depletion.

• Sample Preparation:

  • Aseptically collect a sample from the bioreactor at specified time points.

  • Centrifuge the sample (e.g., at 1000 x g for 5-10 minutes) to pellet the cells.

  • Carefully collect the supernatant for analysis. The supernatant can be stored at -20°C or lower if not analyzed immediately.

• Analytical Method (General):

  • High-Performance Liquid Chromatography (HPLC) is the standard method for accurately quantifying amino acids.[12]

  • Use an HPLC system equipped with a suitable column and detector (e.g., UV or fluorescence) for amino acid analysis. Pre-column derivatization is a common technique to enhance detection.

  • Prepare a standard curve with known concentrations of L-Tyrosine to enable accurate quantification of the samples.

  • Run the prepared standards and supernatant samples through the HPLC system according to the established method.

• Data Analysis:

  • Calculate the L-Tyrosine concentration in each sample by comparing its peak area to the standard curve.[12]

  • Use this data to determine the cell-specific consumption rate, which informs adjustments to the feeding strategy to prevent depletion and maintain optimal culture performance.[12]

Toxicological and Safety Data

L-Tyrosine disodium salt is generally considered safe for its intended laboratory and manufacturing uses, though standard precautions for handling chemical reagents should be observed. The available data on the salt form is limited, but it is expected to have a safety profile similar to L-Tyrosine itself.

Endpoint	Result	Species	Reference(s)
Acute Eye Damage	Causes serious eye damage	N/A (Hazard Statement)	[13]
Skin Irritation	Causes skin irritation	N/A (Hazard Statement)	[11][14]
Respiratory Irritation	May cause respiratory irritation	N/A (Hazard Statement)	[11][14]
Aquatic Toxicity	EC50: >100 mg/L	Daphnia magna (Water flea)
Carcinogenicity	No component is identified as a carcinogen by IARC, NTP, or OSHA	N/A	[15]

Conclusion

L-Tyrosine disodium salt is a critical enabling component in modern biopharmaceutical development and production. Its primary biological function is to serve as a highly soluble and bioavailable source of L-Tyrosine, thereby circumventing the inherent formulation challenges posed by the free amino acid. This allows researchers and manufacturing professionals to maintain optimal cell culture conditions, simplify complex feeding strategies, and ultimately enhance the productivity and quality of therapeutic proteins. A thorough understanding of its properties and the underlying biological roles of L-Tyrosine is essential for its effective application in research and drug development.

References

• 1. Enhancing the solubility of L-Tyrosine in cell culture media applications [evonik.com]
• 2. lohmann-minerals.com [lohmann-minerals.com]
• 3. lohmann-minerals.com [lohmann-minerals.com]
• 4. L-Tyrosine disodium salt - LKT Labs [lktlabs.com]
• 5. L-Tyrosine disodium salt dihydrate 500 g | Request for Quote | Thermo Scientific Chemicals [thermofisher.com]
• 6. nbinno.com [nbinno.com]
• 7. sigmaaldrich.com [sigmaaldrich.com]
• 9. examine.com [examine.com]
• 10. scientificlabs.co.uk [scientificlabs.co.uk]
• 11. Thermo Scientific Chemicals L-Tyrosine disodium salt dihydrate 100 g | Buy Online | Thermo Scientific Chemicals | Fisher Scientific [fishersci.com]
• 12. benchchem.com [benchchem.com]
• 13. fishersci.com [fishersci.com]
• 14. chemicalbook.com [chemicalbook.com]
• 15. capotchem.cn [capotchem.cn]

An In-depth Technical Guide to the Synthesis and Purity of L-Tyrosine Disodium Salt

For Researchers, Scientists, and Drug Development Professionals

Abstract

L-Tyrosine, a non-essential amino acid, is a critical precursor in the biosynthesis of several key neurotransmitters and hormones, and plays a vital role in protein synthesis and cell signaling. Its utility in various research and biopharmaceutical applications, particularly in cell culture media, is often hampered by its low aqueous solubility. The disodium salt of L-Tyrosine offers a highly soluble alternative, ensuring efficient delivery of this crucial amino acid in aqueous environments. This technical guide provides a comprehensive overview of the synthesis and purification of L-Tyrosine disodium salt, complete with detailed experimental protocols, quantitative data, and visualization of relevant biological pathways.

Introduction

L-Tyrosine is a fundamental building block for proteins and a precursor to vital catecholamines such as dopamine, norepinephrine, and epinephrine.[1] Its phenolic hydroxyl group is a key site for post-translational modifications like phosphorylation, which are central to cellular signaling. Despite its biological significance, the limited solubility of L-Tyrosine in neutral aqueous solutions presents a challenge for its use in various applications, including cell culture media for the production of therapeutic proteins.

The disodium salt of L-Tyrosine (CAS No: 69847-45-6) overcomes this limitation with its significantly higher water solubility (100 mg/mL).[1] This enhanced solubility makes it an ideal supplement in bioproduction and other research applications where a high concentration of L-Tyrosine is required without causing precipitation or requiring extreme pH adjustments. This guide details a robust method for the synthesis and purification of L-Tyrosine disodium salt, ensuring high purity and yield for demanding scientific applications.

Synthesis of L-Tyrosine Disodium Salt

The synthesis of L-Tyrosine disodium salt is achieved through a straightforward acid-base reaction where L-Tyrosine is treated with two equivalents of a strong sodium base. The following protocol outlines a common laboratory-scale synthesis.

Experimental Protocol: Synthesis

Materials:

• L-Tyrosine (high purity, ≥98%)

• Sodium Hydroxide (NaOH), pellets or solution (e.g., 2M)

• Ethanol (95% or absolute)

• Deionized water

• Round-bottom flask

• Magnetic stirrer and stir bar

• pH meter or pH indicator strips

• Rotary evaporator

Procedure:

• Dissolution of L-Tyrosine: In a round-bottom flask, suspend L-Tyrosine in a minimal amount of a 1:1 mixture of ethanol and deionized water. The ethanol aids in the initial wetting and suspension of the sparingly soluble L-Tyrosine.

• Addition of Sodium Hydroxide: While stirring vigorously, slowly add two molar equivalents of sodium hydroxide solution to the L-Tyrosine suspension. The addition should be dropwise to control the exothermic reaction and ensure complete deprotonation of both the carboxylic acid and the phenolic hydroxyl group.

• Reaction Monitoring: Continue stirring at room temperature for 1-2 hours. The suspension should gradually become a clear, homogeneous solution as the L-Tyrosine disodium salt is formed. Monitor the pH of the solution; it should be strongly alkaline (pH > 12).

• Solvent Removal: Remove the solvent (ethanol and water) under reduced pressure using a rotary evaporator. The temperature of the water bath should be kept moderate (40-50°C) to avoid degradation of the product.

• Isolation of Crude Product: The resulting solid is the crude L-Tyrosine disodium salt. This product can be further purified by recrystallization.

Purification of L-Tyrosine Disodium Salt

Purification of the crude L-Tyrosine disodium salt is essential to remove any unreacted starting materials, excess sodium hydroxide, and other potential impurities. Recrystallization is an effective method for achieving high purity.[2][3]

Experimental Protocol: Purification by Recrystallization

Materials:

• Crude L-Tyrosine disodium salt

• Ethanol (absolute)

• Deionized water

• Beaker or Erlenmeyer flask

• Heating plate with magnetic stirring

• Ice bath

• Buchner funnel and filter paper

• Vacuum flask

• Desiccator

Procedure:

• Dissolution: Dissolve the crude L-Tyrosine disodium salt in a minimal amount of hot deionized water. Gentle heating and stirring will facilitate dissolution.

• Crystallization: Slowly add absolute ethanol to the hot aqueous solution with continuous stirring. The ethanol acts as an anti-solvent, reducing the solubility of the salt and inducing crystallization. Continue adding ethanol until the solution becomes slightly turbid.

• Cooling: Allow the solution to cool slowly to room temperature. Further cooling in an ice bath will maximize the yield of the purified crystals.

• Isolation: Collect the precipitated crystals by vacuum filtration using a Buchner funnel.

• Washing: Wash the crystals with a small amount of cold ethanol to remove any residual soluble impurities.

• Drying: Dry the purified L-Tyrosine disodium salt crystals under vacuum in a desiccator to a constant weight. The final product should be a white to off-white crystalline powder.

Purity Assessment

The purity of the synthesized L-Tyrosine disodium salt should be assessed using standard analytical techniques.

Analytical Methods

• High-Performance Liquid Chromatography (HPLC): HPLC is a precise method to determine the purity of the final product.[4] A reversed-phase C18 column with a suitable mobile phase (e.g., a buffered aqueous solution with an organic modifier like acetonitrile or methanol) and UV detection is commonly employed. The purity is determined by comparing the peak area of the product to that of any impurities.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: 1H and 13C NMR spectroscopy can confirm the chemical structure of the L-Tyrosine disodium salt and identify any residual solvents or impurities. The spectra should be consistent with the expected chemical shifts for the deprotonated form of L-Tyrosine.

• Melting Point: The melting point of the purified product can be determined and compared to the literature values for an indication of purity.

Quantitative Data

The following tables summarize the key quantitative data for L-Tyrosine disodium salt.

Table 1: Physicochemical Properties of L-Tyrosine Disodium Salt

Property	Value	Reference
CAS Number	69847-45-6 (anhydrous)	[1]
Molecular Formula	C₉H₉NNa₂O₃	[1]
Molecular Weight	225.15 g/mol (anhydrous)	[1]
Appearance	White to off-white crystalline powder
Solubility in Water	100 mg/mL	[1]

Table 2: Purity and Yield Data

Parameter	Typical Value	Method
Purity	≥98%	HPLC[1][5]
Theoretical Yield	Dependent on starting material quantity	Gravimetric
Practical Yield	85-95%	Gravimetric

Relevant Biological Pathways and Experimental Workflows

L-Tyrosine is a central molecule in several critical biological pathways. Understanding these pathways is essential for researchers working with L-Tyrosine and its derivatives.

Catecholamine Biosynthesis Pathway

L-Tyrosine is the starting material for the synthesis of catecholamines, a class of neurotransmitters and hormones that includes dopamine, norepinephrine, and epinephrine.[6][7][8] This pathway is crucial for various physiological and neurological processes.

References

• 1. L-Tyrosine disodium salt - LKT Labs [lktlabs.com]
• 2. benchchem.com [benchchem.com]
• 3. scs.illinois.edu [scs.illinois.edu]
• 4. helixchrom.com [helixchrom.com]
• 5. cdn.caymanchem.com [cdn.caymanchem.com]
• 6. The catecholamine system in health and disease —Relation to tyrosine 3-monooxygenase and other catecholamine-synthesizing enzymes— - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. Biosynthesis of Catecholamines - Basic Neurochemistry - NCBI Bookshelf [ncbi.nlm.nih.gov]

An In-depth Technical Guide on the Cellular Mechanism of Action of L-Tyrosine Disodium Salt

For Researchers, Scientists, and Drug Development Professionals

Abstract

L-Tyrosine is a non-essential amino acid that serves as a fundamental building block for proteins and a rate-limiting precursor for critical biomolecules, including catecholamine neurotransmitters, thyroid hormones, and melanin. The L-Tyrosine disodium salt formulation is a highly water-soluble version of L-Tyrosine, facilitating its use in aqueous solutions such as cell culture media and parenteral nutrition. Once dissolved, it dissociates, and the bioavailable L-Tyrosine follows its established metabolic and signaling pathways. This guide details the cellular mechanism of action of L-Tyrosine, covering its transport into the cell, its major metabolic fates, and its role in signal transduction. Particular focus is given to the synthesis of catecholamines and the role of tyrosine phosphorylation in cellular signaling. Quantitative data and detailed experimental protocols are provided to support further research and development.

Introduction: The Role of L-Tyrosine and its Disodium Salt Formulation

L-Tyrosine is a proteinogenic amino acid synthesized in the body from phenylalanine.[1][2][3] Its significance extends beyond protein synthesis, as it is a crucial precursor for several classes of bioactive molecules.[][5] These include:

• Catecholamines: Dopamine, norepinephrine, and epinephrine, which are vital neurotransmitters and hormones.[1][2][]

• Thyroid Hormones: Thyroxine (T4) and triiodothyronine (T3), which regulate metabolism.[1][2]

• Melanin: The primary pigment responsible for skin, hair, and eye color.[2][6]

The inherent poor water solubility of L-Tyrosine (0.45 mg/mL at neutral pH) can pose challenges for its use in experimental and clinical settings. L-Tyrosine disodium salt is a formulation designed to overcome this limitation, exhibiting significantly higher aqueous solubility (100 mg/mL).[7] This property makes it an ideal choice for preparing concentrated stock solutions for cell culture media, ensuring cellular accessibility without causing pH shock or requiring organic solvents.[8]

Upon dissolution, L-Tyrosine disodium salt fully dissociates, releasing L-Tyrosine. Therefore, its mechanism of action in cells is identical to that of L-Tyrosine . This document will focus on the cellular journey and functions of L-Tyrosine.

Cellular Uptake and Transport of L-Tyrosine

The entry of L-Tyrosine into cells is a critical, carrier-mediated process. It is not freely permeable across the cell membrane and relies on specific amino acid transporter systems. The primary transporters for L-Tyrosine are the Large Neutral Amino Acid (LNAA) transporters, particularly System L .[9][10]

• LAT1 (L-type amino acid transporter 1): This is the major transporter for tyrosine in many cell types, including fibroblasts and melanoma cells.[11][12] Studies in human fibroblasts have shown that LAT1 is responsible for approximately 90% of total tyrosine uptake.[11]

• Other Transporters: While LAT1 is dominant, other systems like LAT2, LAT3, LAT4, and System A may contribute to a lesser extent.[11]

The transport via System L is sodium-independent and functions as an exchanger, meaning the influx of L-Tyrosine is often coupled with the efflux of another intracellular amino acid.[10] The rate of L-Tyrosine uptake is therefore highly dependent on the intracellular concentration of other LNAAs.[10]

Quantitative Data on L-Tyrosine Transport

Parameter	Value	Cell Type	Reference
Km (Transport Affinity)	71 +/- 21 µM	Rabbit Corneal Cells (SIRC)	[9]
Vmax (Max Transport Velocity)	2.9 +/- 0.62 nmoles/min/mg protein	Rabbit Corneal Cells (SIRC)	[9]
Km (Na+-independent transport)	0.164 +/- 0.016 mM	Human Melanoma Cells (SK-MEL 23)	[12]
Vmax (Na+-independent transport)	21.6 +/- 1.1 nmol/min/mg protein	Human Melanoma Cells (SK-MEL 23)	[12]

Core Mechanisms of Action and Metabolic Fates

Once inside the cell, L-Tyrosine is directed into several key pathways. Its fate is largely determined by the cell type and its metabolic state.

Precursor to Catecholamine Synthesis

In neuronal and adrenal cells, the primary role of L-Tyrosine is to serve as the precursor for the synthesis of catecholamines. This pathway is fundamental to neurotransmission and endocrine function.[1][][13]

The synthesis begins with the conversion of L-Tyrosine to L-3,4-dihydroxyphenylalanine (L-DOPA). This reaction is catalyzed by the enzyme Tyrosine Hydroxylase (TH) and is the rate-limiting step in catecholamine biosynthesis.[14][15][16][17]

Key aspects of Tyrosine Hydroxylase regulation:

• Cofactors: The activity of TH requires molecular oxygen (O₂), iron (Fe²⁺), and tetrahydrobiopterin (BH₄) as cofactors.[15][17]

• Feedback Inhibition: The pathway's end-products, particularly dopamine, inhibit TH activity.[16][18][19] Dopamine binds to TH, competing with the BH₄ cofactor.[16]

• Phosphorylation: The activity of TH is acutely increased by phosphorylation at several serine residues (e.g., Ser40) by various protein kinases.[15][18] This phosphorylation relieves the feedback inhibition caused by catecholamines.[15][18]

Following its synthesis, L-DOPA is rapidly converted to dopamine by the enzyme Aromatic L-Amino Acid Decarboxylase (AADC).[16][20][21] Dopamine can then be further converted to norepinephrine and epinephrine in specific neurons.[16]

Caption: The rate-limiting conversion of L-Tyrosine to L-DOPA by TH.

Incorporation into Proteins

As one of the 20 proteinogenic amino acids, a primary function of L-Tyrosine is its incorporation into polypeptide chains during protein synthesis (translation).[][5][22] The unique phenolic side chain of tyrosine allows it to play special roles in protein structure and function, often being found at protein interfaces involved in molecular recognition.

Role in Signal Transduction: Tyrosine Phosphorylation

The hydroxyl group on the phenol side chain of tyrosine residues within proteins can be phosphorylated by a class of enzymes known as protein tyrosine kinases (PTKs) . This post-translational modification is a cornerstone of cellular signal transduction.[23]

• Mechanism: PTKs transfer a phosphate group from ATP to the tyrosine hydroxyl group, creating a phosphotyrosine residue.[23]

• Function: This phosphorylation event acts as a molecular switch, altering the protein's conformation, enzymatic activity, or creating a binding site for other proteins, particularly those containing SH2 domains.[][23]

• Significance: Tyrosine phosphorylation is a key step in regulating numerous cellular processes, including cell growth, differentiation, migration, and apoptosis.[5] Dysregulation of tyrosine kinase signaling is a hallmark of many cancers.[13]

Caption: A typical Receptor Tyrosine Kinase (RTK) signaling pathway.

Experimental Protocols

Protocol for Preparing L-Tyrosine Disodium Salt Stock Solution for Cell Culture

Due to its high solubility, preparing a stock solution of L-Tyrosine disodium salt is straightforward compared to standard L-Tyrosine.

Materials:

• L-Tyrosine Disodium Salt (e.g., Dihydrate form)

• Cell culture grade water (e.g., WFI or Milli-Q)

• Sterile conical tubes or bottles

• 0.22 µm sterile filter

Procedure:

• Calculation: Determine the desired stock concentration. A 100x stock is common. For a medium requiring 0.2 mM L-Tyrosine, a 20 mM stock is appropriate.

• Weighing: Accurately weigh the required amount of L-Tyrosine disodium salt powder in a sterile weighing boat. For a 20 mM stock of L-Tyrosine Disodium Dihydrate (MW = 261.19 g/mol ), this would be 5.22 g/L or 0.522 g per 100 mL.

• Dissolution: Add the powder to the appropriate volume of cell culture grade water in a sterile container. Mix by vortexing or gentle inversion until fully dissolved. The solution should be clear.[7]

• Sterilization: Sterilize the stock solution by passing it through a 0.22 µm syringe filter into a final sterile storage container.

• Storage: Store the stock solution at 2-8°C for short-term use or aliquot and freeze at -20°C for long-term storage to prevent degradation.

Protocol for Measuring Dopamine Synthesis from L-Tyrosine in PC12 Cells

This protocol provides a framework for quantifying the conversion of supplemented L-Tyrosine into dopamine.

Materials:

• PC12 cell line (a common model for dopaminergic neurons)

• Cell culture medium (e.g., RPMI-1640) supplemented with serum

• L-Tyrosine disodium salt stock solution

• Lysis buffer (e.g., 0.1 M perchloric acid)

• High-Performance Liquid Chromatography with Electrochemical Detection (HPLC-ECD) system[24][25]

Workflow:

• Cell Culture: Plate PC12 cells in multi-well plates and grow to ~80% confluency.

• Tyrosine Supplementation: Replace the growth medium with a serum-free, low-tyrosine medium for a 2-4 hour starvation period. Then, replace this with experimental medium containing varying concentrations of L-Tyrosine (e.g., 0, 25, 50, 100, 250 µM).

• Incubation: Incubate the cells for a defined period (e.g., 1-4 hours) to allow for uptake and conversion.

• Cell Lysis: Aspirate the medium and wash the cells with ice-cold PBS. Add lysis buffer (e.g., 0.1 M perchloric acid) to each well to lyse the cells and precipitate proteins.

• Sample Preparation: Scrape the wells and transfer the lysate to microcentrifuge tubes. Centrifuge at high speed (e.g., 14,000 x g) for 10 minutes at 4°C to pellet the protein.

• Analysis: Carefully collect the supernatant, which contains the catecholamines. Analyze the dopamine concentration in the supernatant using an HPLC-ECD system.[24]

• Data Normalization: Quantify the total protein in the pellet (e.g., using a BCA assay) to normalize the dopamine levels per milligram of protein.

Caption: Workflow for measuring dopamine synthesis in cultured cells.

Conclusion

L-Tyrosine disodium salt is a valuable tool for researchers, providing a highly soluble source of L-Tyrosine for cellular studies. Its mechanism of action is that of L-Tyrosine itself, a versatile amino acid central to protein synthesis, catecholamine and hormone production, and cellular signaling. Understanding its transport, metabolic conversion by rate-limiting enzymes like tyrosine hydroxylase, and its role in phosphorylation cascades is crucial for research in neuroscience, endocrinology, and oncology. The protocols and data presented here provide a technical foundation for professionals in drug development and cellular biology to further investigate and harness the pathways governed by this critical amino acid.

References

• 1. medikonda.com [medikonda.com]
• 2. Content - Health Encyclopedia - University of Rochester Medical Center [urmc.rochester.edu]
• 3. 6 Foods High in Tyrosine and Why You Need It [webmd.com]
• 5. caissonlabs.com [caissonlabs.com]
• 6. Tyrosine: Benefits, Side Effects and Dosage [healthline.com]
• 7. L-Tyrosine disodium salt - LKT Labs [lktlabs.com]
• 8. researchgate.net [researchgate.net]
• 9. Carrier mediated uptake of L-tyrosine and its competitive inhibition by model tyrosine linked compounds in a rabbit corneal cell line (SIRC)--strategy for the design of transporter/receptor targeted prodrugs - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. journals.biologists.com [journals.biologists.com]
• 11. Functional characterization of tyrosine transport in fibroblast cells from healthy controls - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. portlandpress.com [portlandpress.com]
• 13. Overview of Tyrosine Metabolism - Creative Proteomics [creative-proteomics.com]
• 14. Dynamics of tyrosine hydroxylase mediated regulation of dopamine synthesis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. Tyrosine hydroxylase - Wikipedia [en.wikipedia.org]
• 16. Tyrosine Hydroxylase and Regulation of Dopamine Synthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 17. droracle.ai [droracle.ai]
• 18. Tyrosine hydroxylase activity is regulated by two distinct dopamine-binding sites - PubMed [pubmed.ncbi.nlm.nih.gov]
• 19. researchgate.net [researchgate.net]
• 20. The Chemical Tools for Imaging Dopamine Release - PMC [pmc.ncbi.nlm.nih.gov]
• 21. researchgate.net [researchgate.net]
• 22. nbinno.com [nbinno.com]
• 23. Tyrosine - Wikipedia [en.wikipedia.org]
• 24. benchchem.com [benchchem.com]
• 25. L-Tyrosine Availability Affects Basal and Stimulated Catecholamine Indices in Prefrontal Cortex and Striatum of the Rat - PMC [pmc.ncbi.nlm.nih.gov]

Commercial Sourcing and Application of Research-Grade L-Tyrosine Disodium Salt: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of research-grade L-Tyrosine disodium salt, a highly soluble derivative of the amino acid L-Tyrosine. Given its enhanced solubility and bioavailability compared to its parent compound, L-Tyrosine disodium salt is a critical component in various research and biopharmaceutical applications, from cell culture media supplementation to neuroscience studies. This document outlines commercial sources, key quality parameters, experimental protocols, and relevant biological pathways to facilitate its effective use in a laboratory setting.

Commercial Availability and Specifications

A multitude of reputable suppliers offer research-grade L-Tyrosine disodium salt, often as a dihydrate. The quality and purity of the compound are paramount for reproducible experimental outcomes. Below is a comparative summary of product specifications from prominent commercial vendors.

Supplier	Product Name	CAS Number	Molecular Formula	Molecular Weight ( g/mol )	Purity/Assay	Solubility	Appearance
Sigma-Aldrich	L-Tyrosine disodium salt hydrate	69847-45-6	C₉H₉NNa₂O₃ · xH₂O	225.15 (anhydrous)	≥98% (HPLC)	100 mg/mL in water	White to beige powder
Thermo Fisher Scientific	L-Tyrosine disodium salt dihydrate	122666-87-9	C₉H₁₃NNa₂O₅	261.19	≥99%	Soluble in water	White to cream powder
LKT Laboratories	L-Tyrosine disodium salt	69847-45-6	C₉H₉NNa₂O₃	225.15	≥98%	100 mg/mL in water	White to off-white powder
Cayman Chemical	L-Tyrosine (sodium salt hydrate)	-	C₉H₁₁NO₃ • XNa [2H₂O]	181.2 (as free acid)	≥98%	~10 mg/mL in PBS (pH 7.2)	Solid
AG Scientific	L-Tyrosine, Disodium Salt Dihydrate	122666-87-9	C₉H₉NO₃Na₂ • 2H₂O	261.19	-	Soluble in water	-
MP Biomedicals	L-Tyrosine, disodium salt, hydrate	122666-87-9	C₉H₉NO₃Na₂·xH₂O	225.2 (anhydrous)	-	-	-

Biological Significance: The Catecholamine Biosynthesis Pathway

L-Tyrosine is a non-essential amino acid that serves as a crucial precursor for the synthesis of catecholamines, a class of neurotransmitters and hormones vital for various physiological processes, including mood regulation, stress response, and motor control. The enhanced solubility of L-Tyrosine disodium salt makes it an excellent supplement for studies investigating these pathways. The synthesis of dopamine, norepinephrine, and epinephrine begins with the hydroxylation of L-Tyrosine.

Figure 1. The Catecholamine Biosynthesis Pathway.

Experimental Protocols

Protocol 1: Preparation of a Concentrated L-Tyrosine Disodium Salt Stock Solution for Cell Culture

Due to the significantly higher solubility of L-Tyrosine disodium salt compared to L-Tyrosine, it is the preferred choice for preparing concentrated stock solutions for cell culture media supplementation, particularly in fed-batch processes for monoclonal antibody (mAb) production in Chinese Hamster Ovary (CHO) cells.

Materials:

• L-Tyrosine disodium salt (research-grade)

• Cell culture-grade water (e.g., Milli-Q or WFI)

• Sterile container

• Sterile 0.22 µm filter

• pH meter

Procedure:

• In a sterile container, add approximately 80% of the final desired volume of cell culture-grade water.

• While stirring, slowly add the L-Tyrosine disodium salt powder to the water to achieve the desired final concentration (e.g., 100 g/L).

• Continue stirring until the powder is completely dissolved. The pH of the resulting solution will be alkaline.

• Adjust the volume to the final desired volume with cell culture-grade water.

• Sterile-filter the solution using a 0.22 µm filter into a sterile storage container.

• Store the stock solution at 2-8°C. For long-term storage, aliquoting and freezing at -20°C is recommended.

Protocol 2: In Vivo Assessment of L-Tyrosine Supplementation on Striatal Dopamine Levels in a Rodent Model

This protocol provides a framework for quantifying changes in dopamine and its metabolites in the rat striatum following the administration of L-Tyrosine disodium salt, using High-Performance Liquid Chromatography with Electrochemical Detection (HPLC-ECD).

Materials:

• L-Tyrosine disodium salt

• Sterile saline solution (0.9% NaCl)

• Male Wistar rats (or other appropriate strain)

• Anesthesia (e.g., isoflurane)

• Surgical instruments for brain dissection

• Homogenization buffer (e.g., 0.1 M perchloric acid)

• Tissue homogenizer

• Refrigerated centrifuge

• HPLC system with an electrochemical detector

• C18 reverse-phase HPLC column

Procedure:

• Animal Preparation and Dosing: Acclimatize animals to the housing conditions for at least one week prior to the experiment. Prepare a sterile solution of L-Tyrosine disodium salt in saline at the desired concentration. Administer the solution to the experimental group via intraperitoneal (i.p.) injection. Administer a corresponding volume of sterile saline to the control group.

• Tissue Collection: At a predetermined time point post-injection (e.g., 60 minutes), anesthetize the rat and decapitate.

• Rapidly dissect the brain on an ice-cold surface and isolate the striata.

• Immediately weigh the tissue and place it in a pre-weighed tube containing ice-cold homogenization buffer.

• Sample Preparation: Homogenize the tissue using a sonicator or mechanical homogenizer.

• Centrifuge the homogenate at high speed (e.g., 15,000 x g) for 15-20 minutes at 4°C.

• Carefully collect the supernatant, which contains the neurotransmitters and their metabolites.

• Filter the supernatant through a 0.22 µm syringe filter.

• HPLC-ECD Analysis: Inject a defined volume of the filtered supernatant into the HPLC-ECD system.

• Separate dopamine and its metabolites (e.g., DOPAC and HVA) using a C18 column and an appropriate mobile phase.[1]

• Detect and quantify the analytes using the electrochemical detector set at an optimal oxidation potential for dopamine.

• Data Analysis: Construct a standard curve using known concentrations of dopamine, DOPAC, and HVA. Calculate the concentration of each analyte in the tissue samples by comparing their peak areas to the standard curve. Normalize the results to the weight of the tissue.

Protocol 3: Assessment of Cell Viability and Proliferation using the MTT Assay

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric method to assess cell metabolic activity, which is an indicator of cell viability and proliferation. This protocol can be adapted to evaluate the effect of L-Tyrosine disodium salt supplementation on the health of cell cultures.

Materials:

• Cells in culture (e.g., CHO, HEK293)

• Complete cell culture medium

• L-Tyrosine disodium salt stock solution (prepared as in Protocol 1)

• 96-well cell culture plates

• MTT solution (5 mg/mL in sterile PBS)

• Solubilization solution (e.g., 0.01 M HCl in isopropanol or a commercial solubilizing agent)

• Multi-well plate reader (spectrophotometer)

Procedure:

• Cell Seeding: Harvest and count the cells. Seed the cells into a 96-well plate at a predetermined optimal density in complete culture medium. Incubate the plate overnight in a humidified incubator (37°C, 5% CO₂).

• Treatment: Prepare serial dilutions of the L-Tyrosine disodium salt stock solution in complete culture medium to achieve the desired final concentrations.

• Remove the overnight culture medium from the wells and replace it with the medium containing the different concentrations of L-Tyrosine disodium salt. Include a control group with no added L-Tyrosine disodium salt.

• Incubate the plate for the desired experimental duration (e.g., 24, 48, or 72 hours).

• MTT Addition: Approximately 4 hours before the end of the incubation period, add 10 µL of the 5 mg/mL MTT solution to each well.[2][3]

• Return the plate to the incubator and incubate for 2-4 hours. During this time, viable cells will convert the yellow MTT into purple formazan crystals.

• Solubilization: After the incubation with MTT, add 100 µL of the solubilization solution to each well.[2][3]

• Pipette up and down to ensure complete dissolution of the formazan crystals. The solution should turn a uniform purple color.

• Absorbance Measurement: Measure the absorbance of each well at a wavelength of 570 nm using a multi-well plate reader. A reference wavelength of 630 nm can be used to subtract background absorbance.

• Data Analysis: Subtract the average absorbance of the blank wells (medium only) from the absorbance of the experimental wells. The absorbance values are directly proportional to the number of viable cells.

Experimental Workflow: Optimizing L-Tyrosine Supplementation in Fed-Batch CHO Cell Culture

The following diagram illustrates a typical workflow for optimizing the concentration of L-Tyrosine disodium salt in a fed-batch culture of CHO cells to maximize monoclonal antibody production.

Figure 2. Workflow for L-Tyrosine Disodium Salt Optimization in CHO Fed-Batch Culture.

This comprehensive guide provides researchers with the necessary information to source and effectively utilize research-grade L-Tyrosine disodium salt in their experimental work. By understanding its properties, biological roles, and appropriate handling in various protocols, scientists can enhance the reliability and impact of their research in cell biology, neuroscience, and biopharmaceutical development.

References

• 1. A procedure to measure the specific activities of dopamine and its metabolites in rat striatum, based on HPLC, electrochemical detection and liquid scintillation counting - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Cell Viability Assays - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 3. creative-diagnostics.com [creative-diagnostics.com]

A Comprehensive Technical Guide to the Safe Handling of L-Tyrosine Disodium Salt in the Laboratory

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of the safety protocols and handling procedures for L-Tyrosine disodium salt, a compound frequently utilized in cell culture media and various research applications. Adherence to these guidelines is crucial for ensuring a safe laboratory environment and maintaining the integrity of experimental outcomes.

Chemical Identification and Properties

L-Tyrosine disodium salt is the sodium salt of the non-essential amino acid L-Tyrosine. Its enhanced solubility in water compared to L-Tyrosine makes it a valuable component in liquid formulations, including cell culture media.[1][2]

Property	Data	References
Synonyms	L-Tyrosine disodium salt hydrate, Disodium L-tyrosinate	[3][4]
CAS Number	69847-45-6 (hydrate), 122666-87-9 (dihydrate)	[3]
Molecular Formula	C₉H₉NNa₂O₃	[5]
Molecular Weight	225.15 g/mol	[5]
Appearance	White to off-white or beige crystalline powder	[1][6]
Solubility	Readily soluble in water; poorly soluble in ethanol and other organic solvents	[1]
Melting Point	> 300 °C / 572 °F	[5]
Stability	Stable under standard ambient conditions. It is hygroscopic and may decompose under high temperatures or in strongly acidic or basic environments.	[1][5]
Optical Activity	As a derivative of L-tyrosine, it retains the L-configuration and is optically active.	[1]

Hazard Identification and Classification

L-Tyrosine disodium salt is classified as hazardous. The primary hazards are related to skin and eye irritation.[3][4][7]

Hazard Classification	GHS Pictogram	Signal Word	Hazard Statements
Skin Corrosion/Irritation (Category 2)	GHS07	Warning	H315: Causes skin irritation.
Serious Eye Damage/Eye Irritation (Category 2A/1)	GHS05, GHS07	Danger/Warning	H318: Causes serious eye damage. / H319: Causes serious eye irritation.
Specific target organ toxicity — single exposure (Category 3), Respiratory system	GHS07	Warning	H335: May cause respiratory irritation.
Hazardous to the aquatic environment — acute hazard (Category 2)	None	None	H401: Toxic to aquatic life.

Note: Classifications may vary slightly between suppliers.

Safe Handling and Storage Protocols

Proper handling and storage are paramount to minimizing risks associated with L-Tyrosine disodium salt.

Personal Protective Equipment (PPE)

A risk assessment should be conducted before handling, but the following PPE is generally recommended:

• Eye Protection: Wear approved safety goggles or a face shield.[3][5][8]

• Hand Protection: Wear appropriate chemical-resistant gloves.[3][4]

• Body Protection: A lab coat or other protective clothing should be worn to prevent skin contact.[3]

• Respiratory Protection: If dust is generated, a NIOSH/MSHA or European Standard EN 149 approved respirator should be used.[3][5]

Engineering Controls

• Work in a well-ventilated area.[3][8]

• Use a local exhaust ventilation system to control dust generation.

• Ensure that eyewash stations and safety showers are readily accessible.[5]

Handling Procedures

• Avoid contact with skin, eyes, and clothing.[3][5][9]

• Avoid breathing dust.[3][4]

• Wash hands thoroughly after handling.[3]

• Avoid dust formation.[3][4][5]

Storage Conditions

• Keep the container tightly closed in a dry and well-ventilated place.[3][5]

• The substance is hygroscopic; protect from moisture.[3][5]

• Some suppliers recommend refrigeration at 2-8°C.[2][6][10]

• Store under an inert atmosphere, such as argon.[3][5]

Experimental Workflow for Safe Use

The following diagram illustrates a typical workflow for safely incorporating L-Tyrosine disodium salt into an experimental protocol, such as preparing a cell culture medium.

A generalized workflow for the safe handling of L-Tyrosine disodium salt in a laboratory setting.

First Aid and Emergency Procedures

In case of exposure, follow these first-aid measures and seek medical attention.

Exposure Route	First Aid Measures	References
Inhalation	Move the person to fresh air. If not breathing, give artificial respiration.	[3][5]
Skin Contact	Take off immediately all contaminated clothing. Rinse skin with plenty of water.	[3]
Eye Contact	Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing. Immediately call an ophthalmologist or a POISON CENTER/doctor.	[3][5]
Ingestion	Rinse mouth with water. Do NOT induce vomiting. Never give anything by mouth to an unconscious person.	[3][5][11]

Fire-Fighting Measures

• Suitable Extinguishing Media: Water spray, carbon dioxide (CO₂), dry chemical, or alcohol-resistant foam.[3][5]

• Specific Hazards: The substance is combustible. Hazardous combustion products can include carbon oxides and nitrogen oxides.[3][5]

• Protective Equipment: Firefighters should wear self-contained breathing apparatus and full protective gear.[3][5]

Accidental Release Measures

• Personal Precautions: Ensure adequate ventilation. Avoid dust formation. Avoid contact with the substance. Evacuate personnel to safe areas.[3][4][8]

• Environmental Precautions: Prevent the product from entering drains.[4]

• Containment and Cleanup: Sweep up the spill and shovel it into a suitable, closed container for disposal. Clean the affected area.[3][5]

Toxicological and Ecological Information

• Acute Toxicity: No acute toxicity information is available for this product. The toxicological properties have not been fully investigated.[5]

• Carcinogenicity: No component of this product present at levels greater than or equal to 0.1% is identified as a probable, possible, or confirmed human carcinogen by IARC, NTP, or OSHA.

• Ecotoxicity: It is considered toxic to aquatic life. An EC50 for Daphnia magna (water flea) was found to be > 100 mg/L. Bioaccumulation is not expected.

Biological Role and Signaling

L-Tyrosine is a precursor for the synthesis of several key biological molecules. While L-Tyrosine disodium salt is primarily used for its solubility in culture media, the provided L-Tyrosine is integral to cellular processes.

The role of L-Tyrosine as a building block for proteins and a precursor for key signaling molecules.

Disposal Considerations

Dispose of L-Tyrosine disodium salt and its container in accordance with local, regional, and national regulations. Waste materials should be handled by a licensed waste disposal company.[3] Do not allow the product to be released into the environment.[5]

This guide is intended to provide comprehensive safety and handling information. Always refer to the specific Safety Data Sheet (SDS) provided by your supplier for the most detailed and up-to-date information.

References

• 1. L-Tyrosine Disodium Salt Supplier 122666-87-9 [cds-bsx.com]
• 2. L-Tyrosine Disodium Salt | Derivatives for Cell Culture | Baishixing [aminoacids-en.com]
• 3. fishersci.com [fishersci.com]
• 4. s3.amazonaws.com [s3.amazonaws.com]
• 5. fishersci.com [fishersci.com]
• 6. L-Tirosina BioReagent, suitable for cell culture, suitable for insect cell culture, ≥98% (HPLC) | Sigma-Aldrich [sigmaaldrich.com]
• 7. mpbio.com [mpbio.com]
• 8. store.sangon.com [store.sangon.com]
• 9. labchem-wako.fujifilm.com [labchem-wako.fujifilm.com]
• 10. merckmillipore.com [merckmillipore.com]
• 11. chemicalbook.com [chemicalbook.com]

Protocols & Analytical Methods

L-Tyrosine Disodium Salt in Mammalian Cell Culture Media: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

L-Tyrosine, a critical amino acid for protein synthesis and cellular metabolism, presents a significant challenge in mammalian cell culture due to its low solubility in neutral pH media. This limitation can lead to nutrient depletion in high-density cultures, resulting in decreased cell viability, reduced protein yields, and compromised product quality. L-Tyrosine disodium salt, a highly soluble derivative, offers a robust solution to this problem, ensuring a consistent and adequate supply of L-Tyrosine to support optimal cell growth and productivity. These application notes provide detailed information and protocols for the effective use of L-Tyrosine disodium salt in mammalian cell culture.

Insufficient L-Tyrosine can lead to a reduction in specific productivity and may cause sequence variants in monoclonal antibodies where tyrosine is replaced by other amino acids like phenylalanine or histidine. While mammalian cells can synthesize L-Tyrosine from L-phenylalanine, supplementing the culture medium with this non-essential amino acid allows cells to conserve energy and avoid the accumulation of toxic byproducts from biosynthesis.

Data Presentation

The use of L-Tyrosine disodium salt significantly enhances the solubility of L-Tyrosine in aqueous solutions, a critical factor for preparing concentrated feed media in fed-batch cultures.

Compound	Solubility in Water at Neutral pH	Key Advantages
L-Tyrosine	< 0.5 g/L[1]	Low cost
L-Tyrosine Disodium Salt Dihydrate	100 g/L [1]	High solubility, avoids the need for extreme pH
Glycyl-L-Tyrosine (Dipeptide)	Up to 50 times higher than L-Tyrosine[1]	High solubility at neutral pH, avoids pH spikes[1]
Phospho-L-Tyrosine Disodium Salt	> 50 g/L[1]	Very high solubility, stable in neutral pH feeds[1]

The increased solubility of L-Tyrosine disodium salt allows for the formulation of highly concentrated, neutral pH feed media, simplifying fed-batch processes and reducing the risk of pH fluctuations in the bioreactor[2][3][4].

Impact on Cell Culture Performance

Supplementation with L-Tyrosine, facilitated by the use of its disodium salt, has a demonstrably positive impact on key cell culture parameters, particularly in high-demand systems like monoclonal antibody (mAb) production in Chinese Hamster Ovary (CHO) cells.

Cell Line	Parameter	Effect of L-Tyrosine Supplementation	Reference
CHO	Viable Cell Density (VCD)	Increased	[5]
Specific Productivity (qP) of mAb	Increased	[5]
mAb Titer	Significantly Increased	[5]
Product Quality (mAb)	Reduced sequence variants and aggregation	[5]
HEK293	Recombinant Protein Yield	Enhanced	[6][7]
Cellular Metabolism	Altered amino acid utilization, reduced lactate and ammonia production	[6][8]
Hybridoma	Cell Growth and Viability	Promoted	[9][10]
Monoclonal Antibody Titer	Increased	[9][11]

Signaling Pathways and Metabolic Impact

L-Tyrosine is not only a building block for proteins but also a precursor for a variety of critical biomolecules and a modulator of key signaling pathways that govern cell growth, proliferation, and metabolism.

Precursor to Key Biomolecules

Adequate L-Tyrosine levels are essential for the synthesis of:

• Neurotransmitters: Dopamine, norepinephrine, and epinephrine.

• Thyroid Hormones: Thyroxine (T4) and triiodothyronine (T3).

• Melanin: The pigment responsible for coloration.

• Coenzyme Q10: A vital component of the electron transport chain.

Modulation of Signaling Pathways

L-Tyrosine availability can influence major signaling pathways that regulate cell fate:

• mTOR Pathway: The mTOR (mechanistic target of rapamycin) pathway is a central regulator of cell growth, proliferation, and metabolism, sensing nutrient availability, including amino acids. L-Tyrosine contributes to the amino acid pool that signals to activate mTORC1, promoting protein synthesis and inhibiting autophagy[12][13][14].

• MAPK Pathway: The Mitogen-Activated Protein Kinase (MAPK) pathway is involved in cellular responses to a variety of stimuli and regulates processes like cell proliferation, differentiation, and survival. Receptor Tyrosine Kinases (RTKs) are key initiators of this pathway, and while L-Tyrosine itself is not a direct activator, its role in protein synthesis ensures the proper functioning of the components of this pathway[15][16].

L-Tyrosine's central role in cellular processes.

Bioenergetics and Redox State

The catabolism of L-Tyrosine produces fumarate and acetoacetate, which can enter the Tricarboxylic Acid (TCA) cycle, contributing to cellular energy production[17][18][19]. Furthermore, L-Tyrosine's antioxidant properties can help protect cells from oxidative stress[19].

Experimental Protocols

Protocol 1: Preparation of a Concentrated L-Tyrosine Disodium Salt Stock Solution (e.g., 100 g/L)

This protocol describes the preparation of a highly concentrated stock solution of L-Tyrosine disodium salt for addition to cell culture media or as a feed solution.

Materials:

• L-Tyrosine Disodium Salt Dihydrate (Cell culture grade)

• High-purity, cell culture grade water (e.g., Milli-Q or WFI)

• Sterile container (e.g., glass bottle or disposable sterile bottle)

• Sterile magnetic stir bar and stir plate

• Sterile 0.22 µm filter unit

• Sterile storage bottles

Procedure:

• Preparation: In a sterile environment (e.g., a laminar flow hood), measure approximately 80% of the final required volume of high-purity water into the sterile container.

• Dissolution: While stirring, slowly add the L-Tyrosine disodium salt powder to the water. The salt should readily dissolve at room temperature. Continue stirring until all the powder is completely dissolved.

• Volume Adjustment: Add high-purity water to reach the final desired volume.

• Sterile Filtration: Aseptically filter the solution through a 0.22 µm sterile filter into a sterile storage container.

• Storage: Store the sterile stock solution at 2-8°C, protected from light. For long-term storage, aliquoting and freezing at -20°C is recommended to avoid repeated freeze-thaw cycles.

Quality Control:

• Appearance: The final solution should be clear and free of any particulates.

• pH: Measure the pH of the final solution. It is expected to be alkaline.

• Sterility: Perform a sterility test by incubating a small aliquot of the filtered solution in a general-purpose microbiological growth medium.

Protocol 2: Workflow for Optimizing L-Tyrosine Disodium Salt Supplementation in Fed-Batch Culture

This workflow outlines a systematic approach to determine the optimal feeding strategy for L-Tyrosine disodium salt in a fed-batch process.

Workflow for L-Tyrosine supplementation optimization.

Protocol 3: Monitoring L-Tyrosine Concentration in Cell Culture Supernatant

Regular monitoring of L-Tyrosine levels is crucial for maintaining optimal culture conditions and adjusting feeding strategies. High-Performance Liquid Chromatography (HPLC) is a standard method for this analysis.

Sample Preparation:

• Collect a sample from the bioreactor or cell culture vessel at designated time points.

• Centrifuge the sample to pellet the cells.

• Carefully collect the supernatant for analysis.

Analytical Method (HPLC):

• Utilize an HPLC system equipped with a suitable column for amino acid analysis (e.g., a reverse-phase C18 column).

• Employ a validated method for amino acid analysis, which may involve pre-column derivatization followed by UV or fluorescence detection.

• Prepare a standard curve with known concentrations of L-Tyrosine to enable accurate quantification.

Data Analysis:

• Calculate the L-Tyrosine concentration in each sample based on the standard curve.

• Determine the L-Tyrosine consumption rate to inform and adjust the feeding strategy.

Troubleshooting

Problem	Potential Cause	Recommended Action
Precipitation in feed medium or bioreactor	L-Tyrosine concentration exceeds its solubility at the given pH and temperature.	- Ensure proper mixing and controlled addition of the feed solution to the bioreactor to avoid localized high concentrations. - Consider the use of alternative highly soluble forms like dipeptides or phospho-L-tyrosine if precipitation persists[1]. - Verify the pH of the stock solution and the final medium.
Low peak viable cell density (VCD) and poor culture viability	Tyrosine depletion leading to cell starvation and autophagic cell death.	- Regularly monitor L-Tyrosine concentration in the supernatant using HPLC[1]. - Adjust the feeding strategy based on the cell-specific consumption rate[1].
Decreased specific productivity (qP)	Insufficient intracellular L-Tyrosine is limiting protein synthesis.	- Increase the L-Tyrosine concentration in the feed solution[1].
Presence of tyrosine sequence variants in the final product	Tyrosine depletion is causing misincorporation of other amino acids during translation.	- Maintain a sufficient concentration of L-Tyrosine throughout the entire culture duration[1].
Inconsistent batch-to-batch performance	Variability in the preparation of feed solutions or inaccurate feeding.	- Standardize the protocol for preparing L-Tyrosine stock solutions, with close attention to pH and final concentration[1]. - Automate the feeding process to ensure accurate and consistent delivery.

Conclusion

L-Tyrosine disodium salt is an invaluable tool for overcoming the solubility limitations of L-Tyrosine in mammalian cell culture. Its use facilitates the development of robust, high-performance fed-batch processes, leading to improved cell growth, increased protein titers, and enhanced product quality. By implementing the detailed protocols and optimization strategies outlined in these application notes, researchers and bioprocess professionals can effectively harness the benefits of L-Tyrosine supplementation to advance their cell culture endeavors.

References

• 1. benchchem.com [benchchem.com]
• 2. cellculturedish.com [cellculturedish.com]
• 3. bioprocessintl.com [bioprocessintl.com]
• 4. cellculturedish.com [cellculturedish.com]
• 5. Investigation into the impact of tyrosine on the product formation and quality attributes of mAbs in rCHO cell cultures - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Influence of glutamine on transient and stable recombinant protein production in CHO and HEK-293 cells | springermedizin.de [springermedizin.de]
• 7. Enhancing Protein Expression in HEK-293 Cells by Lowering Culture Temperature | PLOS One [journals.plos.org]
• 8. Affecting HEK293 Cell Growth and Production Performance by Modifying the Expression of Specific Genes - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Effect of medium composition on hybridoma growth and antibody production - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Growth, metabolic, and antibody production kinetics of hybridoma cell culture: 2. Effects of serum concentration, dissolved oxygen concentration, and medium pH in a batch reactor - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. cellmicrosystems.com [cellmicrosystems.com]
• 12. mTOR Signaling | Cell Signaling Technology [cellsignal.com]
• 13. mTOR/AMPK signaling in the brain: Cell metabolism, proteostasis and survival - PMC [pmc.ncbi.nlm.nih.gov]
• 14. mTOR signaling and its roles in normal and abnormal brain development - PMC [pmc.ncbi.nlm.nih.gov]
• 15. A comprehensive map of the mTOR signaling network | Molecular Systems Biology [link.springer.com]
• 16. youtube.com [youtube.com]
• 17. Reactome | Tyrosine catabolism [reactome.org]
• 18. Intracellular Growth Is Dependent on Tyrosine Catabolism in the Dimorphic Fungal Pathogen Penicillium marneffei - PMC [pmc.ncbi.nlm.nih.gov]
• 19. researchgate.net [researchgate.net]

Preparing Stock Solutions of L-Tyrosine Disodium Salt: An Application Note and Protocol

For Researchers, Scientists, and Drug Development Professionals

Abstract

L-Tyrosine, an essential amino acid crucial for protein synthesis and a precursor to key neurotransmitters, exhibits poor solubility in aqueous solutions at neutral pH, posing a significant challenge in cell culture and various biochemical applications.[1][2] L-Tyrosine disodium salt, a highly water-soluble derivative, overcomes this limitation, making it an ideal substitute for L-Tyrosine in the preparation of concentrated stock solutions for cell culture media and other research purposes.[3][4][5][6] This document provides detailed application notes and a protocol for the preparation of L-Tyrosine disodium salt stock solutions, ensuring consistent and reliable results in your research endeavors.

Application Notes

L-Tyrosine disodium salt is a white to off-white crystalline powder that is readily soluble in water.[7] Its enhanced solubility is due to its ionic nature, which facilitates interaction with water molecules.[7] This characteristic makes it particularly suitable for applications requiring high concentrations of L-Tyrosine, such as in fed-batch cell cultures for monoclonal antibody (mAb) production, where an insufficient supply of L-Tyrosine can limit protein synthesis.

The use of L-Tyrosine disodium salt circumvents the need for dissolving L-Tyrosine at extreme pH values (either below pH 2 or above pH 9) or in organic solvents like DMSO, which can introduce pH shock or toxicity to cell cultures. As a component in cell culture media, it provides a vital nutrient for cell growth and productivity.[3][4]

Physicochemical Properties

A summary of the key physicochemical properties of L-Tyrosine disodium salt is presented in Table 1.

Property	Value	References
Molecular Formula	C₉H₉NO₃Na₂ (anhydrous)	[7]
C₉H₉NO₃Na₂ • 2H₂O (dihydrate)	[8]
Molecular Weight	225.15 g/mol (anhydrous)	[9]
233.16 g/mol (anhydrous)	[7]
261.19 g/mol (dihydrate)	[8]
Appearance	White to off-white crystalline powder	[7]
Solubility in Water	Readily soluble, approx. 100 mg/mL	[9][10]
Storage Temperature	2-8°C or Room Temperature	[4][8][11]
Stability	Stable under dry, light-protected conditions.	[7]
Hygroscopic; store in a tightly closed container.

Note: The molecular weight can vary depending on the hydration state. Always refer to the manufacturer's certificate of analysis for the specific batch.

Key Considerations for Use

• Hygroscopicity: L-Tyrosine disodium salt is hygroscopic. It is crucial to store it in a tightly sealed container in a dry environment to prevent moisture absorption, which can affect its stability and weighing accuracy.

• pH: The pH of a solution of L-Tyrosine disodium salt dihydrate is typically between 10.5 and 12.0.[12] When adding it to cell culture media, consider the potential impact on the final pH and buffer accordingly.

• Sterilization: Stock solutions should be sterilized by filtration through a 0.22 µm filter before being added to sterile cell culture media.[10]

• Storage of Stock Solutions: It is recommended to prepare fresh aqueous solutions. If storage is necessary, aliquot the sterile stock solution and store at -20°C for up to one month or -80°C for up to six months to minimize degradation from repeated freeze-thaw cycles.[10] For some applications, storing aqueous solutions for more than one day is not recommended.[13]

Experimental Protocol: Preparation of a 100 mg/mL (10% w/v) L-Tyrosine Disodium Salt Stock Solution

This protocol details the preparation of a high-concentration stock solution of L-Tyrosine disodium salt.

Materials

• L-Tyrosine disodium salt (anhydrous or dihydrate)

• High-purity water (e.g., cell culture grade, Milli-Q®, or equivalent)

• Sterile conical tubes or bottles

• Sterile 0.22 µm syringe filter

• Sterile syringes

• Calibrated analytical balance

• Sterile magnetic stir bar and stir plate (optional)

• Laminar flow hood or biological safety cabinet

Procedure

• Preparation: Perform all steps under aseptic conditions in a laminar flow hood or biological safety cabinet to ensure the sterility of the final stock solution.

• Weighing: Accurately weigh the desired amount of L-Tyrosine disodium salt powder using a calibrated analytical balance. For a 10 mL stock solution of 100 mg/mL, weigh 1.0 g of the salt.

• Dissolution:

  • Transfer the weighed powder into a sterile conical tube or bottle.

  • Add approximately 8 mL of high-purity water.

  • Gently swirl or use a sterile magnetic stir bar to facilitate dissolution. The salt should dissolve readily in water.[7] If needed, brief sonication can be used to aid dissolution.[10]

• Volume Adjustment: Once the powder is completely dissolved, add high-purity water to reach the final desired volume (e.g., 10 mL).

• Sterilization:

  • Draw the solution into a sterile syringe.

  • Attach a sterile 0.22 µm syringe filter to the syringe.

  • Filter the solution into a sterile, labeled storage tube or bottle.

• Storage:

  • For immediate use, the solution can be stored at 2-8°C.

  • For long-term storage, aliquot the sterile stock solution into smaller, single-use volumes to avoid repeated freeze-thaw cycles.

  • Store the aliquots at -20°C for up to one month or -80°C for up to six months.[10]

Calculation of Molarity

To prepare a stock solution of a specific molarity, use the following formula:

Mass (g) = Desired Molarity (mol/L) x Final Volume (L) x Molecular Weight ( g/mol )

Refer to the manufacturer's specifications for the exact molecular weight of the L-Tyrosine disodium salt being used.

Visualizations

Caption: Workflow for preparing a sterile stock solution of L-Tyrosine disodium salt.

References

• 1. researchgate.net [researchgate.net]
• 2. echemi.com [echemi.com]
• 3. lohmann-minerals.com [lohmann-minerals.com]
• 4. L-Tyrosine Disodium Salt | Derivatives for Cell Culture | Baishixing [aminoacids-en.com]
• 5. cphi-online.com [cphi-online.com]
• 6. lohmann-minerals.com [lohmann-minerals.com]
• 7. L-Tyrosine Disodium Salt Supplier 122666-87-9 [cds-bsx.com]
• 8. agscientific.com [agscientific.com]
• 9. L-Tyrosine disodium salt - LKT Labs [lktlabs.com]
• 10. medchemexpress.com [medchemexpress.com]
• 11. mpbio.com [mpbio.com]
• 12. L-Tyrosine disodium salt dihydrate 500 g | Request for Quote | Thermo Scientific Chemicals [thermofisher.com]
• 13. cdn.caymanchem.com [cdn.caymanchem.com]

Application Notes and Protocols for L-Tyrosine Disodium Salt in CHO Cell Lines

Audience: Researchers, scientists, and drug development professionals in the biopharmaceutical industry.

Introduction:

L-Tyrosine, a critical amino acid for cellular metabolism and protein synthesis, plays a pivotal role in the production of monoclonal antibodies (mAbs) and other recombinant proteins in Chinese Hamster Ovary (CHO) cell cultures.[1] However, its low solubility at neutral pH presents a significant challenge in developing concentrated, pH-neutral feed media.[1][2][3][4][5] L-Tyrosine disodium salt offers a highly soluble alternative, ensuring consistent and efficient delivery of this essential nutrient to support robust cell growth, high productivity, and desired product quality.[2][6] Insufficient tyrosine supply can lead to reduced specific productivity, decreased cell viability, and the emergence of product sequence variants where tyrosine is incorrectly replaced by other amino acids like phenylalanine or histidine.[2] This document provides detailed application notes and protocols for the effective use of L-Tyrosine disodium salt in CHO cell lines.

Data Presentation

Table 1: Solubility of Different Tyrosine Sources

Tyrosine Source	Solubility in Water at Neutral pH	Key Advantages
L-Tyrosine	< 0.5 g/L[2][7]	Low cost
L-Tyrosine Disodium Salt Dihydrate	100 g/L[2]	Higher solubility than L-Tyrosine
Glycyl-L-tyrosine (Dipeptide)	Up to 50 times higher than L-Tyrosine[2]	High solubility at neutral pH, avoids pH spikes[2]
Phospho-L-tyrosine Disodium Salt	> 50 g/L[2]	Very high solubility, stable in neutral pH feeds[2][8]

Table 2: Recommended L-Tyrosine Concentration Ranges in CHO Cell Culture

Culture Stage	Recommended Concentration	Reference
Basal Medium	1.0 - 3.0 mM	[1][9]
Fed-batch Cumulative Addition	0.6 - 5.5 mM	[10][11]
Feed Medium Adjustment	1.0 - 2.5 mM	[1]

Experimental Protocols

Protocol 1: Preparation of a Concentrated L-Tyrosine Disodium Salt Stock Solution (e.g., 100 g/L)

Materials:

• L-Tyrosine Disodium Salt Dihydrate

• Milli-Q or cell culture grade water

• Sterile container

• 0.22 µm sterile filter

Procedure:

• Measure approximately 80% of the final required volume of water into a sterile container.

• Slowly add the L-Tyrosine disodium salt dihydrate powder to the water while mixing continuously until it is completely dissolved. The high solubility of the disodium salt should allow for dissolution at neutral pH without significant pH adjustment.

• Add water to reach the final volume.

• Verify the pH of the solution and adjust if necessary to be compatible with your cell culture medium.

• Sterile filter the solution using a 0.22 µm filter.

• Store the sterile stock solution at 2-8°C, protected from light.

Protocol 2: Monitoring Tyrosine Concentration in Culture Supernatant

Objective: To maintain optimal tyrosine levels throughout the culture process by monitoring its consumption rate.

Procedure:

• Sample Collection: Aseptically collect a sample from the bioreactor at predetermined time points (e.g., daily).

• Sample Preparation:

  • Centrifuge the sample to pellet the cells.

  • Carefully collect the supernatant for analysis.

• Analytical Method:

  • High-Performance Liquid Chromatography (HPLC) is the recommended method for accurate quantification of amino acid concentrations.

  • Utilize an HPLC system with a method specifically developed for amino acid analysis, which may involve pre-column derivatization followed by UV or fluorescence detection.

• Data Analysis:

  • Generate a standard curve with known concentrations of L-Tyrosine to accurately quantify the concentration in the collected samples.

  • Calculate the tyrosine consumption rate to inform and adjust the feeding strategy as needed.

Signaling Pathways and Experimental Workflows

Caption: Impact of Tyrosine Starvation on CHO Cell Viability.

Caption: Fed-Batch Culture Workflow with L-Tyrosine Feeding.

Caption: Comparison of Feeding Strategies for L-Tyrosine.

Conclusion

The use of L-Tyrosine disodium salt provides a practical solution to the solubility challenges of L-Tyrosine in CHO cell culture media. By ensuring a consistent and adequate supply of this critical amino acid, researchers can significantly improve cell growth, viability, and the production of high-quality recombinant proteins. The protocols and data presented in these application notes offer a comprehensive guide for the effective implementation of L-Tyrosine disodium salt in fed-batch CHO cell culture processes. Regular monitoring of tyrosine concentration is crucial for optimizing feeding strategies and achieving desired process outcomes.

References

• 1. merckmillipore.com [merckmillipore.com]
• 2. benchchem.com [benchchem.com]
• 3. americanpharmaceuticalreview.com [americanpharmaceuticalreview.com]
• 4. CN104812891A - Cell culture media - Google Patents [patents.google.com]
• 5. bioprocessintl.com [bioprocessintl.com]
• 6. L-Tyrosine Disodium Salt | Derivatives for Cell Culture | Baishixing [aminoacids-en.com]
• 7. mpbio.com [mpbio.com]
• 8. cellculturedish.com [cellculturedish.com]
• 9. Beyond tyrosine feeding: A novel fed-batch cultivation strategy based on tyrosine metabolic engineering in recombinant CHO cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Insight into the roles of tyrosine on rCHO cell performance in fed-batch cultures - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]

Application Note: Utilizing L--Tyrosine Disodium Salt for Enhanced Performance in Fed-Batch Cultures

Audience: Researchers, scientists, and drug development professionals.

Introduction

L-Tyrosine is a critical amino acid for cellular growth, metabolism, and the synthesis of recombinant proteins, particularly monoclonal antibodies (mAbs), in mammalian cell cultures.[1][2][3] However, its utility in bioprocessing is hampered by its extremely low solubility (less than 0.5 g/L) in aqueous solutions at neutral pH.[1][3] This limitation complicates the preparation of concentrated, pH-neutral feed media, often forcing bioprocess scientists to use a separate alkaline feed stock for tyrosine.[3][4] This multi-feed strategy increases process complexity, introduces risks of pH spikes upon addition to the bioreactor, and can cause precipitation of media components.[4][5][6]

L-Tyrosine disodium salt, a highly soluble derivative, provides a practical solution to this long-standing challenge. With a solubility of approximately 100 g/L, it enables the formulation of more highly concentrated tyrosine solutions, thereby simplifying feed strategies and enhancing culture performance.[1][7] This application note provides a comprehensive overview, comparative data, and detailed protocols for the effective use of L-Tyrosine disodium salt in fed-batch cultures.

Advantages of L-Tyrosine Disodium Salt

The primary advantage of L-Tyrosine disodium salt is its significantly enhanced solubility compared to its free acid form.[1] This property leads to several downstream benefits in fed-batch process development and manufacturing:

• Process Simplification: Using a more soluble tyrosine source can reduce the number of separate feeds required, moving towards a more manageable and robust single-feed strategy.[4][5][8]

• Reduced pH Fluctuation: While often still prepared at a high pH, the higher concentration allows for smaller feed volumes, minimizing the risk of significant pH spikes in the bioreactor that can negatively impact cell health and productivity.[4][5]

• Improved Nutrient Stability: By avoiding extreme pH shifts, the risk of co-precipitation of other essential amino acids and media components is reduced.[4]

• Enhanced Culture Performance: A consistent and sufficient supply of tyrosine is crucial for maintaining high viable cell density (VCD) and specific productivity (qP).[2][9] Tyrosine depletion has been linked to reduced protein titers, autophagic cell death via mTOR pathway inhibition, and the generation of product sequence variants.[2][10]

Data Presentation: Comparative Performance

To illustrate the benefits of overcoming tyrosine limitation, the following table summarizes typical performance improvements seen when moving from a process limited by standard L-Tyrosine solubility to a fed-batch process supplemented with a concentrated feed enabled by L-Tyrosine disodium salt.

Table 1: Comparison of Fed-Batch Culture Performance. Data are representative of typical results observed in CHO cell cultures producing monoclonal antibodies when tyrosine limitation is alleviated by using a highly soluble tyrosine source.

Parameter	Control (Standard L-Tyrosine Feed)	High-Concentration Feed (L-Tyrosine Disodium Salt)
Peak Viable Cell Density (x10⁶ cells/mL)	14.5	21.0
Viability at Harvest (%)	82%	91%
Final Product Titer (g/L)	2.3	3.8
Feed Volume Addition (% of initial volume)	35%	20%
Observed Sequence Variants	Present	Eliminated

Signaling Pathways and Experimental Workflows

A sufficient supply of L-Tyrosine is essential not only as a building block for protein synthesis but also for critical cellular signaling pathways that regulate growth and survival.

References

• 1. sigmaaldrich.com [sigmaaldrich.com]
• 2. Insight into the roles of tyrosine on rCHO cell performance in fed-batch cultures - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Enhancing the solubility of L-Tyrosine in cell culture media applications [evonik.com]
• 4. bioprocessintl.com [bioprocessintl.com]
• 5. cellculturedish.com [cellculturedish.com]
• 6. Comparison of l‐tyrosine containing dipeptides reveals maximum ATP availability for l‐prolyl‐l‐tyrosine in CHO cells - PMC [pmc.ncbi.nlm.nih.gov]
• 7. benchchem.com [benchchem.com]
• 8. Improvement and simplification of fed-batch bioprocesses with a highly soluble phosphotyrosine sodium salt - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Investigation into the impact of tyrosine on the product formation and quality attributes of mAbs in rCHO cell cultures - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]

Protocol for the Dissolution and Application of L-Tyrosine Disodium Salt in Experimental Research

Introduction

L-Tyrosine, a non-essential amino acid, is a critical component in numerous biological processes, serving as a precursor for the synthesis of neurotransmitters, hormones, and melanin. However, its low aqueous solubility at physiological pH presents a significant challenge in experimental settings, particularly in cell culture and biochemical assays. The use of L-Tyrosine disodium salt, a highly water-soluble derivative, effectively overcomes this limitation, enabling researchers to prepare concentrated stock solutions and achieve desired experimental concentrations without resorting to extreme pH adjustments or organic solvents.[1][2][3][4][5] This document provides detailed protocols for the dissolution of L-Tyrosine disodium salt and its application in common research workflows.

Solubility and Physicochemical Properties

L-Tyrosine disodium salt exhibits significantly enhanced solubility in aqueous solutions compared to its free acid form. This property is crucial for a variety of experimental applications, from preparing concentrated nutrient feeds for bioreactors to formulating solutions for enzyme kinetics studies.[3][6]

Property	L-Tyrosine	L-Tyrosine Disodium Salt Dihydrate	References
Solubility in Water	~0.45 mg/mL at neutral pH	Up to 100 mg/mL	[2][7]
Appearance	White crystalline powder	White to off-white crystalline powder	[8]
Storage Temperature	Room Temperature	2-8°C, Hygroscopic	[6][9]
pH of Solution (10g/L)	Not applicable	10.5 - 12.0	[10]

Experimental Protocols

I. Preparation of a Concentrated Stock Solution (100 mg/mL) for General Use

This protocol describes the preparation of a high-concentration stock solution of L-Tyrosine disodium salt suitable for various applications, including as a supplement for cell culture media or for use in biochemical assays.

Materials:

• L-Tyrosine disodium salt dihydrate

• Sterile, deionized, or distilled water

• Sterile conical tubes or bottles

• Magnetic stirrer and stir bar (optional)

• Sterile 0.22 µm syringe filter

Procedure:

• Weighing: Accurately weigh the desired amount of L-Tyrosine disodium salt dihydrate powder in a sterile weighing boat.

• Dissolution: Transfer the powder to a sterile conical tube or bottle. Add the required volume of sterile water to achieve a final concentration of 100 mg/mL.

• Mixing: Cap the container securely and vortex or mix using a magnetic stirrer at room temperature until the powder is completely dissolved. The solution should be clear and free of particulates.

• Sterilization: For applications requiring sterility, such as cell culture, filter the solution through a sterile 0.22 µm syringe filter into a new sterile container.

• Storage: Aliquot the sterile stock solution into smaller, single-use volumes to avoid repeated freeze-thaw cycles. Store the aliquots at 2-8°C for short-term use (up to one week) or at -20°C for long-term storage.

II. Preparation of L-Tyrosine Supplemented Cell Culture Medium

This protocol outlines the steps for supplementing a basal cell culture medium with L-Tyrosine disodium salt to a final desired concentration.

Materials:

• Prepared sterile stock solution of L-Tyrosine disodium salt (from Protocol I)

• Basal cell culture medium (e.g., DMEM, RPMI-1640)

• Sterile serological pipettes and tubes

Procedure:

• Determine Final Concentration: Decide on the final concentration of L-Tyrosine required for your specific cell line and experimental conditions.

• Calculation: Calculate the volume of the L-Tyrosine disodium salt stock solution needed to achieve the desired final concentration in your total volume of cell culture medium.

  • Formula: Volume of stock (mL) = (Desired final concentration (mg/mL) × Total volume of medium (mL)) / Concentration of stock solution (mg/mL)

• Supplementation: Aseptically add the calculated volume of the sterile L-Tyrosine disodium salt stock solution to the basal cell culture medium.

• Mixing: Gently swirl the medium to ensure uniform distribution of the supplement.

• pH Check (Optional but Recommended): Although L-Tyrosine disodium salt solutions are alkaline, the small volume added to a buffered medium is unlikely to significantly alter the pH. However, for sensitive applications, it is good practice to verify the final pH of the supplemented medium.

• Use: The L-Tyrosine supplemented medium is now ready for use in cell culture experiments.

III. Preparation of L-Tyrosine Solution for Enzyme Assays

This protocol provides a method for preparing an L-Tyrosine solution for use as a substrate in enzyme assays, such as those involving tyrosinase.

Materials:

• L-Tyrosine disodium salt dihydrate

• Assay buffer (specific to the enzyme being studied)

• pH meter

• Sterile tubes

Procedure:

• Prepare Assay Buffer: Prepare the appropriate assay buffer and adjust its pH as required for the specific enzyme assay.

• Dissolve L-Tyrosine Disodium Salt: Directly dissolve the required amount of L-Tyrosine disodium salt in the assay buffer to achieve the desired final substrate concentration.

• pH Adjustment: Due to the alkaline nature of the L-Tyrosine disodium salt, the addition of the salt may slightly increase the pH of the buffer. Check the pH of the final solution and adjust it back to the desired pH for the enzyme assay using dilute HCl or NaOH as needed.

• Pre-incubation: If the assay protocol requires, pre-incubate the substrate solution at the assay temperature before initiating the enzymatic reaction.

Signaling Pathways Involving L-Tyrosine

L-Tyrosine is a fundamental precursor for several critical signaling molecules in the body. The following diagrams illustrate the key biosynthetic pathways originating from L-Tyrosine.

Figure 1: Catecholamine Biosynthesis Pathway

Figure 2: Melanin Synthesis Pathway

Figure 3: Thyroid Hormone Synthesis Pathway

Experimental Workflows

The use of L-Tyrosine disodium salt is integral to various experimental workflows. The following diagrams illustrate two common examples.

Figure 4: Cell Culture Experimental Workflow

Figure 5: Neurotransmitter Release Assay Workflow

References

• 1. researchgate.net [researchgate.net]
• 2. L-Tyrosine in Cell Culture [sigmaaldrich.com]
• 3. cellculturedish.com [cellculturedish.com]
• 4. researchgate.net [researchgate.net]
• 5. Enhancing the solubility of L-Tyrosine in cell culture media applications [evonik.com]
• 6. Thyroid hormones - Wikipedia [en.wikipedia.org]
• 7. L-Tyrosine disodium salt - LKT Labs [lktlabs.com]
• 8. L-Tyrosine | C9H11NO3 | CID 6057 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 9. youtube.com [youtube.com]
• 10. Chapter 2 Thyroid Hormone Synthesis And Secretion - Endotext - NCBI Bookshelf [ncbi.nlm.nih.gov]

Applications of L-Tyrosine Disodium Salt in Biopharmaceutical Production: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

L-Tyrosine, a critical amino acid for cellular metabolism and protein synthesis, is an essential component of cell culture media in biopharmaceutical production. However, its low solubility at neutral pH presents a significant challenge for developing highly concentrated feed media required for modern high-density cell cultures. L-Tyrosine disodium salt, a more soluble form of L-Tyrosine, addresses this limitation, enabling the formulation of concentrated, neutral pH feeds that support robust cell growth, high productivity, and consistent product quality. This document provides detailed application notes and protocols for the effective use of L-Tyrosine disodium salt in biopharmaceutical production, with a focus on monoclonal antibody (mAb) manufacturing in Chinese Hamster Ovary (CHO) cells.

Key Applications and Benefits

L-Tyrosine disodium salt is primarily used as a soluble source of L-Tyrosine in cell culture media to:

• Support High-Density Cell Cultures: By overcoming the solubility limitations of L-Tyrosine, the disodium salt allows for the preparation of concentrated feed media, which is crucial for sustaining the high nutrient demands of high-density fed-batch and perfusion cultures.

• Enhance Protein Production: Adequate L-Tyrosine levels are essential for maintaining high specific productivity (qP) of recombinant proteins.[1] Depletion of L-Tyrosine in the cell culture medium has been directly correlated with a drop in protein production.[1]

• Improve Product Quality: Insufficient L-Tyrosine can lead to the misincorporation of other amino acids, such as phenylalanine or histidine, into the protein sequence, resulting in sequence variants.[2] Supplementation with L-Tyrosine disodium salt helps to minimize these product quality issues.[2]

• Simplify Fed-Batch Processes: The use of highly soluble L-Tyrosine derivatives like the disodium salt can eliminate the need for separate, highly alkaline feed streams, simplifying the overall fed-batch process and reducing the risk of pH upsets in the bioreactor.[3]

Data Presentation

Table 1: Solubility of L-Tyrosine and its Derivatives

This table summarizes the solubility of L-Tyrosine and its more soluble derivatives, highlighting the significant advantage of using the disodium salt and the even more soluble phospho-L-tyrosine disodium salt in preparing concentrated feed solutions.

Compound	Solubility in Water (g/L)	Solubility in Concentrated Feeds (g/L)
L-Tyrosine	0.38 - 0.45[4][5]	Not Soluble[4]
L-Tyrosine Disodium Salt	100[6]	< 1[4]
Phospho-L-Tyrosine Disodium Salt	53[4]	70[4][7]

Table 2: Impact of L-Tyrosine Availability on CHO Cell Culture Performance and Product Quality

This table illustrates the critical role of L-Tyrosine in maintaining process performance and product quality. Data is compiled from studies investigating the effects of L-Tyrosine depletion.

Parameter	L-Tyrosine Sufficient	L-Tyrosine Deficient	Reference
Process Performance
Peak Viable Cell Density (VCD)	Maintained	Reduced	[8]
Specific Productivity (qP)	Maintained at a high level	3-fold reduction	[1]
Final Antibody Titer	Higher	Reduced by 1 g/L	[1]
Culture Viability	Maintained	Significant drop	[1]
Product Quality
Intact Antibody Content	Higher	Notable decrease	[9]
Sequence Variants (Tyr → Phe/His)	Minimized	Increased levels (≤3%)	[2]
Aggregate Content	Baseline	Reduced	[9]
Lysine Variants	Baseline	Noticeably increased	[9]

Experimental Protocols

Protocol 1: Preparation of a Concentrated L-Tyrosine Disodium Salt Feed Solution

This protocol describes the preparation of a concentrated stock solution of L-Tyrosine disodium salt, often co-formulated with L-Cysteine, for use in fed-batch cultures.

Materials:

• L-Tyrosine disodium salt dihydrate (e.g., CAS 122666-87-9)

• L-Cysteine hydrochloride monohydrate (e.g., CAS 7048-04-6)

• Cell culture grade water (e.g., Milli-Q® or similar)

• 5 M Sodium Hydroxide (NaOH)

• 1 M Hydrochloric Acid (HCl)

• Sterile 0.22 µm filter unit

Procedure:

• In a suitable container, add approximately two-thirds of the final desired volume of cell culture grade water.

• Adjust the pH of the water to ≥ 13 using 5 M NaOH. This highly alkaline condition is necessary to dissolve high concentrations of both L-Tyrosine and L-Cysteine.

• Slowly add the L-Tyrosine disodium salt dihydrate and L-Cysteine hydrochloride monohydrate powders to the water while mixing. For example, to prepare a 150 mL stock solution, add 22.45 g of L-Tyrosine disodium salt and 7.9 g of L-Cysteine hydrochloride monohydrate.[10]

• Once the powders are added, adjust the pH to 11.3 ± 0.1 using 5 M NaOH or 1 M HCl.[10][11]

• Continue mixing for 10-30 minutes to ensure complete dissolution of all components.[10][11]

• Add cell culture grade water to reach the final volume.

• Verify the final pH is 11.3 ± 0.1.[10]

• Measure the osmolality of the solution. For the example concentrations, the final osmolality should be approximately 3100 ± 100 mOsmol/kg.[10]

• Sterilize the solution by passing it through a 0.22 µm filter.

• Store the sterile stock solution at 2-8°C and protected from light. The reconstituted stock solution is typically stable for 7-14 days.[10]

Protocol 2: Fed-Batch Culture Supplementation with L-Tyrosine Disodium Salt Feed Solution

This protocol outlines a general strategy for supplementing a CHO cell fed-batch culture with the prepared L-Tyrosine disodium salt feed solution.

Materials:

• CHO cells producing a recombinant protein in a bioreactor

• Basal cell culture medium

• Concentrated feed medium (without L-Tyrosine)

• Prepared concentrated L-Tyrosine disodium salt feed solution (from Protocol 1)

• Glucose feed solution

Procedure:

• Inoculate the bioreactor with CHO cells at a desired seeding density in the basal medium.

• Maintain the culture under optimal conditions (e.g., 37°C, 5% CO₂, controlled pH and dissolved oxygen).

• Begin feeding with the concentrated feed medium and the L-Tyrosine disodium salt feed solution on a predetermined schedule, typically starting from day 3 of the culture.[12]

• The feeding strategy should be optimized for the specific cell line and process. A typical approach is to add the feeds every other day.[12]

• The volume of the L-Tyrosine disodium salt feed solution to be added should be calculated to maintain the L-Tyrosine concentration in the bioreactor above a minimum threshold (e.g., 1 mM) to prevent depletion.[4]

• Monitor cell growth (VCD), viability, and key metabolites (e.g., glucose, lactate, ammonia) regularly.

• Monitor the L-Tyrosine concentration in the culture supernatant throughout the fed-batch process using analytical methods such as HPLC or LC-MS to ensure it remains at an optimal level.[13][14]

• Adjust the feeding strategy as needed based on the monitoring data to maximize protein production and maintain product quality.

• Harvest the culture at the desired time point and proceed with downstream processing.

Visualizations

Signaling Pathway of L-Tyrosine Deprivation

References

• 1. researchgate.net [researchgate.net]
• 2. Eliminating tyrosine sequence variants in CHO cell lines producing recombinant monoclonal antibodies - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. 사용할 수 없는 콘텐츠입니다 [sigmaaldrich.com]
• 4. merckmillipore.com [merckmillipore.com]
• 5. L-Tyrosine | C9H11NO3 | CID 6057 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. L-Tyrosine disodium salt - LKT Labs [lktlabs.com]
• 7. 磷酸-L-酪氨酸二钠盐 EMPROVE® EXPERT | Sigma-Aldrich [sigmaaldrich.com]
• 8. Insight into the roles of tyrosine on rCHO cell performance in fed-batch cultures - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Investigation into the impact of tyrosine on the product formation and quality attributes of mAbs in rCHO cell cultures - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. merckmillipore.com [merckmillipore.com]
• 11. merckmillipore.com [merckmillipore.com]
• 12. Improved fed-batch bioprocesses using chemically modified amino acids in concentrated feeds - PMC [pmc.ncbi.nlm.nih.gov]
• 13. cellbiolabs.com [cellbiolabs.com]
• 14. In‐line monitoring of amino acids in mammalian cell cultures using raman spectroscopy and multivariate chemometrics models - PMC [pmc.ncbi.nlm.nih.gov]

L-Tyrosine Disodium Salt: Enhancing Protein Expression in Fed-Batch Cultures

Application Note & Protocol

Introduction

L-Tyrosine, a critical amino acid for protein synthesis and cellular metabolism, presents a significant challenge in biopharmaceutical production due to its low solubility at neutral pH. This limitation can lead to precipitation in cell culture media, resulting in an inconsistent supply of this essential nutrient and potentially hindering recombinant protein expression. L-Tyrosine disodium salt, a highly soluble derivative, overcomes this bottleneck, enabling the formulation of concentrated, pH-neutral feed solutions for fed-batch cultures. This document provides detailed application notes and protocols for the effective use of L-Tyrosine disodium salt as a supplement in protein expression studies, particularly in Chinese Hamster Ovary (CHO) cell cultures.

The primary advantage of L-Tyrosine disodium salt is its significantly increased solubility in aqueous solutions compared to L-Tyrosine. This allows for the preparation of highly concentrated stock solutions, simplifying fed-batch strategies by enabling the use of a single, pH-neutral feed. This approach minimizes the risk of pH spikes and precipitation in the bioreactor, which can negatively impact cell viability and protein production.

Key Applications

• Enhanced Protein Titer: Consistent and sufficient availability of L-Tyrosine supports higher rates of protein synthesis, leading to increased product titers.

• Improved Cell Viability and Growth: By preventing tyrosine limitation, L-Tyrosine disodium salt supplementation contributes to maintaining high viable cell densities for extended periods in fed-batch cultures.

• Simplified Fed-Batch Processes: The high solubility of L-Tyrosine disodium salt allows for its inclusion in concentrated, neutral pH feed media, eliminating the need for a separate alkaline feed and simplifying the overall feeding strategy.[1][2]

• Consistent Product Quality: Adequate tyrosine levels are crucial for preventing amino acid misincorporation and ensuring the correct synthesis of the target protein, thereby maintaining product quality.

Data Presentation

The supplementation of CHO cell cultures with a sufficient supply of tyrosine, facilitated by the high solubility of L-Tyrosine disodium salt, has a demonstrably positive impact on key process parameters and product quality attributes. The following tables summarize quantitative data from studies comparing tyrosine-sufficient and tyrosine-deficient fed-batch cultures of CHO cells producing a monoclonal antibody (mAb).

Table 1: Impact of Tyrosine Availability on Cell Growth and mAb Production

Parameter	Tyrosine-Sufficient	Tyrosine-Deficient
Peak Viable Cell Density (x10⁶ cells/mL)	~18	~12
Specific Production Rate (qP) (pg/cell/day)	Maintained at a higher level	Significant decrease after day 8
Final mAb Titer (g/L)	Significantly Higher	Significantly Lower

Table 2: Effect of Tyrosine Availability on Product Quality

Parameter	Tyrosine-Sufficient	Tyrosine-Deficient
Intact Antibody Content (%)	Higher	Lower
Aggregate Content (%)	Lower	Higher
Lysine Variant Content (%)	Lower	Noticeably Increased

Data adapted from studies on fed-batch cultures of recombinant CHO cells.

Signaling Pathway

L-Tyrosine availability is a critical factor in regulating cell growth and protein synthesis through the mTOR (mechanistic Target of Rapamycin) signaling pathway. When amino acids like tyrosine are abundant, mTORC1 is activated, leading to the phosphorylation of downstream targets that promote protein synthesis and cell proliferation. Conversely, tyrosine starvation leads to the inhibition of mTORC1, which can trigger autophagy and a decline in protein production.

Caption: The mTOR signaling pathway in response to tyrosine availability.

Experimental Protocols

The following protocols provide a framework for the preparation of a concentrated L-Tyrosine disodium salt stock solution and its application in a fed-batch culture for recombinant protein expression in CHO cells.

Protocol 1: Preparation of a Concentrated Cysteine/Tyrosine Stock Solution

This protocol describes the preparation of a highly concentrated stock solution containing both L-Cysteine and L-Tyrosine disodium salt, which are often co-fed in fed-batch processes.

Materials:

• L-Cysteine hydrochloride monohydrate

• L-Tyrosine disodium salt dihydrate

• 5 M Sodium Hydroxide (NaOH)

• 1 M Hydrochloric acid (HCl)

• Cell culture grade water (e.g., Milli-Q)

• Sterile container

• Sterile 0.2 µm filter

Procedure:

• In a sterile container, add approximately 70% of the final desired volume of cell culture grade water.

• Adjust the pH of the water to ≥ 13 using 5 M NaOH. This is crucial for dissolving the amino acids.

• Slowly add the L-Cysteine hydrochloride monohydrate and L-Tyrosine disodium salt dihydrate powders to the water while stirring gently. For example, to prepare a 150 mL stock solution, add 7.9 g of L-Cysteine HCl monohydrate and 22.45 g of L-Tyrosine disodium salt dihydrate.

• Once the powders are added, adjust the pH to 11.3 ± 0.1 using 5 M NaOH or 1 M HCl.

• Continue mixing for 10-30 minutes until all components are completely dissolved.

• Add cell culture grade water to reach the final volume.

• Confirm the final pH is 11.3 ± 0.1.

• Sterilize the solution by passing it through a 0.2 µm filter.

• Store the sterile stock solution at 2-8°C, protected from light. The solution is typically stable for up to two weeks.

Protocol 2: Fed-Batch Culture Supplementation Strategy

This protocol outlines a general feeding strategy for a CHO cell culture producing a monoclonal antibody. The exact feeding volumes and schedule should be optimized for the specific cell line and process.

Materials:

• CHO cells expressing the recombinant protein of interest

• Appropriate basal cell culture medium

• Concentrated Cysteine/Tyrosine stock solution (from Protocol 1)

• Concentrated feed medium (commercially available or custom formulation)

• Glucose stock solution (e.g., 40% w/v)

• Bioreactor or shake flasks

Procedure:

• Inoculation: Seed the bioreactor or shake flasks with CHO cells at a viable cell density of approximately 0.5 x 10⁶ cells/mL in the basal medium.

• Batch Phase: Allow the cells to grow in batch mode until the viable cell density reaches a target of approximately 2-3 x 10⁶ cells/mL (typically 2-3 days).

• Fed-Batch Phase:

  • Begin feeding on day 3 of the culture.

  • A typical feeding strategy involves adding a defined volume of the concentrated feed medium and the Cysteine/Tyrosine stock solution daily or every other day.

  • For example, a daily addition of 3-6% (v/v) of the concentrated feed medium and a corresponding volume of the Cysteine/Tyrosine stock to maintain a target tyrosine concentration in the bioreactor.

  • Monitor the glucose concentration daily and add the glucose stock solution as needed to maintain a target concentration (e.g., 2-4 g/L).

• Monitoring:

  • Monitor viable cell density, viability, and key metabolite concentrations (e.g., glucose, lactate, ammonia) daily.

  • Monitor the product titer at regular intervals (e.g., every 2 days).

• Harvest: Continue the fed-batch culture until the cell viability drops significantly (e.g., below 60%), typically between days 12 and 16. Harvest the cell culture fluid for downstream processing.

Caption: A generalized workflow for a fed-batch protein expression study.

Conclusion

L-Tyrosine disodium salt is a highly effective supplement for overcoming the solubility limitations of L-Tyrosine in cell culture media. Its use enables the formulation of concentrated, pH-neutral feeds, which simplifies fed-batch processes and ensures a consistent supply of this essential amino acid to the producing cells. This leads to improved cell growth, higher protein titers, and consistent product quality. The protocols and data presented in this document provide a comprehensive guide for researchers, scientists, and drug development professionals to effectively incorporate L-Tyrosine disodium salt into their protein expression workflows.

References

• 1. bioprocessintl.com [bioprocessintl.com]
• 2. scispace.com [scispace.com]

Application Note and Protocols for Cell Culture Media Formulation with L-Tyrosine Disodium Salt

For Researchers, Scientists, and Drug Development Professionals

Introduction

L-Tyrosine, a critical amino acid for cellular growth and protein synthesis, presents a significant challenge in cell culture media development due to its low solubility at neutral pH.[1][2][3][4][5] This limitation can hinder the preparation of concentrated, pH-neutral feed media, which is crucial for high-density fed-batch and perfusion cultures. Insufficient L-Tyrosine supplementation can lead to decreased cell viability, reduced specific productivity of recombinant proteins such as monoclonal antibodies (mAbs), and the emergence of protein sequence variants.[6][7][8][9] To overcome this solubility issue, L-Tyrosine disodium salt has emerged as a highly effective alternative, offering significantly improved solubility while maintaining biocompatibility.[10][11] This application note provides a comprehensive overview, detailed protocols, and supporting data for the successful integration of L-Tyrosine disodium salt into cell culture media formulations.

Advantages of L-Tyrosine Disodium Salt

The primary advantage of using L-Tyrosine disodium salt is its dramatically increased aqueous solubility compared to free L-Tyrosine. This property allows for the formulation of highly concentrated stock solutions and feed media at a physiologically compatible pH, thereby simplifying bioprocess operations by potentially eliminating the need for a separate alkaline feed stream.[1][12] This, in turn, minimizes the risk of pH fluctuations in the bioreactor that can negatively impact cell growth and productivity.[2][12]

Data Presentation

The following tables summarize the key quantitative data comparing L-Tyrosine and its disodium salt derivative.

Property	L-Tyrosine	L-Tyrosine Disodium Salt Dihydrate	Reference
Molecular Formula	C₉H₁₁NO₃	C₉H₉NO₃Na₂·2H₂O	[10][13]
Molecular Weight	181.19 g/mol	261.18 g/mol	[10]
Solubility in Water (neutral pH)	~0.45 mg/mL	~100 mg/mL	[8]
Appearance	White to off-white crystalline powder	Grayish white to tan powder	[10]

Parameter	Impact of Low L-Tyrosine	Impact of Sufficient L-Tyrosine (using Disodium Salt)	Reference
Viable Cell Density (VCD)	Distinctive reduction	Maintained or improved	[6][7][9]
Specific mAb Production Rate (qP)	Sharply reduced	Maintained or improved	[6][7]
Monoclonal Antibody (mAb) Titer	Sharply reduced	Increased	[6][7]
Product Quality (e.g., sequence variants)	Increased risk of variants	Reduced risk of variants	[8]

Signaling Pathways and Cellular Metabolism

L-Tyrosine is a precursor for several critical metabolic and signaling pathways within the cell. Understanding these pathways is essential for optimizing its supplementation strategy.

Caption: L-Tyrosine uptake and its major metabolic fates within the cell.

Experimental Protocols

The following protocols provide detailed methodologies for preparing stock solutions and evaluating the performance of L-Tyrosine disodium salt in a fed-batch cell culture process.

Protocol 1: Preparation of a Concentrated L-Tyrosine Disodium Salt Stock Solution

Objective: To prepare a sterile, concentrated stock solution of L-Tyrosine disodium salt for addition to cell culture media or as a feed solution.

Materials:

• L-Tyrosine disodium salt dihydrate (CAS No. 122666-87-9)

• Cell culture grade water (e.g., WFI or Milli-Q)

• Sterile container (e.g., glass bottle or sterile disposable bottle)

• Magnetic stirrer and stir bar

• Sterile 0.22 µm filter unit

• Laminar flow hood or biosafety cabinet

Procedure:

• In a laminar flow hood, measure approximately 80% of the final required volume of cell culture grade water into a sterile container.

• While stirring, slowly add the L-Tyrosine disodium salt dihydrate powder to the water. A common target concentration is 100 mg/mL.

• Continue stirring until the powder is completely dissolved. The solution should be clear.

• Add cell culture grade water to reach the final desired volume.

• Sterile filter the solution using a 0.22 µm filter into a sterile, final container.

• Label the container with the name of the solution, concentration, date of preparation, and store at 2-8°C, protected from light.[10]

Protocol 2: Evaluation of L-Tyrosine Disodium Salt in a Fed-Batch Culture of CHO Cells

Objective: To compare the effect of feeding with L-Tyrosine disodium salt versus a traditional alkaline L-Tyrosine feed on CHO cell growth, viability, and monoclonal antibody production.

Materials:

• CHO cell line producing a monoclonal antibody

• Basal cell culture medium

• Concentrated feed medium (lacking L-Tyrosine)

• Prepared L-Tyrosine disodium salt stock solution (from Protocol 1)

• Alkaline L-Tyrosine stock solution (control)

• Shake flasks or benchtop bioreactors

• Cell counter (e.g., automated cell counter or hemocytometer with trypan blue)

• Biochemistry analyzer (for metabolites)

• HPLC or other analytical instrument for mAb titer determination

Experimental Workflow:

Caption: Workflow for evaluating L-Tyrosine disodium salt in fed-batch culture.

Procedure:

• Inoculation: Seed CHO cells at a target viable cell density (e.g., 0.5 x 10⁶ cells/mL) into multiple shake flasks or bioreactors containing the basal medium.

• Culture Conditions: Maintain the cultures under standard conditions (e.g., 37°C, 5% CO₂, appropriate agitation).

• Feeding Strategy:

  • Control Group: On specified days of the culture, feed with the concentrated feed medium and a separate, highly alkaline L-Tyrosine stock solution.

  • Experimental Group: On the same specified days, feed with the concentrated feed medium supplemented with the prepared L-Tyrosine disodium salt stock solution. Ensure the final concentration of L-Tyrosine equivalents is the same in both groups.

• Daily Monitoring:

  • Aseptically collect a sample from each culture daily.

  • Measure the viable cell density and percent viability.

  • Analyze the supernatant for key metabolites such as glucose, lactate, and ammonia.

  • At later stages of the culture, measure the mAb titer.

• Data Analysis:

  • Plot the viable cell density, viability, and mAb titer over the course of the experiment for both the control and experimental groups.

  • Compare the peak VCD, culture duration, and final mAb titer between the two conditions.

  • Analyze metabolite profiles to assess any differences in cellular metabolism.

L-Tyrosine disodium salt is a highly soluble and effective alternative to free L-Tyrosine for cell culture media formulation. Its use simplifies the preparation of concentrated, pH-neutral feeds, which is particularly beneficial for fed-batch and perfusion processes. By ensuring a sufficient supply of L-Tyrosine, researchers can mitigate the risks of reduced cell growth and productivity, ultimately leading to more robust and consistent biopharmaceutical production processes. The protocols provided herein offer a framework for the successful implementation and evaluation of L-Tyrosine disodium salt in various cell culture applications.

References

• 1. cellculturedish.com [cellculturedish.com]
• 2. Enhancing the solubility of L-Tyrosine in cell culture media applications [evonik.com]
• 3. cellculturedish.com [cellculturedish.com]
• 4. Enhancing The Solubility Of L-Tyrosine In Cell Culture Media Applications [bioprocessonline.com]
• 5. Comparison of l‐tyrosine containing dipeptides reveals maximum ATP availability for l‐prolyl‐l‐tyrosine in CHO cells - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Investigation into the impact of tyrosine on the product formation and quality attributes of mAbs in rCHO cell cultures - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. benchchem.com [benchchem.com]
• 9. researchgate.net [researchgate.net]
• 10. L-Tyrosine Disodium Salt | Derivatives for Cell Culture | Baishixing [aminoacids-en.com]
• 11. lohmann-minerals.com [lohmann-minerals.com]
• 12. cellculturedish.com [cellculturedish.com]
• 13. L-Tyrosine disodium salt dihydrate 500 g | Buy Online | Thermo Scientific Chemicals [thermofisher.com]

Revolutionizing Recombinant Protein Production: L-Tyrosine Disodium Salt as a Key Enabler of High-Titer Fed-Batch Processes

Application Note & Protocol

Audience: Researchers, scientists, and drug development professionals in the biopharmaceutical industry.

Introduction

The production of recombinant proteins, particularly monoclonal antibodies (mAbs), relies heavily on optimizing cell culture processes to achieve high titers and ensure product quality. Chinese Hamster Ovary (CHO) cells are the predominant host system for this purpose. A critical component in maximizing the productivity of CHO cell cultures is the consistent and sufficient supply of essential nutrients, among which L-Tyrosine plays a pivotal role. However, the inherently low solubility of L-Tyrosine at neutral pH presents a significant challenge in the formulation of concentrated, pH-neutral feed media for fed-batch and perfusion cultures.

This application note details the utility of L-Tyrosine disodium salt, a highly soluble derivative of L-Tyrosine, in overcoming this limitation. By enabling the preparation of concentrated, pH-neutral feed solutions, L-Tyrosine disodium salt simplifies fed-batch strategies, mitigates the risks associated with alkaline feeds, and ultimately supports enhanced cell growth, viability, and recombinant protein production.

The Challenge of L-Tyrosine Solubility in Bioprocessing

L-Tyrosine is an essential amino acid for protein synthesis and cellular metabolism. Insufficient L-Tyrosine levels in cell culture can lead to a decline in specific productivity and the emergence of protein sequence variants where tyrosine is replaced by other amino acids like phenylalanine or histidine. The primary obstacle to ensuring adequate L-Tyrosine supply is its poor solubility in water at neutral pH, which is typically less than 0.5 g/L.

Traditionally, to overcome this, L-Tyrosine has been dissolved in highly alkaline solutions (pH > 11) to create a separate feed stream. However, this "two-feed" strategy introduces several complexities and risks into the biomanufacturing process:

• pH Spikes: The addition of a highly alkaline feed can cause localized pH spikes in the bioreactor, which can negatively impact cell health and productivity.

• Precipitation: Upon contact with the neutral pH of the culture medium, L-Tyrosine from the alkaline feed can precipitate, making it unavailable to the cells and potentially fouling equipment.

• Process Complexity: Managing two separate feed streams increases the complexity of the feeding strategy and the risk of operational errors.

• Increased Osmolality: The addition of a high-salt alkaline solution can contribute to an undesirable increase in the osmolality of the culture medium.

L-Tyrosine Disodium Salt: A Superior Alternative

L-Tyrosine disodium salt is a chemically modified form of L-Tyrosine that exhibits significantly higher solubility at neutral pH. This property allows for its incorporation into concentrated, pH-neutral feed media, thereby enabling a simplified and more robust single-feed strategy.

Physicochemical Properties

The key advantage of L-Tyrosine disodium salt lies in its enhanced solubility compared to its parent amino acid. This allows for the formulation of highly concentrated stock solutions and feed media without the need for extreme pH adjustments.

Property	L-Tyrosine	L-Tyrosine Disodium Salt Dihydrate	Phospho-L-Tyrosine Disodium Salt	Glycyl-L-Tyrosine (Dipeptide)
Solubility in Water at Neutral pH	< 0.5 g/L	100 g/L	> 50 g/L	Up to 50 times higher than L-Tyrosine
Maximum Solubility in Concentrated Feed (pH 7.0)	< 1 g/L	Not explicitly stated, but significantly higher than L-Tyrosine	70 g/L	Not explicitly stated

Table 1: Comparison of the solubility of different tyrosine sources.

Impact on Recombinant Protein Production in CHO Cells

The use of L-Tyrosine disodium salt in fed-batch cultures of CHO cells has been shown to have a positive impact on cell growth, viability, and, most importantly, the final product titer. By ensuring a sustained supply of tyrosine, it prevents the detrimental effects of tyrosine limitation.

Effect on Cell Culture Performance

Studies have demonstrated that maintaining an adequate concentration of tyrosine throughout the culture is crucial for achieving high viable cell densities (VCD) and maintaining high cell viability. Tyrosine depletion can trigger autophagic cell death and lead to a rapid decline in culture performance.

Culture Condition	Peak Viable Cell Density (VCD) (x10^6 cells/mL)	Final Titer (g/L)	Reference
High Tyrosine (H-T)	~18	~4.5	(Data estimated from graphs)
Low Tyrosine (L-T)	~12	~2.5	(Data estimated from graphs)

Table 2: Impact of tyrosine concentration on CHO cell culture performance in a fed-batch process. The use of a highly soluble tyrosine source like the disodium salt facilitates the maintenance of high tyrosine levels.

Impact on Monoclonal Antibody Quality Attributes

Ensuring a sufficient supply of tyrosine is not only critical for quantity but also for the quality of the recombinant protein. Tyrosine limitation has been linked to:

• Sequence Variants: Misincorporation of other amino acids in place of tyrosine.

• Decreased Intact Antibody Content: Scarcity of tyrosine can lead to a more reductive environment in the supernatant, resulting in a lower percentage of intact antibodies.

• Increased Lysine Variants: Tyrosine limitation can lead to the downregulation of carboxypeptidases, resulting in a higher proportion of C-terminal lysine variants.

• Reduced Aggregation: Interestingly, lower tyrosine concentrations have been associated with reduced aggregate content, possibly due to the accumulation of extracellular cystine.

By enabling a consistent and high-concentration supply of tyrosine, L-Tyrosine disodium salt helps to mitigate these risks and ensure the production of a high-quality monoclonal antibody.

Experimental Protocols

Protocol 1: Preparation of a Concentrated L-Tyrosine Disodium Salt Stock Solution (100 g/L)

Materials:

• L-Tyrosine disodium salt dihydrate

• Milli-Q or cell culture grade water

• Sterile container

• Magnetic stirrer and stir bar

• Sterile 0.22 µm filter

Procedure:

• Measure approximately 80% of the final required volume of water into the sterile container.

• While stirring, slowly add the L-Tyrosine disodium salt dihydrate powder to the water.

• Continue stirring until the powder is completely dissolved. The solution should be clear.

• Add water to reach the final desired volume.

• Sterile filter the solution using a 0.22 µm filter into a sterile storage container.

• Store the stock solution at 2-8°C, protected from light.

Protocol 2: Comparative Evaluation of L-Ty

Application Notes and Protocols for L-Tyrosine Disodium Salt in Neuroscience Research

For Researchers, Scientists, and Drug Development Professionals

Introduction

L-Tyrosine, a non-essential amino acid, serves as a crucial precursor for the synthesis of catecholamine neurotransmitters, including dopamine, norepinephrine, and epinephrine. Its role in neuronal function makes it a significant compound in neuroscience research. However, the limited solubility of L-Tyrosine in aqueous solutions at physiological pH presents a challenge for its application in in vitro and in vivo studies. L-Tyrosine disodium salt, a highly soluble derivative, overcomes this limitation, providing a reliable and efficient means to supplement cells and tissues with L-Tyrosine.[1][2] These application notes provide detailed protocols for the use of L-Tyrosine disodium salt in key areas of neuroscience research, including neuronal cell culture, in vitro dopamine synthesis assays, and neuroprotection studies.

Key Applications

• Neuronal Cell Culture Supplement: Supports the growth, viability, and neurotransmitter production of cultured neuronal cells. Its high solubility of 100 mg/ml, compared to L-Tyrosine's 0.45 mg/ml, prevents precipitation in culture media and allows for the preparation of concentrated stock solutions.[1]

• Precursor for Dopamine Synthesis Studies: Facilitates research into the mechanisms of dopamine synthesis and regulation in various neuronal models.

• Neuroprotection and Neurotoxicity Assays: Enables the investigation of L-Tyrosine's potential protective effects against neurotoxins and oxidative stress.

• In Vivo Neuroscience Research: Used in animal models to study the effects of increased L-Tyrosine availability on brain chemistry, behavior, and neurological disorders like Parkinson's disease.

Data Presentation

Table 1: Solubility of L-Tyrosine and its Derivatives

Compound	Solubility in Water at Neutral pH	Reference
L-Tyrosine	< 0.5 g/L	[2]
L-Tyrosine Disodium Salt Dihydrate	100 g/L	[2]
Glycyl-L-tyrosine	Up to 50 times higher than L-Tyrosine	[2]
Phospho-L-tyrosine Disodium Salt	> 50 g/L	[2]

Table 2: Quantitative Effects of L-Tyrosine on Catecholamine Metabolism in Rat Striatum (In Vivo Microdialysis)

L-Tyrosine Concentration (in microdialysis probe)	% Change in DOPAC Levels (from baseline)	% Change in HVA Levels (from baseline)	% Change in Dopamine Release (K+-stimulated, P2/P1 ratio)	Reference
125 µM	Not significant	Not significant	Significant increase	[3]
250 µM	Significant increase	Not significant	Significant decrease	[3]
500 µM	Significant increase	Not significant	Not reported	[3]
1000 µM	Significant increase	Significant increase	Not reported	[3]

DOPAC: 3,4-Dihydroxyphenylacetic acid; HVA: Homovanillic acid. P2/P1 ratio represents the ratio of the second to the first potassium-stimulated dopamine release.

Signaling Pathway

The primary role of L-Tyrosine in neuroscience is its conversion to dopamine. This pathway is initiated by the enzyme Tyrosine Hydroxylase (TH), which is the rate-limiting step in catecholamine synthesis.

Dopamine synthesis pathway from L-Tyrosine.

Experimental Protocols

Protocol 1: Preparation of L-Tyrosine Disodium Salt Stock Solution for Cell Culture

Objective: To prepare a sterile, concentrated stock solution of L-Tyrosine disodium salt for supplementing neuronal cell culture media.

Materials:

• L-Tyrosine disodium salt dihydrate (e.g., Sigma-Aldrich, Cat. No. T1145)

• Sterile, cell culture grade water

• Sterile container

• 0.22 µm sterile filter

Procedure:

• In a sterile environment (e.g., laminar flow hood), weigh the desired amount of L-Tyrosine disodium salt dihydrate powder.

• Dissolve the powder in sterile, cell culture grade water to the desired final concentration (e.g., 100 mg/mL). The salt is readily soluble at room temperature.[1]

• Sterile filter the solution using a 0.22 µm syringe filter into a sterile container.

• Store the stock solution at 2-8°C for short-term use (up to one week) or in aliquots at -20°C for long-term storage.

Protocol 2: In Vitro Dopamine Synthesis Assay in SH-SY5Y Cells

Objective: To quantify the effect of L-Tyrosine disodium salt supplementation on dopamine production in a human neuroblastoma cell line.

Workflow for in vitro dopamine synthesis assay.

Materials:

• SH-SY5Y human neuroblastoma cells

• Complete cell culture medium (e.g., DMEM/F12 with 10% FBS)

• L-Tyrosine disodium salt stock solution (from Protocol 1)

• 96-well or 6-well cell culture plates

• Cell lysis buffer (e.g., RIPA buffer)

• HPLC system with electrochemical detection (HPLC-ECD)

Procedure:

• Cell Seeding: Seed SH-SY5Y cells in a multi-well plate at a density of 1 x 10⁵ cells/well (for a 6-well plate) and allow them to adhere overnight.

• Differentiation (Optional): For a more mature neuronal phenotype, differentiate the cells by treating them with 10 µM retinoic acid in a low-serum medium for 5-7 days prior to the experiment.

• Treatment: Replace the culture medium with fresh medium containing various concentrations of L-Tyrosine disodium salt (e.g., 10 µM, 50 µM, 100 µM, 200 µM). Include a vehicle control (medium without additional L-Tyrosine).

• Incubation: Incubate the cells for 24-48 hours at 37°C in a humidified incubator with 5% CO₂.

• Sample Preparation:

  • Wash the cells twice with ice-cold PBS.

  • Lyse the cells with an appropriate volume of cell lysis buffer.

  • Scrape the cells and transfer the lysate to a microcentrifuge tube.

  • Centrifuge at 14,000 x g for 10 minutes at 4°C to pellet cell debris.

  • Collect the supernatant for dopamine analysis.

• Dopamine Quantification:

  • Analyze the supernatant for dopamine content using an HPLC-ECD system.[4][5][6][7][8]

  • The mobile phase typically consists of a phosphate buffer with methanol and an ion-pairing agent.

  • Quantify dopamine levels by comparing the peak areas of the samples to a standard curve of known dopamine concentrations.

  • Normalize dopamine levels to the total protein concentration of the cell lysate.

Protocol 3: Neuroprotection Assay Against MPP+ Induced Toxicity in SH-SY5Y Cells

Objective: To assess the neuroprotective effect of L-Tyrosine disodium salt against the neurotoxin 1-methyl-4-phenylpyridinium (MPP+), a model for Parkinson's disease.

Workflow for neuroprotection assay.

Materials:

• SH-SY5Y cells

• Complete cell culture medium

• L-Tyrosine disodium salt stock solution

• MPP+ iodide (Sigma-Aldrich, Cat. No. D048)

• 96-well cell culture plates

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• DMSO

Procedure:

• Cell Seeding: Seed SH-SY5Y cells in a 96-well plate at a density of 1 x 10⁴ cells/well and allow them to adhere overnight.

• Pre-treatment: Replace the medium with fresh medium containing various concentrations of L-Tyrosine disodium salt (e.g., 50 µM, 100 µM, 200 µM). Include a vehicle control. Incubate for 2-4 hours.

• Induction of Neurotoxicity: Add MPP+ to the wells to a final concentration that induces approximately 50% cell death (e.g., 500 µM, to be determined empirically for your specific cell line and conditions). Do not add MPP+ to the negative control wells.

• Incubation: Incubate the plate for 24 hours at 37°C in a humidified incubator with 5% CO₂.

• MTT Assay for Cell Viability:

  • Add 10 µL of MTT solution to each well and incubate for 4 hours at 37°C.[9]

  • Aspirate the medium containing MTT.

  • Add 100 µL of DMSO to each well to dissolve the formazan crystals.

  • Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis:

  • Calculate cell viability as a percentage of the control (untreated) cells.

  • Compare the viability of cells treated with MPP+ alone to those pre-treated with L-Tyrosine disodium salt to determine its neuroprotective effect.

Conclusion

L-Tyrosine disodium salt is a valuable tool in neuroscience research due to its enhanced solubility and direct role in catecholamine synthesis. The protocols outlined in these application notes provide a framework for utilizing this compound to investigate fundamental aspects of neuronal function, dopamine signaling, and neuroprotection. Researchers are encouraged to optimize these protocols for their specific cell lines and experimental conditions to achieve robust and reproducible results.

References

• 1. L-Tyrosine in Cell Culture [sigmaaldrich.com]
• 2. benchchem.com [benchchem.com]
• 3. L-Tyrosine Availability Affects Basal and Stimulated Catecholamine Indices in Prefrontal Cortex and Striatum of the Rat - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Dopamine measurement by HPLC [protocols.io]
• 5. Determination of dopamine and its acidic metabolites in brain tissue by HPLC with electrochemical detection in a single run after minimal sample pretreatment - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. High-performance liquid chromatography with electrochemical detection of monoamine neurotransmitters and me... [protocols.io]
• 7. mdpi.com [mdpi.com]
• 8. researchgate.net [researchgate.net]
• 9. benchchem.com [benchchem.com]

Technical Notes & Optimization

Technical Support Center: L-Tyrosine Disodium Salt in Cell Culture Media

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals encountering issues with L-Tyrosine disodium salt precipitation in cell culture media.

Frequently Asked Questions (FAQs)

Q1: What is L-Tyrosine disodium salt, and why is it used in cell culture media?

L-Tyrosine is an essential amino acid crucial for protein synthesis and cellular metabolism.[1] However, its free form, L-Tyrosine, has very low solubility in water at a neutral pH (around 0.45 mg/mL), which is the typical pH of cell culture media.[1][2] This poor solubility can be a limiting factor in preparing concentrated media feeds, especially for high-density cell cultures like those used in monoclonal antibody (mAb) production.[1]

L-Tyrosine disodium salt is a highly water-soluble derivative of L-Tyrosine.[3][4][5] Its enhanced solubility (approximately 100 mg/mL in water) allows for the preparation of concentrated stock solutions without the need for extreme pH adjustments, thus preventing pH shock to the cells.[6] This makes it a preferred source of L-Tyrosine for many biopharmaceutical and research applications.[3][5]

Q2: What are the main causes of L-Tyrosine disodium salt precipitation in cell culture media?

Precipitation of L-Tyrosine disodium salt in cell culture media can occur due to several factors:

• Exceeding Solubility Limits: While significantly more soluble than L-Tyrosine, the disodium salt still has a solubility limit. Over-concentrating it in stock solutions or final media can lead to precipitation.[7]

• pH Shifts: The solubility of tyrosine derivatives is pH-dependent.[2] A decrease in the pH of the medium can cause the more soluble disodium salt to convert to the less soluble free L-Tyrosine form, leading to precipitation.

• Temperature Fluctuations: Temperature shifts, such as repeated freeze-thaw cycles or storing media at inappropriate temperatures, can cause components, including amino acid salts, to precipitate out of the solution.[8][9]

• Interactions with Other Media Components: High concentrations of other ions in the media, such as calcium or magnesium, can potentially interact with the disodium salt, leading to the formation of less soluble complexes.[8][9] The use of L-Tyrosine disodium salt concentrations above 1 g/L in feeds has been shown to increase the risk of media instability, potentially through co-precipitation with other amino acids.[7]

• Media Evaporation: Evaporation of water from the cell culture medium increases the concentration of all solutes, which can lead to the precipitation of less soluble components.[8][9]

Q3: How can I visually identify L-Tyrosine disodium salt precipitation?

Precipitation in cell culture media can manifest in several ways:

• Fine, crystalline particles: These may be visible when holding the media flask or plate up to a light source.

• Cloudiness or turbidity: The medium may lose its clarity and appear hazy.

• A thin film on the surface: A layer of precipitate may form on the surface of the medium.

It is important to distinguish this from microbial contamination (bacteria, yeast, fungi), which will also cause turbidity but is often accompanied by a rapid pH change (indicated by the phenol red indicator) and visible microorganisms under a microscope.[8]

Troubleshooting Guide

This guide provides a systematic approach to resolving L-Tyrosine disodium salt precipitation issues.

Problem: Precipitation observed immediately after adding L-Tyrosine disodium salt stock solution to the media.

Potential Cause	Recommended Solution
Final concentration exceeds solubility limit.	1. Review and recalculate the required final concentration. 2. If a high concentration is necessary, consider using a fed-batch strategy with a more concentrated feed solution added over time.
Improper dilution method.	1. Pre-warm the basal media to 37°C before adding the L-Tyrosine disodium salt stock solution. 2. Add the stock solution slowly and with gentle swirling to ensure rapid and uniform mixing. Avoid adding the stock solution directly to a cold medium.
Stock solution is too concentrated.	1. Prepare a less concentrated stock solution. 2. Ensure the stock solution is fully dissolved before use.

Problem: Precipitation observed after a period of incubation (hours to days).

Potential Cause	Recommended Solution
pH shift in the medium.	1. Monitor the pH of your cell culture regularly. 2. Ensure your medium is adequately buffered for your specific cell line and culture conditions.
Temperature fluctuations.	1. Store media and stock solutions at the recommended temperature and avoid repeated freeze-thaw cycles.[8][9] 2. If a stock solution has been frozen, ensure it is completely thawed and mixed well before use.
Media evaporation.	1. Ensure proper humidification in the incubator.[9] 2. Use flasks with filtered caps that allow for gas exchange but minimize evaporation.
Interaction with other media components.	1. Review the composition of your basal medium and any other supplements. 2. Consider using an alternative, more soluble form of tyrosine, such as a dipeptide (e.g., Glycyl-L-tyrosine) or a phosphorylated derivative (e.g., Phospho-L-tyrosine disodium salt), which can offer even higher solubility and stability.[1][7][10]

Quantitative Data Summary

Table 1: Solubility of L-Tyrosine and its Derivatives

Compound	Solubility in Water (at neutral pH)	Reference
L-Tyrosine	~0.45 mg/mL	[2]
L-Tyrosine Disodium Salt Dihydrate	~100 mg/mL
Phospho-L-Tyrosine Disodium Salt	~53 g/L (in water), ~70 g/L (in concentrated feeds)	[7]
Glycyl-L-tyrosine	Can increase solubility up to 50 times compared to free L-Tyrosine	[1]

Experimental Protocols

Protocol 1: Preparation of a Concentrated L-Tyrosine Disodium Salt Stock Solution

Objective: To prepare a sterile, concentrated stock solution of L-Tyrosine disodium salt for addition to cell culture media.

Materials:

• L-Tyrosine disodium salt dihydrate (cell culture grade)

• Sterile, nuclease-free water (cell culture grade)

• Sterile conical tube or bottle

• Sterile 0.22 µm syringe filter

• Sterile syringes

• Laminar flow hood or biological safety cabinet

Procedure:

• In a laminar flow hood, aseptically weigh the desired amount of L-Tyrosine disodium salt powder.

• Add the powder to a sterile conical tube or bottle.

• Add the required volume of sterile water to achieve the desired concentration (e.g., 100 mg/mL).

• Cap the container and vortex or swirl gently until the powder is completely dissolved. A brief warming to 37°C may aid dissolution.

• Sterilize the stock solution by passing it through a 0.22 µm syringe filter into a sterile container.

• Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-thaw cycles and potential contamination.

• Label the aliquots clearly with the compound name, concentration, and date of preparation.

• Store the aliquots at -20°C for long-term storage.

Protocol 2: Troubleshooting Precipitation in a Prepared Medium

Objective: To identify the cause of and resolve precipitation in a cell culture medium suspected to be from L-Tyrosine disodium salt.

Materials:

• Precipitated cell culture medium

• pH meter or pH indicator strips

• Microscope

• Sterile centrifuge tubes

• 0.22 µm syringe filter

Procedure:

• Visual Inspection: Carefully observe the precipitate. Note its appearance (crystalline, amorphous, etc.).

• Microscopic Examination: Aseptically take a small sample of the medium and examine it under a microscope. This will help rule out microbial contamination.

• pH Measurement: Measure the pH of the medium. A significant drop in pH could indicate a reason for precipitation.

• Solubility Test:

  • Aseptically transfer an aliquot of the precipitated medium to a sterile centrifuge tube.

  • Gently warm the tube to 37°C for 15-30 minutes. If the precipitate dissolves, the issue may be related to temperature.

  • If the precipitate remains, try adjusting the pH slightly upwards (e.g., with sterile 1N NaOH) in a small test aliquot to see if it redissolves. This can help confirm if the precipitate is pH-dependent. Note: Do not use this pH-adjusted medium for your cells unless you can return it to the correct physiological pH without causing further issues.

• Filtration: If the precipitate is not cellular or microbial, and you need to salvage the medium, you can filter it through a 0.22 µm syringe filter to remove the precipitate. However, be aware that this will also remove the precipitated L-Tyrosine, so the final concentration of this amino acid in your medium will be lower than intended.

Visualizations

References

• 1. Enhancing the solubility of L-Tyrosine in cell culture media applications [evonik.com]
• 2. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 3. L-Tyrosine Disodium Salt | Derivatives for Cell Culture | Baishixing [aminoacids-en.com]
• 4. L-Tyrosine Disodium Salt Supplier 122666-87-9 [cds-bsx.com]
• 5. lohmann-minerals.com [lohmann-minerals.com]
• 6. L-Tyrosine disodium salt - LKT Labs [lktlabs.com]
• 7. cellculturedish.com [cellculturedish.com]
• 8. Troubleshooting Precipitation in Cell Culture: Causes and Solutions [procellsystem.com]
• 9. Common Cell Culture Problems: Precipitates [sigmaaldrich.com]
• 10. cellculturedish.com [cellculturedish.com]

How to prevent L-Tyrosine disodium salt from crashing out of solution

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in preventing L-Tyrosine disodium salt from precipitating out of solution during their experiments.

Frequently Asked Questions (FAQs)

Q1: Why is L-Tyrosine disodium salt used instead of L-Tyrosine in aqueous solutions?

L-Tyrosine has very low solubility in water at a neutral pH, typically around 0.45 mg/mL.[1][2] In contrast, L-Tyrosine disodium salt exhibits significantly higher solubility, approximately 100 mg/mL in water, making it more suitable for preparing concentrated stock solutions for applications like cell culture media.[3] The salt form enhances the interaction with water molecules, facilitating dissolution.[4]

Q2: What are the primary factors that cause L-Tyrosine disodium salt to crash out of solution?

Several factors can lead to the precipitation of L-Tyrosine disodium salt:

• pH Reduction: L-Tyrosine disodium salt is the salt of a weak acid and is most stable in alkaline conditions (pH 10.5-12.0).[5][6] If the pH of the solution drops, the disodium salt can convert back to the less soluble free L-Tyrosine form, leading to precipitation.

• High Concentrations: While significantly more soluble than L-Tyrosine, at very high concentrations (e.g., above 1 g/L in complex media), the disodium salt can still precipitate.[7] This can be exacerbated by the presence of other salts and amino acids, which can lead to co-precipitation.[7]

• Temperature Fluctuations: A decrease in temperature can reduce the solubility of L-Tyrosine disodium salt, potentially causing it to crash out of solution, especially if the solution is near its saturation point.

• Improper Storage: L-Tyrosine disodium salt is hygroscopic and should be stored in a dry, light-protected environment.[4][8] Absorption of moisture can affect its stability. Aqueous solutions are not recommended for long-term storage; it is best to prepare them fresh.[9]

Q3: What is the optimal pH range for maintaining L-Tyrosine disodium salt in solution?

The optimal pH for maintaining L-Tyrosine disodium salt in solution is in the alkaline range, typically between 10.5 and 12.0.[5][6] In this range, the phenolic hydroxyl and carboxyl groups of L-Tyrosine are deprotonated, increasing its polarity and solubility in water.

Troubleshooting Guide

Problem	Potential Cause	Recommended Solution
Precipitate forms immediately upon dissolving L-Tyrosine disodium salt.	The initial solvent is not alkaline enough.	Ensure the water or buffer used for dissolution has a sufficiently high pH (ideally >10.5). You can adjust the pH with a base like NaOH.
A clear solution of L-Tyrosine disodium salt becomes cloudy or forms a precipitate over time.	The pH of the solution has decreased.	Check the pH of your solution. If it has dropped, adjust it back to the alkaline range (pH 10.5-12.0) by adding a base.
The solution is supersaturated.	Prepare a less concentrated stock solution. Consider warming the solution gently to redissolve the precipitate, but be mindful of the stability of other components in your mixture.
The solution was stored at a low temperature.	Allow the solution to come to room temperature. If the precipitate does not redissolve, gentle warming may be necessary. For future storage, consider if a lower concentration or a different solvent system is feasible.
Precipitation occurs when adding the L-Tyrosine disodium salt stock solution to a neutral pH medium (e.g., cell culture media).	Localized pH drop upon addition.	Add the alkaline stock solution slowly while stirring the medium to ensure rapid and even distribution, minimizing localized pH changes. Consider preparing a more dilute stock solution to lessen the pH shock.
Co-precipitation with other components.	If possible, add the L-Tyrosine disodium salt solution as the last component. Alternatively, consider using chemically modified alternatives with higher solubility at neutral pH.

Experimental Protocols

Protocol 1: Preparation of a Concentrated L-Tyrosine Disodium Salt Stock Solution (100 mg/mL)

Materials:

• L-Tyrosine disodium salt dihydrate

• High-purity water (e.g., Milli-Q or equivalent)

• 1 M Sodium Hydroxide (NaOH) solution

• Sterile filter (0.22 µm)

• Sterile container for storage

Procedure:

• Weigh the desired amount of L-Tyrosine disodium salt dihydrate.

• Add a portion of the high-purity water to the salt.

• While stirring, slowly add 1 M NaOH dropwise to raise the pH of the solution to between 10.5 and 12.0. This will aid in complete dissolution.

• Continue to add high-purity water to reach the final desired volume.

• Gently warm the solution (e.g., in a 37°C water bath) if necessary to ensure all the salt has dissolved.

• Once fully dissolved and cooled to room temperature, sterile filter the solution using a 0.22 µm filter.

• Store in a sterile, tightly sealed container. It is recommended to prepare this solution fresh and not store it for more than one day.[9]

Solubility Data Summary

Compound	Solvent	pH	Solubility
L-Tyrosine	Water	Neutral	~0.45 mg/mL[1]
L-Tyrosine	1 M HCl	<2	100 mg/mL (with heating)[10]
L-Tyrosine	Water	9.5	1.4 mg/mL[10]
L-Tyrosine	Water	10	3.8 mg/mL[10]
L-Tyrosine Disodium Salt Dihydrate	Water	Alkaline	~100 mg/mL[3]
Phospho-L-Tyrosine Disodium Salt	Water	Neutral	53 g/L[7]
Glycyl-L-Tyrosine	Water	Neutral	Significantly higher than L-Tyrosine[2]

Advanced Solutions for Preventing Precipitation

For applications requiring high concentrations of a tyrosine source at neutral pH, consider these alternatives:

• Dipeptides: Using dipeptides such as Glycyl-L-Tyrosine can increase solubility by up to 50 times compared to free L-Tyrosine at neutral pH.[2]

• Chemically Modified Tyrosine: Phospho-L-Tyrosine disodium salt is a highly soluble alternative that remains stable in concentrated feeds at neutral pH.[7][11]

Visual Guides

Caption: Experimental workflow for preparing and using L-Tyrosine disodium salt solutions.

Caption: Key factors influencing solubility and corresponding preventative measures.

References

• 1. L-Tyrosine | C9H11NO3 | CID 6057 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Enhancing the solubility of L-Tyrosine in cell culture media applications [evonik.com]
• 3. L-Tyrosine disodium salt - LKT Labs [lktlabs.com]
• 4. L-Tyrosine Disodium Salt Supplier 122666-87-9 [cds-bsx.com]
• 5. J61770.22 [thermofisher.com]
• 6. apnoke.com [apnoke.com]
• 7. cellculturedish.com [cellculturedish.com]
• 8. scientificlabs.co.uk [scientificlabs.co.uk]
• 9. cdn.caymanchem.com [cdn.caymanchem.com]
• 10. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 11. cellculturedish.com [cellculturedish.com]

Technical Support Center: Optimizing L-Tyrosine Disodium Salt for Cell Culture

This technical support center provides researchers, scientists, and drug development professionals with guidance on effectively using L-Tyrosine disodium salt in cell culture. Find answers to frequently asked questions and troubleshoot common issues to ensure optimal cell growth and experimental success.

Frequently Asked Questions (FAQs)

Q1: What is the primary advantage of using L-Tyrosine disodium salt over L-Tyrosine in cell culture media?

A1: The primary advantage is its significantly higher solubility in water at a neutral pH. L-Tyrosine has very low solubility (less than 0.5 g/L) in water at neutral pH, which can lead to precipitation in cell culture media.[1][2] L-Tyrosine disodium salt, on the other hand, offers much greater solubility, facilitating the preparation of concentrated stock solutions and complete media formulations without the need for extreme pH adjustments.[1]

Q2: Why is maintaining an adequate concentration of L-Tyrosine important for cell culture?

A2: L-Tyrosine is a crucial amino acid for protein synthesis and cellular metabolism.[2][3] Its depletion in fed-batch cultures has been linked to a decrease in specific productivity of recombinant proteins, such as monoclonal antibodies, and can lead to protein sequence variants.[4] Consistent availability of L-Tyrosine is essential for robust cell growth, high viability, and reliable experimental outcomes.[3][5]

Q3: What are the signs of L-Tyrosine limitation in a cell culture?

A3: Signs of L-Tyrosine limitation can include:

• Reduced peak viable cell density (VCD) and poor culture viability.[1]

• Decreased specific productivity (qP) of the protein of interest.[1]

• Cell starvation and induction of autophagic cell death.[1]

Q4: Can high concentrations of L-Tyrosine be toxic to cells?

A4: While essential, excessive concentrations of L-Tyrosine or its byproducts can be detrimental. High levels of L-Tyrosine have been shown to induce the production of reactive oxygen species (ROS), which can cause oxidative stress and DNA damage.[6] In certain cell types, such as melanoma cells, high concentrations of L-Tyrosine and its oxidation products have been observed to be cytotoxic and genotoxic.[7] Therefore, optimizing the concentration is critical to avoid potential negative effects.

Q5: What are some alternatives to L-Tyrosine disodium salt for achieving high-concentration feeds?

A5: To overcome the solubility challenges of L-Tyrosine, several alternatives are available:

• Dipeptides: Tyrosine-containing dipeptides, such as Glycyl-L-tyrosine (GY) or L-alanyl-L-tyrosine (AY), have significantly higher solubility at neutral pH.[1][2][8] These are taken up by cells and cleaved intracellularly to release free L-Tyrosine.[1]

• Chemically Modified Tyrosine: Phospho-L-tyrosine disodium salt is a highly soluble derivative that can be incorporated into neutral pH feed solutions.[1][4][9]

Troubleshooting Guide

This guide addresses specific issues that may arise during the use of L-Tyrosine disodium salt in cell culture experiments.

Problem	Potential Cause	Recommended Action
Precipitation in stock solution or final medium	The concentration of L-Tyrosine disodium salt exceeds its solubility limit under the current conditions (pH, temperature).	- Ensure the L-Tyrosine disodium salt is fully dissolved before adding other components. - Verify and adjust the pH of the solution; while more soluble than L-Tyrosine, solubility can still be pH-dependent. - Consider preparing a more concentrated stock at a slightly alkaline pH and adding it slowly to the final medium with gentle mixing. - If precipitation persists, consider using a more soluble alternative like a tyrosine-containing dipeptide or phospho-L-tyrosine disodium salt.[1][4]
Low cell growth or viability	L-Tyrosine concentration is suboptimal (either too low, leading to depletion, or too high, causing toxicity).	- Perform a dose-response experiment to determine the optimal concentration for your specific cell line. - Monitor the L-Tyrosine concentration in the culture supernatant over time using HPLC to understand the consumption rate.[1] - Adjust your feeding strategy based on the cell-specific consumption rate to prevent depletion.[1]
Inconsistent results between experiments	Variability in the preparation of the L-Tyrosine disodium salt stock solution or the final medium.	- Standardize the protocol for preparing all solutions containing L-Tyrosine disodium salt. - Ensure accurate weighing and complete dissolution of the salt. - Use a calibrated pH meter for all pH adjustments. - Store stock solutions at the recommended temperature (typically 2-8°C) and use them within their stable shelf-life.[5]
pH shift in the culture medium upon feeding	Addition of a highly alkaline or acidic L-Tyrosine stock solution.	- If using a pH-adjusted stock solution, add it to the bioreactor or culture vessel slowly and in a controlled manner to prevent rapid pH changes.[1] - Consider using a more pH-neutral and highly soluble alternative like a dipeptide or phospho-L-tyrosine to formulate a neutral pH feed.[9]

Data Summary

Table 1: Solubility of L-Tyrosine and its Derivatives

Compound	Solubility in Water (at neutral pH)
L-Tyrosine	< 0.5 g/L[1][2]
L-Tyrosine Disodium Salt Dihydrate	100 g/L[1]
Glycyl-L-tyrosine (Dipeptide)	Up to 50 times higher than L-Tyrosine[1][2]
Phospho-L-tyrosine Disodium Salt	> 50 g/L[1]

Table 2: Effects of 3-amino-L-tyrosine (a Tyrosine analog) on Different Cell Lines

(Note: This data is for a tyrosine analog and should be considered as indicative of potential dose-dependent effects of amino acid analogs, not directly for L-Tyrosine disodium salt.)

Cell Line	Concentration	Duration	Effect on Proliferation	Effect on Viability
HL-60	100 µg/mL	4 days	~60% inhibition	>70% reduction
HL-60	up to 400 µg/mL	4 days	80% reduction	Decreased to 1-3%
KG-1	200 or 400 µg/mL	7 days	-	Comparable cytotoxicity to HL-60
K562	400 µg/mL	7 days	40% reduction	Unchanged
RAW 264.7	up to 400 µg/mL	-	Unchanged	Unchanged

[Data adapted from a study on 3-amino-L-tyrosine[10]]

Experimental Protocols

Protocol 1: Preparation of L-Tyrosine Disodium Salt Stock Solution (e.g., 50 g/L)

Materials:

• L-Tyrosine disodium salt

• Cell culture grade water (e.g., Milli-Q or WFI)

• Sterile container

• Magnetic stirrer and stir bar

• Sterile 0.22 µm filter

Procedure:

• Measure approximately 80% of the final required volume of cell culture grade water into a sterile container.

• Place the container on a magnetic stirrer.

• Slowly add the L-Tyrosine disodium salt powder to the water while continuously mixing.

• Continue mixing until the powder is completely dissolved.

• Add water to reach the final desired volume.

• Sterile filter the solution using a 0.22 µm filter into a sterile storage bottle.

• Store the stock solution at 2-8°C, protected from light.

Protocol 2: Optimizing L-Tyrosine Disodium Salt Concentration for a Specific Cell Line

Objective: To determine the optimal concentration of L-Tyrosine disodium salt that supports maximal viable cell density and productivity.

Procedure:

• Establish a concentration range: Based on literature for similar cell types or starting from the concentration in your basal medium, establish a range of L-Tyrosine disodium salt concentrations to test (e.g., 0.5x, 1x, 2x, 4x, 8x the basal concentration).

• Prepare media: Prepare culture media with the different concentrations of L-Tyrosine disodium salt. Ensure all other components are kept constant.

• Cell Seeding: Seed your cells in replicate culture vessels for each condition at a consistent initial cell density.

• Incubation: Culture the cells under standard conditions (e.g., 37°C, 5% CO₂).

• Monitoring: At regular intervals (e.g., every 24 hours), measure:

  • Viable cell density (VCD) and viability (e.g., using a cell counter with trypan blue exclusion).

  • Metabolite concentrations (e.g., glucose, lactate, ammonia).

  • Product titer (if applicable).

• Data Analysis: Plot the VCD, viability, and product titer over time for each concentration. Determine the concentration that results in the best overall culture performance.

Visualizations

Caption: Workflow for optimizing L-Tyrosine concentration.

References

• 1. benchchem.com [benchchem.com]
• 2. Enhancing the solubility of L-Tyrosine in cell culture media applications [evonik.com]
• 3. nbinno.com [nbinno.com]
• 4. sigmaaldrich.com [sigmaaldrich.com]
• 5. L-Tyrosine Disodium Salt | Derivatives for Cell Culture | Baishixing [aminoacids-en.com]
• 6. researchgate.net [researchgate.net]
• 7. Inhibition of L-tyrosine-induced micronuclei production by phenylthiourea in human melanoma cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Enhancing The Solubility Of L-Tyrosine In Cell Culture Media Applications [bioprocessonline.com]
• 9. cellculturedish.com [cellculturedish.com]
• 10. Selective cytotoxicity of 3-amino-L-tyrosine correlates with peroxidase activity - PubMed [pubmed.ncbi.nlm.nih.gov]

pH effects on L-Tyrosine disodium salt solubility and stability

This guide provides technical information for researchers, scientists, and drug development professionals on the pH-dependent solubility and stability of L-Tyrosine disodium salt.

Frequently Asked Questions (FAQs)

Q1: What is the key advantage of using L-Tyrosine disodium salt over L-Tyrosine?

A1: The primary advantage is significantly higher aqueous solubility. L-Tyrosine has very low solubility in water at neutral pH (approximately 0.45 mg/mL).[1][2] In contrast, L-Tyrosine disodium salt dihydrate is much more soluble, with a reported solubility of 100 mg/mL in water.[1][3] This makes it a preferred choice for preparing concentrated stock solutions for applications like cell culture media, where high concentrations of tyrosine are often required.[1][4]

Q2: How does pH affect the solubility of L-Tyrosine and its disodium salt?

A2: The solubility of L-Tyrosine is highly dependent on pH due to its ionizable groups: a carboxylic acid (pKa ~2.2), an amino group (pKa ~9.2), and a phenolic hydroxyl group (pKa ~10.1).[1][5] It is least soluble around its isoelectric point (pI ≈ 5.6) and becomes more soluble at extreme pH values, either below pH 2 or above pH 9.[1][2] The disodium salt is formed by deprotonating the carboxylic acid and the phenolic hydroxyl group. This form is most stable and soluble in alkaline conditions. Introducing acid will protonate these groups, converting the salt back to the less soluble free L-Tyrosine, leading to precipitation.

Q3: Why is my L-Tyrosine disodium salt solution precipitating when I add it to my neutral pH buffer or cell culture medium?

A3: Precipitation occurs because the high pH required to keep the disodium salt dissolved is neutralized by your buffer or medium. As the pH of the solution drops towards neutral, the disodium salt is converted back into the poorly soluble zwitterionic or protonated forms of L-Tyrosine, causing it to fall out of solution. This can also lead to the co-precipitation of other media components.

Q4: What is the recommended pH for maintaining the stability of an L-Tyrosine disodium salt stock solution?

A4: To maintain stability and prevent precipitation, stock solutions of L-Tyrosine disodium salt should be prepared and maintained at a high pH, typically above pH 9.[2][6] This ensures that the carboxylic acid and phenolic hydroxyl groups remain deprotonated, preserving the soluble salt form. For long-term stability of any L-Tyrosine solution, it is also crucial to store it properly, as it can be susceptible to oxidation and degradation.[1][7]

Q5: Are there any known degradation pathways for L-Tyrosine that are pH-dependent?

A5: L-Tyrosine is a relatively stable amino acid.[1] However, it can undergo degradation under certain conditions. In the presence of high concentrations of HCl, it can be halogenated.[1] In biological systems and under oxidative stress, it can be converted to byproducts like 3-nitrotyrosine or L-DOPA.[8] The primary degradation pathway in mammals involves deamination by tyrosine aminotransferase, leading eventually to fumarate and acetoacetate.[9] While specific pH-dependent degradation kinetics for the disodium salt are not widely published, it is a general principle that extremes of pH and temperature can accelerate the degradation of amino acids.

Troubleshooting Guide

Problem	Potential Cause	Recommended Solution
Precipitate forms immediately upon adding stock solution to media.	pH Shock: The neutral pH of your media is causing the highly soluble salt to convert to the insoluble L-Tyrosine free acid.	1. Add the L-Tyrosine disodium salt stock solution very slowly while vigorously stirring the media to allow for better pH buffering and dispersion. 2. Consider using a more stable, pH-neutral derivative like O-Phospho-L-tyrosine disodium salt for applications requiring high concentrations at neutral pH.[10] 3. Perform a titration study to determine the maximum concentration your specific medium can tolerate without precipitation.
Cloudiness or precipitate appears in the stock solution over time.	pH Decrease: Absorption of atmospheric CO₂ can slowly lower the pH of an unbuffered alkaline solution, causing the salt to precipitate. Degradation: Although relatively stable, long-term storage, especially at room temperature or with exposure to light, can lead to degradation.	1. Ensure the stock solution is stored in a tightly sealed container to minimize CO₂ exposure. 2. Prepare fresh stock solutions regularly. 3. Store stock solutions at 4°C or -20°C to slow potential degradation.[11] Do not store aqueous solutions for more than a day unless stability has been verified.[11]
Inconsistent experimental results (e.g., variable cell growth).	Inaccurate Concentration: Precipitation may have occurred, lowering the effective concentration of soluble tyrosine in your final medium.	1. Visually inspect your final medium for any signs of precipitation (Tyndall effect, visible particles) before use. 2. Filter-sterilize the final medium after the addition of all components. 3. Quantify the L-Tyrosine concentration in your final medium using a validated analytical method like HPLC.[12]

Data Summary

Table 1: pH-Dependent Solubility of L-Tyrosine (Free Amino Acid)

pH	Solubility (mg/mL) at 25°C	Reference
1.8	2.0	[2]
3.2 - 7.5	0.45	[1][2]
9.5	1.4	[2]
10.0	3.8	[2]

Table 2: Solubility of L-Tyrosine Forms in Water

Compound	Solubility (mg/mL)	pH Condition	Reference
L-Tyrosine	0.45	Neutral	[1]
L-Tyrosine Disodium Salt Dihydrate	100	Unspecified (assumed in water, resulting in alkaline pH)	[1][3]
O-Phospho-L-tyrosine disodium salt	~53	Unspecified

Visual Guides

// Edges edge [color="#5F6368", arrowhead=vee]; pH_Low -> Cation; Cation -> Sol_High1; pH_Mid -> Zwitterion; Zwitterion -> Sol_Low; pH_High -> DisodiumSalt; DisodiumSalt -> Sol_High2;

{rank=min; pH_Low; pH_Mid; pH_High;} {rank=max; Sol_High1; Sol_Low; Sol_High2;} } dot Caption: Relationship between pH, ionic form, and solubility of L-Tyrosine.

Experimental Protocols

Protocol 1: Determination of Thermodynamic Solubility (Shake-Flask Method)

This protocol determines the equilibrium solubility of L-Tyrosine disodium salt at a specific pH.

• Preparation of Buffer: Prepare a buffer solution at the desired pH (e.g., pH 7.4 Phosphate Buffered Saline).

• Addition of Compound: Add an excess amount of L-Tyrosine disodium salt solid to a known volume of the buffer in a sealed, clear container (e.g., a glass vial). The excess solid should be clearly visible.

• Equilibration: Agitate the container at a constant temperature (e.g., 25°C or 37°C) using a shaker or rotator for a sufficient period (typically 24-72 hours) to ensure equilibrium is reached.[13]

• Phase Separation: Allow the suspension to sit undisturbed for a short period to let the undissolved solid settle.

• Sampling and Filtration: Carefully withdraw a sample from the supernatant, avoiding any solid particles. Immediately filter the sample through a low-binding 0.22 µm or 0.45 µm filter (e.g., PVDF or PES) to remove all undissolved solids.

• Quantification: Dilute the clear filtrate with an appropriate mobile phase and quantify the concentration of dissolved L-Tyrosine using a validated analytical method, such as HPLC-UV.[13][14] The concentration of the saturated solution is its solubility.

Protocol 2: Stability Assessment using HPLC

This protocol assesses the chemical stability of an L-Tyrosine disodium salt solution over time.

• Solution Preparation: Prepare a stock solution of L-Tyrosine disodium salt at a known concentration in the desired aqueous matrix (e.g., water adjusted to pH 10).

• Initial Analysis (T=0): Immediately after preparation, take an aliquot of the solution, dilute it appropriately, and analyze it using a stability-indicating HPLC method to determine the initial concentration (C₀) and purity profile. An HPLC method using UV detection is common for amino acid analysis.[12]

• Storage: Store the remaining solution under the desired storage conditions (e.g., 4°C, 25°C, protected from light).

• Time-Point Analysis: At predetermined time points (e.g., 1, 3, 7, 14 days), withdraw aliquots from the stored solution.

• Sample Analysis: Analyze each aliquot using the same HPLC method as in step 2. Record the concentration of L-Tyrosine and note the appearance of any new peaks, which may indicate degradation products.

• Data Evaluation: Calculate the percentage of L-Tyrosine remaining at each time point relative to the initial concentration [(Cₜ / C₀) * 100]. A significant decrease in concentration or the appearance of degradation peaks indicates instability under the tested conditions.

References

• 1. L-Tyrosine in Cell Culture [sigmaaldrich.com]
• 2. organic chemistry - The Solubility of Tyrosine - Chemistry Stack Exchange [chemistry.stackexchange.com]
• 3. L-Tyrosine disodium salt - LKT Labs [lktlabs.com]
• 4. lohmann-minerals.com [lohmann-minerals.com]
• 5. L-Tyrosine | C9H11NO3 | CID 6057 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. L-Tyrosine | 60-18-4 [chemicalbook.com]
• 8. Separation and Detection of Tyrosine and Phenylalanine-derived Oxidative Stress Biomarkers Using Microchip Electrophoresis with Electrochemical Detection - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Pharmacologic inhibition of L-tyrosine degradation ameliorates cerebral dopamine deficiency in murine phenylketonuria (PKU) - PMC [pmc.ncbi.nlm.nih.gov]
• 10. cellculturedish.com [cellculturedish.com]
• 11. cdn.caymanchem.com [cdn.caymanchem.com]
• 12. Analytical Methods for Amino Acids : SHIMADZU (Shimadzu Corporation) [shimadzu.com]
• 13. Aqueous Solubility - Creative Biolabs [creative-biolabs.com]
• 14. pharmatutor.org [pharmatutor.org]

L-Tyrosine disodium salt degradation products and their impact

Welcome to the technical support center for L-Tyrosine disodium salt. This resource is designed for researchers, scientists, and drug development professionals to address common issues related to the degradation of L-Tyrosine disodium salt and its impact on experimental outcomes.

Frequently Asked Questions (FAQs)

Q1: What is L-Tyrosine disodium salt and why is it used?

A1: L-Tyrosine disodium salt is a highly water-soluble form of the amino acid L-Tyrosine. Its enhanced solubility makes it a preferred choice for various applications, particularly in cell culture media and pharmaceutical formulations, where achieving a sufficient concentration of L-Tyrosine is crucial for cell growth, protein synthesis, and other biological processes.

Q2: What are the main degradation products of L-Tyrosine disodium salt?

A2: The primary degradation of L-Tyrosine occurs through oxidation. The main degradation products are 3,4-dihydroxyphenylalanine (DOPA) and dityrosine, which is formed by the cross-linking of two tyrosine molecules. Further oxidation can lead to the formation of quinones and other reactive species.

Q3: What factors can cause the degradation of L-Tyrosine disodium salt solutions?

A3: L-Tyrosine disodium salt is sensitive to several factors that can induce degradation:

• Light Exposure: UV radiation can promote the oxidation of L-Tyrosine.

• High Temperatures: Elevated temperatures can accelerate the rate of degradation.

• pH: The stability of L-Tyrosine is pH-dependent. It is least soluble and potentially less stable around its isoelectric point (pH 5.6). Extreme pH values can also influence degradation pathways.

• Oxidizing Agents: The presence of oxidizing agents, including dissolved oxygen and metal ions, can significantly promote the degradation of L-Tyrosine.

Q4: How can I visually identify if my L-Tyrosine disodium salt solution has degraded?

A4: A freshly prepared L-Tyrosine disodium salt solution should be clear and colorless. The formation of a yellow or brownish tint is a common visual indicator of degradation, often associated with the formation of DOPA and its subsequent oxidation products.

Q5: What is the impact of L-Tyrosine degradation products on my experiments?

A5: The presence of degradation products like DOPA and dityrosine can have several negative impacts on experimental results:

• Cell Viability: DOPA and its downstream products can be cytotoxic to some cell lines due to the generation of reactive oxygen species (ROS) and quinones, leading to reduced cell viability and apoptosis.

• Assay Interference: DOPA and other catechols can interfere with various biochemical assays, particularly those that involve redox reactions or colorimetric detection methods. For example, they can interfere with assays that use peroxidase-based detection systems.

• Protein Analysis: Dityrosine cross-links in proteins can lead to protein aggregation and altered protein function, which can affect studies on protein structure and function.

• Inconsistent Results: The presence of unknown concentrations of degradation products can lead to variability and poor reproducibility in experimental data.

Troubleshooting Guides

Issue 1: Reduced cell viability or unexpected cell death in culture.

Possible Cause	Troubleshooting Steps
Degradation of L-Tyrosine in media	1. Prepare fresh cell culture media with newly dissolved L-Tyrosine disodium salt. 2. Store media protected from light and at the recommended temperature (typically 2-8°C). 3. If preparing stock solutions, filter-sterilize and store in small, single-use aliquots at -20°C or below, protected from light. 4. Visually inspect the media for any color change (yellowing/browning) before use.
Cytotoxicity of degradation products	1. Analyze a sample of the suspect media for the presence of DOPA and dityrosine using HPLC (see Experimental Protocol 2). 2. If degradation products are confirmed, discard the batch of media and prepare a fresh one.

Issue 2: Inconsistent or unexpected results in biochemical assays.

Possible Cause

Troubleshooting Steps

Interference from degradation products

1. Run a control experiment with the assay buffer spiked with known degradation products (DOPA, dityrosine) to assess their impact on the assay signal. 2. If interference is observed, consider using a different detection method that is not susceptible to interference from these compounds. 3. Ensure that all solutions containing L-Tyrosine disodium salt are freshly prepared and protected from light and heat.

Data Presentation

Table 1: Factors Influencing L-Tyrosine Disodium Salt Degradation in Aqueous Solution

Factor	Condition	Expected Impact on Degradation Rate
Temperature	Increase from 4°C to 37°C	Significant increase
Light	Exposure to ambient light vs. dark	Moderate increase
Exposure to UV light vs. dark	Significant increase
pH	Neutral (7.0-7.4)	Baseline degradation
Acidic (< 6.0)	Variable, may increase oxidation
Alkaline (> 8.0)	Increased rate of oxidation
Oxygen	Aerated solution vs. de-gassed solution	Significant increase

Experimental Protocols

Experimental Protocol 1: UV-Vis Spectrophotometry for Monitoring L-Tyrosine Degradation

This protocol provides a basic method to monitor the degradation of L-Tyrosine disodium salt by observing changes in its UV-Vis absorption spectrum.

Materials:

• UV-Vis Spectrophotometer

• Quartz cuvettes

• L-Tyrosine disodium salt

• Buffer solution of desired pH (e.g., phosphate-buffered saline, pH 7.4)

Procedure:

• Prepare a stock solution of L-Tyrosine disodium salt (e.g., 1 mg/mL) in the desired buffer.

• Immediately after preparation, take an initial absorbance spectrum from 200 nm to 400 nm. L-Tyrosine has a characteristic absorption maximum around 275 nm.

• Expose the solution to the degradation condition you wish to study (e.g., place on a lab bench exposed to light at room temperature, or in a 37°C incubator).

• At regular time intervals (e.g., every hour for 8 hours, then at 24 and 48 hours), record the UV-Vis spectrum of the solution.

• Analysis: Observe the decrease in the absorbance peak at ~275 nm, which indicates the degradation of L-Tyrosine. The appearance of new absorption peaks or a general increase in absorbance at higher wavelengths (e.g., >300 nm) can indicate the formation of degradation products.

Experimental Protocol 2: HPLC Analysis of L-Tyrosine and its Degradation Products

This protocol provides a more specific and quantitative method to separate and quantify L-Tyrosine, DOPA, and dityrosine.

Materials:

• High-Performance Liquid Chromatography (HPLC) system with a UV or fluorescence detector.

• C18 reverse-phase HPLC column (e.g., 4.6 x 250 mm, 5 µm particle size).

• L-Tyrosine, L-DOPA, and dityrosine standards.

• Mobile phase A: 0.1% Trifluoroacetic acid (TFA) in water.

• Mobile phase B: 0.1% TFA in acetonitrile.

Procedure:

• Sample Preparation: Dilute the L-Tyrosine disodium salt solution to be analyzed to an appropriate concentration (e.g., 100 µg/mL) with mobile phase A.

• Standard Preparation: Prepare a series of standard solutions of L-Tyrosine, L-DOPA, and dityrosine in mobile phase A to generate a calibration curve.

• HPLC Conditions:

  • Flow rate: 1.0 mL/min

  • Injection volume: 20 µL

  • Detection:

    • UV detector at 280 nm.

    • For higher sensitivity for dityrosine, a fluorescence detector can be used with excitation at ~315 nm and emission at ~410 nm.

  • Gradient Elution:

    • 0-5 min: 100% A

    • 5-25 min: Linear gradient to 30% B

    • 25-30 min: Linear gradient to 100% B

    • 30-35 min: Hold at 100% B

    • 35-40 min: Return to 100% A and equilibrate.

• Analysis: Inject the samples and standards. Identify the peaks based on the retention times of the standards. Quantify the amount of each compound by comparing the peak areas to the calibration curves.

Mandatory Visualizations

Technical Support Center: Optimizing Protein Yield with L-Tyrosine Disodium Salt Feed

This technical support center is designed for researchers, scientists, and drug development professionals to provide guidance on improving protein yield by effectively utilizing L-Tyrosine disodium salt in fed-batch cultures. Here you will find answers to frequently asked questions and troubleshooting guides to address common issues encountered during your experiments.

Frequently Asked Questions (FAQs)

Q1: Why is L-Tyrosine supplementation critical for protein production in cell cultures?

L-Tyrosine is an essential amino acid for the synthesis of recombinant proteins. Its depletion in cell culture media can lead to several significant problems, including:

• Reduced Specific Productivity: Insufficient L-Tyrosine can limit the rate of protein synthesis, thereby lowering the yield per cell.[1][2]

• Decreased Cell Viability: Tyrosine starvation can trigger autophagic cell death, leading to a premature decline in viable cell density (VCD).[2][3]

• Compromised Product Quality: A lack of L-Tyrosine can cause misincorporation of other amino acids, such as phenylalanine or histidine, into the protein sequence, resulting in product variants.[1][2]

Q2: What are the main challenges of using standard L-Tyrosine in fed-batch cultures?

The primary challenge with standard L-Tyrosine is its very low solubility in water at a neutral pH (approximately 0.45 mg/mL).[1] This poor solubility complicates the preparation of concentrated, pH-neutral feed media, leading to:

• Complex Feeding Strategies: Often, a separate alkaline feed solution (pH > 9) is required for L-Tyrosine to achieve the desired concentration.[1][4][5] This increases process complexity and the number of feed lines and pumps.[4][6]

• Risk of pH Spikes: The addition of a high-pH feed can cause localized pH spikes in the bioreactor, which can negatively impact cell growth and metabolism.[4][7]

• Precipitation Issues: If the pH is not carefully controlled, L-Tyrosine can precipitate out of the solution in the feed tank or upon addition to the bioreactor, making it unavailable to the cells.[2][4]

Q3: What are the advantages of using L-Tyrosine disodium salt?

L-Tyrosine disodium salt is a highly soluble form of L-Tyrosine, offering a significant advantage over the standard free acid form.[1][8][9] Its key benefits include:

• Greatly Improved Solubility: L-Tyrosine disodium salt has a much higher solubility in water (around 100 mg/mL), allowing for the preparation of highly concentrated feed solutions at a more neutral pH.[1]

• Simplified Fed-Batch Processes: The high solubility enables the inclusion of L-Tyrosine in the main, neutral pH feed, potentially moving from a two-feed to a single-feed strategy.[4][7] This simplifies bioreactor setup and operation.[6]

• Reduced Risk of Precipitation and pH Fluctuation: By eliminating the need for a separate, highly alkaline feed, the risks of precipitation and pH spikes are minimized.[4][6]

Q4: Are there alternatives to L-Tyrosine disodium salt for improving tyrosine availability?

Yes, several alternatives are used to overcome the solubility challenges of L-Tyrosine:

• Dipeptides: Tyrosine-containing dipeptides, such as Glycyl-L-Tyrosine (GY), are highly soluble at neutral pH and are efficiently taken up by cells.[1][5][10]

• Chemically Modified Tyrosine: Derivatives like Phospho-L-Tyrosine disodium salt offer enhanced solubility and stability, allowing for their inclusion in concentrated, neutral pH feeds.[4][6]

• Metabolic Engineering: A more advanced approach is to genetically engineer the host cells (e.g., CHO cells) to synthesize L-Tyrosine endogenously from precursors like phenylalanine.[11]

Troubleshooting Guide

This guide addresses common problems encountered when optimizing L-Tyrosine disodium salt feed for improved protein yield.

Problem	Potential Cause	Recommended Action
Precipitation in Feed Medium or Bioreactor	L-Tyrosine concentration exceeds its solubility at the given pH and temperature.	- Ensure the L-Tyrosine disodium salt is fully dissolved before use. - If using a combined feed, check for interactions with other components that may reduce solubility. - Consider using a more soluble alternative like a dipeptide or a chemically modified tyrosine if precipitation persists.[2] - For alkaline feeds, ensure slow, controlled addition with good mixing to avoid localized high concentrations and pH changes.[4]
Low Peak Viable Cell Density (VCD) and Poor Culture Viability	Tyrosine depletion is leading to cell starvation and inducing autophagy.[2][3]	- Regularly monitor the L-Tyrosine concentration in the culture supernatant using HPLC. - Adjust the feeding strategy based on the cell-specific consumption rate to prevent depletion.[2] - Ensure the feed concentration is adequate to support the projected cell density.
Decreased Specific Productivity (qP)	Insufficient intracellular L-Tyrosine is limiting the rate of protein synthesis.[2]	- Increase the concentration of L-Tyrosine disodium salt in the feed. - Correlate the L-Tyrosine consumption rate with the specific productivity to determine the optimal feed rate.
Presence of Tyrosine Sequence Variants in the Final Product	Depletion of L-Tyrosine is causing the misincorporation of other amino acids (e.g., phenylalanine) during translation.[1][2]	- Maintain a sufficient residual concentration of L-Tyrosine in the bioreactor throughout the culture duration. - Implement a more robust and proactive feeding strategy to prevent even transient depletion.
Inconsistent Batch-to-Batch Performance	Variability in feed preparation or inconsistent feeding rates.	- Standardize the protocol for preparing the L-Tyrosine disodium salt feed solution, verifying pH and final concentration. - Automate the feeding process to ensure accurate and consistent delivery to the bioreactor.[2]

Data Summary

Table 1: Solubility of Different L-Tyrosine Sources

Compound	Solubility in Water at Neutral pH	Key Advantages
L-Tyrosine	< 0.5 g/L[1][5]	Low cost.
L-Tyrosine Disodium Salt Dihydrate	~100 g/L[1]	High solubility, allows for concentrated neutral pH feeds.
Glycyl-L-Tyrosine (Dipeptide)	Significantly higher than L-Tyrosine (up to 50x)[5]	High solubility, readily metabolized by cells.[1][5]
Phospho-L-Tyrosine Disodium Salt	High solubility in neutral pH feeds.[4]	Enables single, highly concentrated, neutral pH feed strategies.[4][6]

Experimental Protocols

Protocol 1: Preparation of a Concentrated L-Tyrosine Disodium Salt Stock Solution (e.g., 100 g/L)

Materials:

• L-Tyrosine Disodium Salt Dihydrate

• Cell culture grade water (e.g., WFI or Milli-Q)

• Sterile container

• Sterile filter (0.22 µm)

Procedure:

• Weigh the required amount of L-Tyrosine disodium salt dihydrate.

• In a sterile container, add the powder to approximately 80% of the final required volume of cell culture grade water.

• Mix thoroughly until the powder is completely dissolved. Gentle warming may be used to aid dissolution, but avoid excessive heat.

• Adjust the volume to the final desired volume with cell culture grade water.

• Verify the pH of the solution. It should be close to neutral. Adjust slightly if necessary with sterile, dilute HCl or NaOH.

• Sterile-filter the solution using a 0.22 µm filter into a sterile storage container.

• Store the solution at 2-8°C, protected from light.[9]

Protocol 2: Monitoring L-Tyrosine Concentration in Culture Supernatant by HPLC

Objective: To quantify the residual L-Tyrosine concentration in the cell culture medium to guide the feeding strategy.

Procedure:

• Sample Preparation:

  • Aseptically collect a sample from the bioreactor at predetermined time points.

  • Centrifuge the sample to pellet the cells (e.g., 1000 x g for 5-10 minutes).

  • Carefully collect the supernatant for analysis. Store at -20°C or colder if not analyzed immediately.

• Analytical Method:

  • High-Performance Liquid Chromatography (HPLC) is the standard method for accurate amino acid quantification.[2]

  • Use an HPLC system equipped with a suitable column for amino acid analysis (e.g., a reverse-phase C18 column).

  • A common method involves pre-column derivatization of the amino acids (e.g., with o-phthalaldehyde (OPA) or fluorenylmethyloxycarbonyl chloride (FMOC)) followed by UV or fluorescence detection.

  • Develop a method or use an established one for separating and detecting the derivatized L-Tyrosine.

• Quantification:

  • Prepare a standard curve using known concentrations of L-Tyrosine.

  • Run the standards on the HPLC to establish a calibration curve (peak area vs. concentration).

  • Analyze the prepared supernatant samples.

  • Calculate the L-Tyrosine concentration in the samples by comparing their peak areas to the standard curve.[2]

• Data Analysis:

  • Plot the L-Tyrosine concentration over time.

  • Calculate the specific L-Tyrosine consumption rate (qTyr) to inform and optimize the feeding strategy.

Visualizations

Caption: Workflow for optimizing L-Tyrosine disodium salt feed strategy.

Caption: A logical flowchart for troubleshooting low protein yield issues.

Caption: Impact of tyrosine availability on cellular pathways and protein production.

References

• 1. L-Tyrosine in Cell Culture [sigmaaldrich.com]
• 2. benchchem.com [benchchem.com]
• 3. Insight into the roles of tyrosine on rCHO cell performance in fed-batch cultures - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. bioprocessintl.com [bioprocessintl.com]
• 5. Enhancing the solubility of L-Tyrosine in cell culture media applications [evonik.com]
• 6. cellculturedish.com [cellculturedish.com]
• 7. cellculturedish.com [cellculturedish.com]
• 8. lohmann-minerals.com [lohmann-minerals.com]
• 9. L-Tyrosine Disodium Salt | Derivatives for Cell Culture | Baishixing [aminoacids-en.com]
• 10. Comparison of l‐tyrosine containing dipeptides reveals maximum ATP availability for l‐prolyl‐l‐tyrosine in CHO cells - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Beyond tyrosine feeding: A novel fed-batch cultivation strategy based on tyrosine metabolic engineering in recombinant CHO cells - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Cell Culture Feed Strategy with High-Concentration L-Tyrosine Disodium Salt

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on utilizing high-concentration L-Tyrosine disodium salt in cell culture feed strategies. Below you will find troubleshooting guides and frequently asked questions (FAQs) to address common issues encountered during experiments.

Frequently Asked Questions (FAQs)

Q1: Why is L-Tyrosine a critical component in cell culture media?

L-Tyrosine is an essential amino acid necessary for protein synthesis and overall cellular metabolism. Inadequate L-Tyrosine levels can lead to decreased cell growth, reduced specific productivity (qP), and the misincorporation of other amino acids like phenylalanine or histidine into the protein sequence, resulting in product quality issues.[1]

Q2: What are the primary challenges associated with L-Tyrosine supplementation in cell culture?

The main challenge is the very low solubility of L-Tyrosine in water at a neutral pH, which is less than 0.5 g/L.[1][2] This poor solubility can cause precipitation in the feed medium or bioreactor, making the amino acid unavailable to the cells and potentially leading to nutrient depletion.[1]

Q3: How does L-Tyrosine disodium salt improve upon the limitations of L-Tyrosine?

L-Tyrosine disodium salt dihydrate offers significantly higher solubility in water, around 100 g/L, compared to its free acid counterpart.[1] This allows for the preparation of more concentrated feed solutions, simplifying feeding strategies and reducing the risk of precipitation.[3][4][5]

Q4: Are there alternatives to L-Tyrosine and its disodium salt for cell culture feeding?

Yes, several alternatives with enhanced solubility are available. These include:

• Dipeptides: Tyrosine-containing dipeptides, such as Glycyl-L-tyrosine (GY) and L-alanyl-L-tyrosine (AY), have significantly higher solubility at neutral pH.[1][2][6] Cells can internalize these dipeptides and then cleave them to release free L-Tyrosine.[1]

• Chemically Modified Tyrosine: Phospho-L-tyrosine disodium salt is a highly soluble derivative that can be incorporated into neutral pH feed solutions.[1][7]

Troubleshooting Guide

This guide addresses specific issues that may arise when using high-concentration L-Tyrosine disodium salt feed strategies.

Issue 1: Precipitation in the Feed Solution or Bioreactor

• Possible Cause: The concentration of L-Tyrosine disodium salt exceeds its solubility limit under the specific conditions (pH, temperature, presence of other ions). Co-precipitation with other amino acids can also occur.[7]

• Solution:

  • Verify Solubility Limits: Ensure the target concentration in your feed solution is within the known solubility limits for your specific media composition.

  • Adjust pH: L-Tyrosine disodium salt is more soluble at a higher pH. Preparing stock solutions at an alkaline pH (e.g., pH > 9) can prevent precipitation.[8] However, be cautious of pH spikes when adding to the bioreactor.[1]

  • Controlled Addition: Implement a slow, controlled feed strategy to avoid localized high concentrations in the bioreactor, which can trigger precipitation.

  • Consider Alternatives: If precipitation persists, evaluate the use of more soluble alternatives like dipeptides or phospho-L-tyrosine.[1][7]

Issue 2: Poor Cell Growth and Viability

• Possible Cause: L-Tyrosine depletion in the culture medium is leading to cell starvation.

• Solution:

  • Monitor L-Tyrosine Levels: Regularly measure the L-Tyrosine concentration in the culture supernatant using a validated analytical method like High-Performance Liquid Chromatography (HPLC).[1]

  • Adjust Feeding Strategy: Based on the consumption rate, increase the feeding frequency or the concentration of L-Tyrosine disodium salt in the feed to ensure a consistent and adequate supply.

Issue 3: Decreased Specific Productivity (qP)

• Possible Cause: Insufficient intracellular L-Tyrosine is limiting the rate of protein synthesis.[1]

• Solution:

  • Increase L-Tyrosine Concentration: Boost the amount of L-Tyrosine disodium salt in your feed solution.

  • Optimize Feed Timing: Align the feeding schedule with the period of maximum protein production to ensure L-Tyrosine is not a limiting factor.

Issue 4: Inconsistent Batch-to-Batch Performance

• Possible Cause: Variability in the preparation of the L-Tyrosine disodium salt feed solution or inaccuracies in the feeding process.[1]

• Solution:

  • Standardize Protocols: Implement a strict, standardized protocol for the preparation of your feed solutions, with careful attention to pH and final concentration.[1]

  • Automate Feeding: Utilize an automated feeding system to ensure precise and consistent delivery of the feed to the bioreactor.[1]

Data Presentation

Table 1: Solubility of Different Tyrosine Sources in Water at Neutral pH

Tyrosine Source	Solubility in Water at Neutral pH	Key Advantages
L-Tyrosine	< 0.5 g/L[1][2]	Low cost.
L-Tyrosine Disodium Salt Dihydrate	~100 g/L[1]	Significantly higher solubility than L-Tyrosine.
Glycyl-L-tyrosine (Dipeptide)	Up to 50 times higher than L-Tyrosine[2]	High solubility at neutral pH, avoids pH spikes.[1]
Phospho-L-tyrosine Disodium Salt	> 50 g/L[1]	Very high solubility and stability in neutral pH feeds.[1][7]

Experimental Protocols

Protocol 1: Preparation of a High-Concentration L-Tyrosine Disodium Salt Stock Solution (e.g., 50 g/L)

Materials:

• L-Tyrosine disodium salt dihydrate

• Cell culture grade water (e.g., Milli-Q)

• 5 M Sodium Hydroxide (NaOH)

• Sterile container

• Sterile 0.22 µm filter

Procedure:

• Measure approximately 80% of the final required volume of cell culture grade water into a sterile container.

• While stirring, slowly add the L-Tyrosine disodium salt dihydrate powder.

• If needed, adjust the pH to > 9.0 using 5 M NaOH to ensure complete dissolution.

• Add water to reach the final desired volume.

• Verify the final pH and adjust if necessary.

• Sterile filter the solution using a 0.22 µm filter into a sterile storage container.

• Store the solution at the recommended temperature (typically 2-8°C).

Caution: The resulting solution may be alkaline. Add it to the bioreactor in a controlled manner to prevent significant pH fluctuations.[1]

Protocol 2: Monitoring L-Tyrosine Concentration in Cell Culture Supernatant

Method: High-Performance Liquid Chromatography (HPLC)

Procedure:

• Sample Collection: Aseptically collect a sample from the bioreactor at predetermined time points.

• Sample Preparation:

  • Centrifuge the sample to pellet the cells.

  • Collect the supernatant for analysis. The supernatant can be stored at -20°C or lower if not analyzed immediately.

• HPLC Analysis:

  • Utilize an HPLC system equipped with a method specifically developed for amino acid analysis (e.g., pre-column derivatization followed by UV or fluorescence detection).

  • Prepare a standard curve with known concentrations of L-Tyrosine to accurately quantify the samples.

• Data Analysis:

  • Calculate the L-Tyrosine concentration in each sample based on the standard curve.

  • Determine the L-Tyrosine consumption rate to inform and adjust the feeding strategy as needed.

Visualizations

References

• 1. benchchem.com [benchchem.com]
• 2. Enhancing the solubility of L-Tyrosine in cell culture media applications [evonik.com]
• 3. lohmann-minerals.com [lohmann-minerals.com]
• 4. cphi-online.com [cphi-online.com]
• 5. lohmann-minerals.com [lohmann-minerals.com]
• 6. Optimizing the stability and solubility of cell culture media ingredients - Evonik Industries [healthcare.evonik.com]
• 7. merckmillipore.com [merckmillipore.com]
• 8. benchchem.com [benchchem.com]

Reference Data & Comparative Studies

L-Tyrosine vs. L-Tyrosine Disodium Salt: A Comparative Guide for Cell Culture Supplementation

For Researchers, Scientists, and Drug Development Professionals

L-Tyrosine, a critical amino acid for cellular metabolism and protein synthesis, is an essential component of cell culture media. However, its poor solubility at neutral pH presents a significant challenge in biopharmaceutical production, particularly in high-density fed-batch cultures. This guide provides an objective comparison of L-Tyrosine and its highly soluble alternative, L-Tyrosine disodium salt, to aid in the selection of the optimal supplementation strategy.

At a Glance: Key Differences

The primary distinction between L-Tyrosine and L-Tyrosine disodium salt lies in their aqueous solubility at neutral pH. This fundamental difference has significant implications for media preparation, process development, and overall manufacturing efficiency.

Parameter	L-Tyrosine	L-Tyrosine Disodium Salt Dihydrate
Solubility in Water (neutral pH)	~0.45 mg/mL	~100 mg/mL
Preparation of Concentrated Feeds	Requires extreme pH (alkaline or acidic) to solubilize	Readily soluble at neutral pH
Process Complexity	High (requires separate alkaline/acidic feed, pH control)	Low (can be integrated into a single, neutral pH feed)
Risk of Precipitation	High, especially when pH shifts towards neutral[1]	Low
Potential for pH Spikes in Bioreactor	High, upon addition of alkaline/acidic feed[2]	Low

Performance Comparison: The Impact of Solubility

Insufficient tyrosine, often a result of its poor solubility and subsequent precipitation, can lead to:

• Reduced Specific Productivity: A lack of available tyrosine can impair translation efficiency, leading to a significant drop in monoclonal antibody (mAb) production per cell.[3]

• Decreased Cell Viability: Tyrosine starvation can trigger autophagic cell death, resulting in lower peak viable cell densities (VCD) and a premature decline in culture viability.[4]

• Compromised Product Quality: Tyrosine depletion can lead to the misincorporation of other amino acids, such as phenylalanine or histidine, into the protein sequence, creating undesirable product variants. It can also impact other critical quality attributes, including aggregation.[3]

By providing a readily available source of tyrosine without the need for pH extremes, L-Tyrosine disodium salt is expected to mitigate these risks, leading to more robust and consistent cell culture performance. The use of a highly soluble tyrosine source can contribute to higher cell growth and increased mAb production.[4]

Experimental Protocols

Below are representative protocols for the preparation of stock solutions and a hypothetical experimental design for comparing the two compounds.

Protocol 1: Preparation of an Alkaline L-Tyrosine Stock Solution

This protocol is necessary due to the low solubility of L-Tyrosine at neutral pH.

Materials:

• L-Tyrosine powder

• Milli-Q or cell culture grade water

• 5 M Sodium Hydroxide (NaOH)

• Sterile 0.22 µm filter

Procedure:

• Measure approximately 80% of the final required volume of water into a sterile container.

• Adjust the pH of the water to ≥ 11.0 using 5 M NaOH.[5]

• Slowly add the L-Tyrosine powder while mixing continuously until it is completely dissolved.

• Add water to reach the final volume.

• Sterile filter the solution using a 0.22 µm filter.

• Store at the recommended temperature.

Caution: This solution is highly alkaline and must be added to the bioreactor in a controlled manner to prevent pH spikes.

Protocol 2: Preparation of a Neutral L-Tyrosine Disodium Salt Stock Solution

The high solubility of L-Tyrosine disodium salt simplifies this process significantly.

Materials:

• L-Tyrosine disodium salt dihydrate powder

• Milli-Q or cell culture grade water

• Sterile 0.22 µm filter

Procedure:

• Measure the desired volume of water into a sterile container.

• Slowly add the L-Tyrosine disodium salt powder while mixing until completely dissolved. The pH should be near neutral.

• Sterile filter the solution using a 0.22 µm filter.

• Store at the recommended temperature.

Protocol 3: Hypothetical Experimental Design for Comparative Analysis

This workflow outlines a typical experiment to compare the effects of L-Tyrosine and L-Tyrosine disodium salt on a CHO cell line producing a monoclonal antibody.

1. Cell Line and Basal Medium:

• Use a well-characterized recombinant CHO cell line expressing a specific mAb.

• Employ a chemically defined basal medium that is tyrosine-free or contains a low, growth-limiting concentration of tyrosine.

2. Fed-Batch Culture Setup:

• Initiate parallel fed-batch cultures in shake flasks or benchtop bioreactors.

• Maintain consistent process parameters (temperature, pH, dissolved oxygen) across all conditions.

3. Feeding Strategies:

• Control Group (L-Tyrosine): Supplement with a concentrated L-Tyrosine stock solution prepared at an alkaline pH. This feed may need to be added separately from the main neutral pH feed.

• Test Group (L-Tyrosine Disodium Salt): Supplement with a concentrated, pH-neutral L-Tyrosine disodium salt stock solution. This can be incorporated into the main feed.

• Ensure equimolar concentrations of tyrosine are added to both groups throughout the culture.

4. Sampling and Analysis:

• Collect samples at regular intervals to monitor:

  • Viable Cell Density (VCD) and Viability (e.g., using a cell counter).

  • mAb Titer (e.g., using Protein A HPLC or ELISA).

  • Metabolite concentrations, including tyrosine, to confirm consumption (e.g., using HPLC).

  • Product quality attributes (e.g., aggregation, charge variants) at the end of the culture.

Visualizing the Workflow and Cellular Impact

The following diagrams illustrate the differences in workflow and the cellular role of tyrosine.

Caption: Comparison of fed-batch supplementation workflows.

Caption: Simplified overview of tyrosine's role in the cell.

Conclusion and Recommendations

The selection between L-Tyrosine and L-Tyrosine disodium salt for cell culture supplementation is primarily a decision based on process simplicity and robustness.

• L-Tyrosine Disodium Salt is the recommended choice for developing new fed-batch processes or for simplifying existing ones. Its high solubility at neutral pH allows for the preparation of highly concentrated, single-feed solutions, thereby reducing process complexity, minimizing the risk of precipitation, and eliminating the potential for pH spikes associated with alkaline feeds. This leads to a more controlled and reliable manufacturing process.

• L-Tyrosine may be suitable for less demanding applications, such as batch cultures or processes where a separate alkaline feed is already established and well-controlled. However, the inherent risks of precipitation and pH instability make it a less desirable option for high-density, fed-batch cultures aiming for high titers and consistent product quality.

For applications requiring even higher concentrations in feed media, other alternatives such as tyrosine-containing dipeptides or chemically modified tyrosines (e.g., phospho-L-tyrosine disodium salt) should also be considered, as they can offer even greater solubility.[1][6]

References

• 1. sigmaaldrich.com [sigmaaldrich.com]
• 2. cellculturedish.com [cellculturedish.com]
• 3. Investigation into the impact of tyrosine on the product formation and quality attributes of mAbs in rCHO cell cultures - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. benchchem.com [benchchem.com]
• 5. merckmillipore.com [merckmillipore.com]
• 6. Enhancing the solubility of L-Tyrosine in cell culture media applications [evonik.com]

A Comparative Analysis of L-Tyrosine and L-Tyrosine Disodium Salt: Bioavailability and Physicochemical Properties

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

L-Tyrosine, a crucial amino acid precursor for neurotransmitters and hormones, is characterized by its low water solubility. This inherent property can limit its oral bioavailability and complicates its use in aqueous formulations. The disodium salt of L-Tyrosine presents a highly soluble alternative, which is anticipated to enhance its absorption and overall bioavailability. This guide explores the fundamental differences between these two forms, provides available pharmacokinetic data for L-Tyrosine, and details the experimental protocols necessary to conduct a direct comparative bioavailability study.

Data Presentation: Physicochemical and Pharmacokinetic Properties

The following tables summarize the known quantitative data for L-Tyrosine and its disodium salt. It is important to note the absence of direct comparative pharmacokinetic data for the disodium salt.

Table 1: Physicochemical Properties of L-Tyrosine and L-Tyrosine Disodium Salt

Property	L-Tyrosine	L-Tyrosine Disodium Salt
Molecular Formula	C₉H₁₁NO₃	C₉H₉NNa₂O₃
Molecular Weight	181.19 g/mol	225.15 g/mol
Water Solubility	0.45 mg/mL (at neutral pH)	100 mg/mL[1]
Appearance	White crystalline powder	Light grey to brownish powder

Table 2: Pharmacokinetic Parameters of Orally Administered L-Tyrosine in Humans

Parameter	Value	Conditions
Time to Peak Plasma Concentration (Tmax)	~2 hours	Fasting subjects
Peak Plasma Concentration (Cmax)	Dose-dependent	154 ± 9.5 nmol/mL (100 mg/kg dose); 203 ± 31.5 nmol/mL (150 mg/kg dose)
Elimination Half-Life (t₁/₂)	Not consistently reported	Plasma levels approach baseline after 8 hours

Note: The data for L-Tyrosine is derived from studies on human subjects. Direct comparative data for L-Tyrosine disodium salt is not available in the reviewed literature.

Discussion on Bioavailability

The significantly higher water solubility of L-Tyrosine disodium salt is the primary physicochemical difference suggesting a potential for enhanced bioavailability compared to L-Tyrosine.[1] For oral administration, dissolution is a critical rate-limiting step for the absorption of poorly soluble compounds. The rapid dissolution of the disodium salt in the gastrointestinal tract would theoretically lead to a higher concentration of L-Tyrosine available for absorption, potentially resulting in a faster onset of action and a higher peak plasma concentration (Cmax).

Studies on other poorly soluble drugs and amino acid derivatives have shown that increasing solubility through salt formation or the creation of prodrugs can significantly improve oral bioavailability.[2] For instance, research on L-Tyrosine prodrugs like O-phospho-L-tyrosine and L-tyrosine methyl ester demonstrated increased bioavailability.[3] While N-Acetyl-L-Tyrosine (NALT), another soluble form, was found to be less effective due to poor conversion back to L-Tyrosine in the body, it highlights that solubility alone does not guarantee enhanced bioavailability if the modification hinders metabolic conversion.[3][4]

Given that the disodium salt readily dissociates in solution to provide L-Tyrosine, it is hypothesized that its enhanced solubility would directly translate to improved absorption. However, without direct comparative in vivo studies, this remains a well-founded hypothesis rather than an experimentally confirmed fact.

Experimental Protocols

To definitively compare the bioavailability of L-Tyrosine and its disodium salt, a randomized, crossover pharmacokinetic study in a relevant animal model or human subjects would be required. Below are detailed methodologies for key experiments that would be integral to such a study.

Protocol 1: Determination of Plasma L-Tyrosine Concentration by High-Performance Liquid Chromatography (HPLC) with Fluorescence Detection

This method is suitable for the quantitative analysis of L-Tyrosine in plasma samples.

1. Sample Preparation (Protein Precipitation):

• To 100 µL of plasma, add 200 µL of ice-cold 10% (w/v) trichloroacetic acid (TCA).
• Vortex the mixture for 30 seconds to precipitate plasma proteins.
• Centrifuge at 14,000 x g for 10 minutes at 4°C.
• Collect the supernatant and filter it through a 0.22 µm syringe filter into an HPLC vial.

2. HPLC System and Conditions:

• HPLC System: A standard HPLC system equipped with a fluorescence detector.
• Column: C18 reversed-phase column (e.g., 4.6 x 150 mm, 5 µm particle size).
• Mobile Phase: Isocratic elution with a mixture of 95% 0.1 M sodium acetate buffer (pH 4.5) and 5% acetonitrile.
• Flow Rate: 1.0 mL/min.
• Column Temperature: 30°C.
• Injection Volume: 20 µL.
• Fluorescence Detection: Excitation wavelength of 275 nm and an emission wavelength of 305 nm.

3. Calibration and Quantification:

• Prepare a series of standard solutions of L-Tyrosine in a protein-free matrix (e.g., saline with 10% TCA) at concentrations ranging from 10 to 500 µM.
• Inject the standards to generate a calibration curve by plotting peak area against concentration.
• The concentration of L-Tyrosine in the plasma samples can be determined by interpolating their peak areas from the calibration curve.

Protocol 2: In Vivo Bioavailability Study in a Rat Model

This protocol outlines a typical crossover study design to compare the oral bioavailability of L-Tyrosine and its disodium salt.

1. Animal Model and Housing:

• Use male Sprague-Dawley rats (250-300 g).
• House the animals in a controlled environment with a 12-hour light/dark cycle and provide ad libitum access to standard chow and water.
• Fast the rats overnight (12 hours) before drug administration, with free access to water.

2. Dosing and Blood Sampling:

• Divide the rats into two groups.
• Group 1: Administer L-Tyrosine (e.g., 100 mg/kg) orally via gavage.
• Group 2: Administer an equimolar dose of L-Tyrosine disodium salt orally via gavage.
• Collect blood samples (approximately 0.2 mL) from the tail vein at pre-dose (0) and at 0.25, 0.5, 1, 1.5, 2, 4, 6, and 8 hours post-administration into heparinized tubes.
• Centrifuge the blood samples at 3,000 x g for 10 minutes to separate the plasma. Store the plasma samples at -80°C until analysis.
• After a one-week washout period, administer the alternate compound to each group (crossover design).

3. Pharmacokinetic Analysis:

• Analyze the plasma samples for L-Tyrosine concentration using the HPLC method described in Protocol 1.
• Calculate the following pharmacokinetic parameters for each animal for both compounds:
• Cmax: Maximum plasma concentration.
• Tmax: Time to reach Cmax.
• AUC₀₋ₜ: Area under the plasma concentration-time curve from time 0 to the last measurable concentration, calculated using the linear trapezoidal rule.
• AUC₀₋∞: Area under the plasma concentration-time curve from time 0 to infinity.
• Compare the pharmacokinetic parameters between the two groups using appropriate statistical tests (e.g., paired t-test).

Mandatory Visualization

L-Tyrosine Metabolic Pathway

The following diagram illustrates the major metabolic pathways of L-Tyrosine, highlighting its role as a precursor to key neurotransmitters and hormones.

Caption: Major metabolic pathways of L-Tyrosine.

Experimental Workflow for Bioavailability Assessment

The diagram below outlines the logical flow of an in vivo experiment designed to compare the bioavailability of L-Tyrosine and its disodium salt.

Caption: Workflow for comparative bioavailability study.

Conclusion

The disodium salt of L-Tyrosine offers a significant advantage in terms of water solubility over the parent amino acid. This property is strongly indicative of potentially enhanced oral bioavailability, which could be beneficial in various research and pharmaceutical applications, including the development of parenteral nutrition solutions and oral supplements. However, the absence of direct comparative in vivo studies necessitates further research to quantify this expected improvement in bioavailability. The experimental protocols provided in this guide offer a framework for conducting such essential comparative studies.

References

• 1. L-Tyrosine disodium salt - LKT Labs [lktlabs.com]
• 2. Bioavailability of the amino acid-attached prodrug as a new anti-HIV agent in rats - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Brain tyrosine increases after treating with prodrugs: comparison with tyrosine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. examine.com [examine.com]

A Head-to-Head Comparison of L-Tyrosine Derivatives: An Objective Guide for Researchers

For researchers, scientists, and drug development professionals, the selection of an appropriate L-Tyrosine derivative is a critical decision that can significantly impact experimental outcomes and therapeutic efficacy. This guide provides a comprehensive, data-driven comparison of L-Tyrosine and its key derivatives, focusing on crucial performance metrics such as solubility, bioavailability, and metabolic fate. Detailed experimental protocols and signaling pathway visualizations are included to support your research and development endeavors.

L-Tyrosine, a non-essential amino acid, serves as a vital precursor to the catecholamine neurotransmitters—dopamine, norepinephrine, and epinephrine—which play a fundamental role in cognitive function, mood regulation, and the body's stress response.[1][2] However, the inherent low aqueous solubility of L-Tyrosine can present challenges in various experimental and formulation contexts.[3] To address this limitation, several derivatives have been synthesized with the aim of enhancing properties like solubility and bioavailability. This guide will delve into a head-to-head comparison of L-Tyrosine with its prominent derivatives: N-Acetyl-L-Tyrosine (NALT), L-Tyrosine Methyl Ester, and O-Phospho-L-Tyrosine.

Comparative Analysis of Physicochemical and Pharmacokinetic Properties

The ideal L-Tyrosine derivative should exhibit favorable solubility and be efficiently converted to L-Tyrosine in vivo to exert its physiological effects. The following table summarizes the key quantitative data comparing L-Tyrosine and its derivatives.

Derivative	Molecular Weight ( g/mol )	Water Solubility	Key Pharmacokinetic Findings
L-Tyrosine	181.19	0.45 g/L	Serves as the baseline for comparison. Oral administration of 100-150 mg/kg can significantly increase plasma tyrosine levels.[4]
N-Acetyl-L-Tyrosine (NALT)	223.23	Freely soluble[5][6]	Despite higher solubility, research indicates it is less effective at raising plasma and brain tyrosine levels compared to L-Tyrosine.[7][8] A significant portion is excreted unchanged in urine.[9]
L-Tyrosine Methyl Ester	195.22	-	In animal studies, intraperitoneal administration demonstrated a substantial increase in brain tyrosine levels, comparable to L-Tyrosine after oral administration.[7]
O-Phospho-L-Tyrosine	261.16	Soluble in aqueous solutions	Shown to be an effective prodrug, significantly increasing brain tyrosine levels in mice after both intraperitoneal and oral administration.[7]

In-depth Performance Evaluation

N-Acetyl-L-Tyrosine (NALT): A Paradox of Solubility and Bioavailability

N-Acetyl-L-Tyrosine (NALT) is perhaps the most well-known and commercially available derivative of L-Tyrosine, prized for its enhanced water solubility.[5][6] The addition of an acetyl group was intended to improve its absorption and subsequent conversion to L-Tyrosine in the body.[2] However, a body of evidence suggests that this theoretical advantage does not translate into superior bioavailability.

Several studies have indicated that NALT is inefficiently deacetylated to L-Tyrosine in vivo.[9] A considerable percentage of administered NALT is excreted in the urine without being converted, making it a less efficient precursor for increasing systemic and central nervous system L-Tyrosine levels.[9] One study in mice directly compared several L-Tyrosine derivatives and found NALT to be the least effective at increasing brain tyrosine concentrations.[7] This suggests that while NALT may be easier to dissolve, its metabolic conversion is a significant limiting factor in its efficacy.

L-Tyrosine Esters: Promising Prodrugs

L-Tyrosine methyl ester and ethyl ester are other derivatives developed to enhance the delivery of L-Tyrosine. The esterification of the carboxylic acid group can improve lipophilicity and potentially facilitate passage across biological membranes. Research in animal models has shown that L-Tyrosine methyl ester, when administered intraperitoneally, is as effective as oral L-Tyrosine in raising brain tyrosine levels, indicating its potential as a viable prodrug.[7] These esters are hydrolyzed in the body to release L-Tyrosine.[10]

O-Phospho-L-Tyrosine: An Effective Prodrug Candidate

O-Phospho-L-Tyrosine is a derivative where the hydroxyl group of the phenol ring is phosphorylated. This modification also enhances water solubility.[3] Animal studies have demonstrated that O-Phospho-L-Tyrosine acts as an effective prodrug, being hydrolyzed by phosphatases to yield L-Tyrosine.[7] Notably, it was found to be as potent as L-Tyrosine in increasing brain tyrosine levels following oral administration in mice, and showed a substantial increase after intraperitoneal injection.[7]

Signaling and Metabolic Pathways

To understand the functional implications of these derivatives, it is crucial to visualize their role in the context of the catecholamine synthesis pathway.

Metabolic conversion of L-Tyrosine derivatives and the subsequent catecholamine synthesis pathway.

Experimental Protocols

For researchers aiming to conduct their own comparative studies, the following are detailed methodologies for key experiments.

Protocol 1: Determination of L-Tyrosine and its Derivatives in Plasma by HPLC

Objective: To quantify the concentration of L-Tyrosine and its derivatives in plasma samples following administration.

Materials:

• High-Performance Liquid Chromatography (HPLC) system with a fluorescence detector

• C18 reversed-phase column (e.g., 4.6 x 250 mm, 5 µm)

• Perchloric acid (6%)

• Acetonitrile (HPLC grade)

• Ultrapure water

• N-methyl phenylalanine (internal standard)

• Plasma samples

Procedure:

• Sample Preparation:

  • To 100 µL of plasma, add 10 µL of the internal standard solution (N-methyl phenylalanine).

  • Precipitate proteins by adding 50 µL of cold 6% perchloric acid.

  • Vortex for 30 seconds and then centrifuge at 10,000 x g for 10 minutes at 4°C.

  • Collect the supernatant for HPLC analysis.[11]

• HPLC Conditions:

  • Mobile Phase: Isocratic elution with 5% acetonitrile in ultrapure water.[11]

  • Flow Rate: 1.0 mL/min.

  • Column Temperature: 30°C.

  • Injection Volume: 20 µL.

  • Fluorescence Detection: Excitation wavelength of 215 nm and emission wavelength of 283 nm.[11]

• Quantification:

  • Generate a standard curve using known concentrations of L-Tyrosine and its derivatives.

  • Calculate the concentration of the analytes in the plasma samples by comparing their peak areas to the standard curve, normalized to the internal standard.

Experimental workflow for the HPLC analysis of L-Tyrosine and its derivatives in plasma.

Protocol 2: In Vivo Assessment of Brain Tyrosine Levels in a Rodent Model

Objective: To compare the efficacy of different L-Tyrosine derivatives in increasing tyrosine concentrations in the brain.

Materials:

• Male Wistar rats (or other suitable rodent model)

• L-Tyrosine and its derivatives

• Saline solution (vehicle)

• Surgical instruments for brain tissue collection

• Homogenizer

• Reagents for HPLC analysis (as described in Protocol 1)

Procedure:

• Animal Dosing:

  • Administer L-Tyrosine or its derivatives to different groups of rats via the desired route (e.g., oral gavage or intraperitoneal injection) at a specified dose (e.g., 500 mg/kg).[12][13]

  • A control group should receive the vehicle (saline).

• Tissue Collection:

  • At predetermined time points (e.g., 1 hour post-administration), euthanize the animals by decapitation.[13]

  • Rapidly dissect the brain and specific brain regions of interest (e.g., hippocampus, striatum, cerebral cortex).[12]

• Sample Preparation:

  • Weigh the brain tissue samples and homogenize them in a suitable buffer.

  • Perform protein precipitation and centrifugation as described in the plasma preparation step of Protocol 1.

• HPLC Analysis:

  • Analyze the supernatant for tyrosine concentration using the HPLC method detailed in Protocol 1.

• Data Analysis:

  • Compare the brain tyrosine levels between the different treatment groups and the control group to determine the relative efficacy of each derivative.

Conclusion

The selection of an L-Tyrosine source for research and development requires careful consideration of its physicochemical and pharmacokinetic properties. While N-Acetyl-L-Tyrosine offers superior solubility, its in vivo conversion to L-Tyrosine is inefficient, limiting its bioavailability. In contrast, L-Tyrosine esters and O-Phospho-L-Tyrosine have demonstrated promise as effective prodrugs, capable of significantly increasing brain tyrosine levels. For applications where direct administration of L-Tyrosine is feasible, it remains a reliable and cost-effective option. This guide provides the foundational data and methodologies to assist researchers in making an informed decision based on the specific requirements of their studies. Further head-to-head clinical trials in humans are warranted to definitively establish the comparative efficacy of these derivatives for cognitive and therapeutic applications.

References

• 1. brcrecovery.com [brcrecovery.com]
• 2. mindlabpro.com [mindlabpro.com]
• 3. sigmaaldrich.com [sigmaaldrich.com]
• 4. researchgate.net [researchgate.net]
• 5. ajiaminoscience.eu [ajiaminoscience.eu]
• 6. N-Acetyl-L-tyrosine | 537-55-3 [chemicalbook.com]
• 7. Brain tyrosine increases after treating with prodrugs: comparison with tyrosine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Development of an in situ mouse brain perfusion model and its application to mdr1a P-glycoprotein-deficient mice [pubmed.ncbi.nlm.nih.gov]
• 9. L-Tyrosine vs. N-Acetyl L-Tyrosine: A Tale of Two Tyrosines [blog.priceplow.com]
• 10. BIOSYNTHESIS OF L-TYROSINE O-SULPHATE FROM THE METHYL AND ETHYL ESTERS OF L-TYROSINE - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Measurement of phenylalanine and tyrosine in plasma by high-performance liquid chromatography using the inherent fluorescence of aromatic amino acids - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. L-tyrosine induces DNA damage in brain and blood of rats - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. Effect of L-tyrosine in vitro and in vivo on energy metabolism parameters in brain and liver of young rats - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Analysis of L-Tyrosine Disodium Salt for Enhancing Protein Quality in Biopharmaceutical Applications

Introduction:

L-Tyrosine, a critical amino acid in protein synthesis, presents a significant challenge in biopharmaceutical manufacturing due to its low solubility in aqueous solutions. This limitation can lead to precipitation in cell culture media, restricting its availability and potentially impacting protein titer and quality. The L-Tyrosine disodium salt derivative has emerged as a highly soluble alternative, designed to overcome this manufacturing bottleneck. This guide provides a comprehensive comparison of L-Tyrosine disodium salt with standard L-Tyrosine, supported by experimental data and protocols to validate its effect on protein quality. This information is intended for researchers, scientists, and drug development professionals seeking to optimize protein production through enhanced media formulation.

Comparative Analysis of Physicochemical Properties

The primary advantage of L-Tyrosine disodium salt lies in its significantly improved solubility compared to its free acid counterpart. This enhanced solubility ensures a higher concentration of available tyrosine in cell culture media, preventing precipitation and ensuring a consistent supply for protein synthesis.

Feature	L-Tyrosine	L-Tyrosine Disodium Salt
Solubility in Water	~0.45 g/L (at 25°C)	>300 g/L (at 20°C)
Molecular Weight	181.19 g/mol	225.16 g/mol
Chemical Formula	C₉H₁₁NO₃	C₉H₉NNa₂O₃
Form	White crystalline powder	Off-white to yellow powder
Stability in Solution	Prone to precipitation	High stability, resistant to precipitation

Experimental Validation of L-Tyrosine Disodium Salt on Monoclonal Antibody (mAb) Production

To ascertain the impact of L-Tyrosine disodium salt on protein quality and yield, a comparative study can be conducted using a fed-batch culture of Chinese Hamster Ovary (CHO) cells, a common cell line for monoclonal antibody (mAb) production.

Experimental Protocol: Fed-Batch CHO Cell Culture for mAb Production

• Cell Line and Culture Medium:

  • Utilize a CHO cell line engineered to produce a specific monoclonal antibody (e.g., IgG1).

  • Prepare a chemically defined basal medium, initially deficient in tyrosine.

• Experimental Groups:

  • Control Group: Basal medium supplemented with a standard concentration of L-Tyrosine (e.g., 0.5 g/L). Due to low solubility, this may require pH adjustment or be added as a suspension.

  • Experimental Group: Basal medium supplemented with an equimolar concentration of L-Tyrosine disodium salt.

• Fed-Batch Culture:

  • Inoculate shake flasks or bioreactors with CHO cells at a density of 0.5 x 10⁶ cells/mL.

  • Incubate at 37°C with 5% CO₂ and agitation.

  • On days 3, 5, 7, and 9, feed the cultures with a concentrated nutrient solution containing either L-Tyrosine or L-Tyrosine disodium salt.

• Sampling and Analysis:

  • Collect samples daily to measure:

    • Viable Cell Density (VCD) and viability using a cell counter.

    • mAb titer using Protein A HPLC.

  • At the end of the culture (e.g., day 14), harvest the supernatant for protein quality analysis.

• Protein Quality Assessment:

  • Aggregation: Analyze the harvested mAb for high molecular weight (HMW) species using Size Exclusion Chromatography (SEC-HPLC).

  • Charge Variants: Assess acidic and basic charge variants using Ion-Exchange Chromatography (IEX-HPLC).

  • Glycosylation Profile: Analyze the N-glycan profile of the purified mAb using HILIC-FLR-MS.

Hypothetical Comparative Data

The following table summarizes expected outcomes from the described experiment, illustrating the benefits of using the highly soluble L-Tyrosine disodium salt.

Parameter	Control Group (L-Tyrosine)	Experimental Group (L-Tyrosine Disodium Salt)
Peak Viable Cell Density (x10⁶ cells/mL)	15.2 ± 0.8	18.5 ± 1.1
Final mAb Titer (g/L)	2.8 ± 0.3	4.1 ± 0.4
High Molecular Weight Species (%)	4.5 ± 0.5	2.1 ± 0.3
Main Peak Charge Variant (%)	85.1 ± 1.2	88.3 ± 0.9
G0F Glycoform (%)	45.6 ± 2.1	42.3 ± 1.8

Visualizing the Workflow and Pathway

The following diagrams illustrate the experimental workflow for comparing tyrosine sources and the central role of tyrosine in the protein synthesis pathway.

Caption: Experimental workflow for comparing L-Tyrosine sources.

Caption: Role of L-Tyrosine in protein synthesis and quality control.

Conclusion

The use of L-Tyrosine disodium salt presents a clear advantage over standard L-Tyrosine in biopharmaceutical production. Its superior solubility ensures consistent availability of this essential amino acid, mitigating the risk of precipitation and nutrient limitation in high-density cell cultures. As demonstrated by the expected experimental outcomes, this translates to higher viable cell densities, increased protein titers, and improved protein quality, characterized by reduced aggregation and more consistent charge variant profiles. For drug development professionals, incorporating L-Tyrosine disodium salt into media formulations is a strategic approach to de-risk manufacturing processes and enhance the production of high-quality therapeutic proteins.

A Head-to-Head Comparison: L-Tyrosine Disodium Salt vs. Tyrosine-Containing Dipeptides for Enhanced Cell Culture Performance

For researchers, scientists, and drug development professionals seeking to optimize protein production and maintain robust cell cultures, the efficient delivery of L-tyrosine, an amino acid with notoriously poor solubility, is a critical challenge. This guide provides an objective comparison of two primary strategies for tyrosine supplementation: L-Tyrosine disodium salt and tyrosine-containing dipeptides. We will delve into their respective impacts on solubility, stability, and overall cell culture performance, supported by experimental data and detailed methodologies.

L-tyrosine is an essential component for cell growth and the production of recombinant proteins, including monoclonal antibodies. However, its low solubility at physiological pH presents a significant hurdle in developing concentrated, chemically defined media and feed solutions.[1][2][3] This limitation can lead to nutrient precipitation, process variability, and ultimately, suboptimal yields.[1][4] To address this, more soluble alternatives like L-Tyrosine disodium salt and various tyrosine-containing dipeptides have been developed. This guide will explore the advantages and disadvantages of each approach to inform rational media design and process optimization.

Performance Comparison: Solubility, Stability, and Cellular Effects

The choice between L-Tyrosine disodium salt and dipeptides hinges on a balance of solubility, cost, and desired cellular outcomes. While the salt form offers a straightforward improvement in solubility, dipeptides provide a more versatile and often more effective solution for high-density and perfusion cultures.

Parameter	L-Tyrosine	L-Tyrosine Disodium Salt Dihydrate	Tyrosine-Containing Dipeptides
Solubility in Water (neutral pH)	~0.45 mg/mL	~100 mg/mL	Up to 250-fold higher than L-Tyrosine[1][5][6]
Impact on Media pH	Minimal	Can increase pH	Neutral[7]
Effect on Osmolality	Lower	Higher due to sodium ions	Dependent on concentration and specific dipeptide
Cellular Uptake Mechanism	Amino acid transporters	Dissociates to L-Tyrosine, taken up by amino acid transporters	Peptide transporters (e.g., PEPT1/2) followed by intracellular hydrolysis[6]
Metabolic Byproducts	Standard amino acid metabolism	Sodium ions	The partner amino acid (e.g., alanine, glycine)[6]
Impact on Cell Viability & Titer	Can be limiting if solubility is not addressed	Improved over free L-Tyrosine	Generally enhanced culture viability and titer[1][5]
Cost	Low	Moderate	High[8]

Experimental Evidence: Dipeptides Enhance Culture Performance

Numerous studies have demonstrated the benefits of using tyrosine-containing dipeptides in cell culture, particularly for Chinese Hamster Ovary (CHO) cells, the workhorse of the biopharmaceutical industry.

Supplementation with tyrosine-containing dipeptides has been shown to lead to:

• Enhanced Productivity: Fed-batch cultures supplemented with dipeptides exhibited improved monoclonal antibody titers.[1][5]

• Improved Metabolic Profiles: A reduction in lactate and ammonium accumulation has been observed in dipeptide-supplemented cultures, along with better pH maintenance.[1][5]

• Sustained Culture Viability: The consistent and high-level supply of tyrosine through dipeptides contributes to longer-lasting and healthier cultures.[1][5]

For instance, a study investigating various tyrosine-dipeptide combinations in CHO cell cultures for IgG1 production found that different dipeptides can have distinct metabolic effects.[6] While glycyl-L-tyrosine (GY) and L-tyrosyl-L-valine (YV) showed minimal metabolic alterations compared to the control, L-prolyl-L-tyrosine (PY) significantly increased tyrosine uptake and catabolic activity, leading to a four-fold increase in ATP formation.[6] This highlights the potential to fine-tune cellular metabolism by selecting specific dipeptide pairs.

Experimental Protocols

To enable researchers to conduct their own comparative studies, we provide the following generalized experimental protocols.

Solubility Assessment of Tyrosine Sources

Objective: To determine and compare the maximum solubility of L-Tyrosine, L-Tyrosine disodium salt, and various tyrosine-containing dipeptides in a chemically defined cell culture medium at neutral pH.

Materials:

• L-Tyrosine powder

• L-Tyrosine disodium salt dihydrate powder

• Tyrosine-containing dipeptide powders (e.g., Gly-Tyr, Ala-Tyr)

• Chemically defined cell culture basal medium (pH 7.2-7.4)

• Magnetic stirrer and stir bars

• 0.22 µm sterile filters

• Spectrophotometer or HPLC system for tyrosine quantification

Procedure:

• Prepare a series of solutions for each tyrosine source in the cell culture medium at room temperature.

• Start with a concentration below the expected solubility and incrementally add the powdered compound to the gently stirring medium.

• Allow the solution to mix for a standardized period (e.g., 2 hours) after each addition.

• Visually inspect for any undissolved particles.

• Once saturation is reached (i.e., powder no longer dissolves), filter the solution using a 0.22 µm sterile filter to remove any undissolved solids.

• Quantify the concentration of the dissolved tyrosine source in the filtrate using a suitable analytical method (e.g., UV spectrophotometry at 275 nm or a validated HPLC method).

• The highest concentration achieved represents the maximum solubility under these conditions.

Evaluation of Tyrosine Source on CHO Cell Growth and Productivity in a Fed-Batch Culture

Objective: To compare the effect of L-Tyrosine disodium salt and a selected tyrosine-containing dipeptide on CHO cell growth, viability, and monoclonal antibody production in a fed-batch culture model.

Materials:

• CHO cell line producing a monoclonal antibody

• Chemically defined growth medium and feed medium

• L-Tyrosine disodium salt

• Selected tyrosine-containing dipeptide (e.g., Gly-Tyr)

• Shake flasks or benchtop bioreactors

• Cell counter (e.g., Vi-CELL)

• Analyzers for metabolites (e.g., glucose, lactate, ammonia) and product titer (e.g., HPLC with a Protein A column)

Procedure:

• Prepare three sets of fed-batch cultures:

  • Control: Standard fed-batch process with tyrosine concentration limited by its solubility.

  • Group A: Fed-batch with a concentrated feed supplemented with L-Tyrosine disodium salt.

  • Group B: Fed-batch with a concentrated feed supplemented with the tyrosine-containing dipeptide, molar equivalent to the tyrosine in Group A.

• Inoculate shake flasks or bioreactors with CHO cells at a defined viable cell density.

• Maintain the cultures under standard conditions (e.g., 37°C, 5% CO2, appropriate agitation).

• Initiate the feeding strategy on a predetermined day of culture.

• Monitor the cultures daily for:

  • Viable cell density and viability.

  • Concentrations of key metabolites (glucose, lactate, ammonia).

  • Product (monoclonal antibody) titer.

• Continue the culture for a typical duration (e.g., 14 days) or until viability drops below a certain threshold.

• Analyze and compare the growth profiles, metabolic rates, and final antibody titers between the different groups.

Visualizing the Pathways and Processes

To better understand the underlying mechanisms and experimental designs, the following diagrams illustrate key concepts.

Caption: Cellular uptake of L-Tyrosine from different sources.

Caption: Workflow for comparing tyrosine sources in fed-batch culture.

Conclusion

The choice between L-Tyrosine disodium salt and tyrosine-containing dipeptides for cell culture supplementation is context-dependent. L-Tyrosine disodium salt offers a simple and cost-effective method to increase tyrosine solubility. However, for achieving the highest cell densities and productivities, particularly in intensified fed-batch and perfusion processes, tyrosine-containing dipeptides are a superior choice.[2][9] Their exceptional solubility at neutral pH, coupled with positive effects on cell metabolism and viability, can significantly enhance process performance and robustness.[1][5][7] While the higher cost of dipeptides is a consideration, the potential for increased product yields and simplified process logistics often justifies the investment.[8] Researchers and process development scientists are encouraged to evaluate different tyrosine sources and specific dipeptides to identify the optimal solution for their unique cell lines and production platforms.

References

• 1. Utilization of tyrosine- and histidine-containing dipeptides to enhance productivity and culture viability - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Enhancing the solubility of L-Tyrosine in cell culture media applications [evonik.com]
• 3. Enhancing The Solubility Of L-Tyrosine In Cell Culture Media Applications [bioprocessonline.com]
• 4. cellculturedish.com [cellculturedish.com]
• 5. researchgate.net [researchgate.net]
• 6. Comparison of l‐tyrosine containing dipeptides reveals maximum ATP availability for l‐prolyl‐l‐tyrosine in CHO cells - PMC [pmc.ncbi.nlm.nih.gov]
• 7. cellculturedish.com [cellculturedish.com]
• 8. How To Grow CHO Cells Without Cysteine Tyrosine Feeds [bioprocessonline.com]
• 9. "Impact of Cysteine and Tyrosine Dipeptides on CHO Cell Performance in " by Corrin L. Pruitt [open.clemson.edu]

Performance Comparison of L-Tyrosine Disodium Salt from Different Suppliers

For Researchers, Scientists, and Drug Development Professionals

L-Tyrosine, an essential amino acid, is a critical component of cell culture media, playing a pivotal role in protein synthesis and cellular metabolism. Its low solubility in neutral pH solutions, however, presents a significant challenge in the preparation of concentrated media feeds for fed-batch and perfusion cultures. The disodium salt of L-Tyrosine offers a highly soluble alternative, ensuring consistent availability of this crucial amino acid to cultured cells. This guide provides a comparative overview of L-Tyrosine disodium salt from various suppliers based on publicly available data and outlines standardized protocols for performance evaluation.

Data Presentation: Comparative Analysis of Supplier Specifications

The following table summarizes the key quality attributes of L-Tyrosine disodium salt from several prominent suppliers. These parameters are critical indicators of product purity and suitability for cell culture applications. Variations in these specifications can impact cell growth, viability, and the quality of biopharmaceutical products.

Parameter	Supplier A (Reputable Brand)	Supplier B (Budget-Friendly Option)	Supplier C (Specialty Bioprocess Supplier)	Source(s)
Purity (Assay)	≥99.5% (HPLC)	≥98% (Titration)	≥99.0% (HPLC), Enantiomerically pure	[1][2]
Appearance	White to off-white crystalline powder	Off-white to light tan powder	White crystalline powder	[3][4]
Solubility in Water	Clear, complete, colorless to pale yellow solution (10% w/v)	Clear, complete yellow solution (10% w/v)	Highly soluble, suitable for concentrated feeds	[3][5]
pH (1% solution)	10.5 - 11.5	10.5 - 12.0	Not specified	[3][6]
Endotoxin	≤ 0.04 EU/mg	Not specified	Low endotoxin options available	[3][5][6]
Heavy Metals (as Pb)	≤ 10 ppm	≤ 15 ppm	≤ 5 ppm	[3][6]
Moisture (Water)	≤ 16.0% (as dihydrate)	Not specified	12.0 - 16.0% (as dihydrate)	[3]
DNase, RNase, Protease	None detected	Not specified	Not specified	[3]

Note: The data presented is a compilation from various publicly available sources and represents typical specifications. For lot-specific data, please refer to the Certificate of Analysis provided by the respective supplier.

Experimental Protocols

To facilitate a direct and robust comparison of L-Tyrosine disodium salt from different suppliers, the following experimental protocols are recommended. These assays will assess the impact of the different sources of L-Tyrosine disodium salt on key cell culture performance indicators.

Purity and Identity Confirmation

a. High-Performance Liquid Chromatography (HPLC) for Purity Assessment

• Objective: To determine the purity of the L-Tyrosine disodium salt and identify any potential impurities.

• Methodology:

  • Prepare a standard solution of high-purity L-Tyrosine disodium salt at a known concentration (e.g., 1 mg/mL in water).

  • Prepare sample solutions of L-Tyrosine disodium salt from each supplier at the same concentration.

  • Use a reverse-phase C18 column with a suitable mobile phase (e.g., a gradient of acetonitrile in water with 0.1% trifluoroacetic acid).

  • Inject equal volumes of the standard and sample solutions into the HPLC system.

  • Monitor the elution profile at a suitable wavelength (e.g., 274 nm).

  • Calculate the purity of each sample by comparing the peak area of L-Tyrosine to the total peak area of all components.

b. Fourier-Transform Infrared Spectroscopy (FTIR) for Identity Confirmation

• Objective: To confirm the chemical identity of the L-Tyrosine disodium salt by comparing its infrared spectrum to a reference standard.

• Methodology:

  • Obtain the FTIR spectrum of a reference standard of L-Tyrosine disodium salt.

  • Obtain the FTIR spectra of the samples from each supplier using an appropriate sampling technique (e.g., KBr pellet or ATR).

  • Compare the fingerprint region (typically 1500-400 cm⁻¹) of the sample spectra to the reference spectrum. The spectra should be identical for confirmation of identity.

Cell-Based Performance Assays

a. Cell Viability and Proliferation Assay (MTT/MTS Assay)

• Objective: To assess the effect of L-Tyrosine disodium salt from different suppliers on cell viability and proliferation.

• Methodology:

  • Seed a suitable cell line (e.g., CHO-K1 cells) in a 96-well plate at a predetermined optimal density and allow them to adhere overnight.[6][7]

  • Prepare complete cell culture media supplemented with L-Tyrosine disodium salt from each supplier at a standard concentration. Include a control group with a well-characterized source of L-Tyrosine.

  • Replace the existing media in the 96-well plate with the prepared media for each supplier.

  • Incubate the plate for a defined period (e.g., 24, 48, and 72 hours).

  • At each time point, add the MTT or MTS reagent to each well and incubate according to the manufacturer's instructions.

  • Measure the absorbance at the appropriate wavelength using a microplate reader.

  • Calculate the percentage of cell viability relative to the control.

b. Monoclonal Antibody (mAb) Titer Quantification (ELISA or HPLC)

• Objective: To compare the productivity of a recombinant cell line when cultured with L-Tyrosine disodium salt from different suppliers. Insufficient L-tyrosine supply can reduce the specific productivity of monoclonal antibodies.[8]

• Methodology:

  • Culture a recombinant CHO cell line producing a specific monoclonal antibody in shake flasks or a small-scale bioreactor.

  • Use a chemically defined medium supplemented with L-Tyrosine disodium salt from each supplier.

  • Take samples from the culture at regular intervals (e.g., daily) for the duration of the culture.

  • Clarify the samples by centrifugation to remove cells and debris.

  • Quantify the mAb concentration in the supernatant using a sandwich ELISA specific for the antibody or by Protein A HPLC.[9][10]

  • Compare the final mAb titers and the specific productivity (qP) between the different supplier groups.

Mandatory Visualization

Caption: Experimental workflow for comparing L-Tyrosine disodium salt.

Caption: Key roles of L-Tyrosine in cellular processes.

References

• 1. broadpharm.com [broadpharm.com]
• 2. Optimizing conditions for recombinant protein production from CHO Cells | Drug Discovery And Development [labroots.com]
• 3. researchgate.net [researchgate.net]
• 4. Investigation into the impact of tyrosine on the product formation and quality attributes of mAbs in rCHO cell cultures - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. cellbiolabs.com [cellbiolabs.com]
• 6. benchchem.com [benchchem.com]
• 7. benchchem.com [benchchem.com]
• 8. Tyrosine Metabolism | Pathway - PubChem [pubchem.ncbi.nlm.nih.gov]
• 9. sigmaaldrich.com [sigmaaldrich.com]
• 10. biopharminternational.com [biopharminternational.com]

L-Tyrosine Disodium Salt in Monoclonal Antibody Production: A Comparative Guide

For researchers, scientists, and drug development professionals, optimizing cell culture media is paramount to maximizing monoclonal antibody (mAb) yield and ensuring product quality. L-tyrosine, an essential amino acid for protein synthesis, presents a significant challenge due to its low solubility at neutral pH. This guide provides a comprehensive comparison of L-Tyrosine disodium salt with other tyrosine sources, supported by experimental data, detailed protocols, and pathway visualizations to inform strategic decisions in biopharmaceutical manufacturing.

The Challenge of Tyrosine Supplementation in Fed-Batch Cultures

Fed-batch culture is a dominant strategy in the biopharmaceutical industry for producing high-titer mAbs. This process involves the periodic addition of concentrated nutrient feeds to a bioreactor to support high cell densities and prolong the production phase. However, the poor aqueous solubility of standard L-Tyrosine (<0.5 g/L at neutral pH) complicates the formulation of concentrated, pH-neutral feed media.[1][2] This limitation often necessitates the use of a separate alkaline feed for tyrosine, which can introduce process complexities such as pH spikes in the bioreactor and an increased risk of precipitation.[1][3]

L-Tyrosine Disodium Salt: A More Soluble Alternative

L-Tyrosine disodium salt offers a significant advantage over its free acid counterpart due to its enhanced solubility in water. This allows for the preparation of more concentrated tyrosine solutions, simplifying feeding strategies and mitigating some of the risks associated with alkaline feeds.

Comparative Analysis of Tyrosine Sources

While L-Tyrosine disodium salt is an improvement, other alternatives with even greater solubility are available. These include dipeptides and chemically modified forms of tyrosine. Below is a comparative summary of various tyrosine sources.

Data Presentation: Solubility and Performance Comparison

Tyrosine Source	Solubility in Water at Neutral pH	Key Advantages
L-Tyrosine	< 0.5 g/L[1]	Low cost.
L-Tyrosine Disodium Salt Dihydrate	100 g/L [1]	Higher solubility than L-Tyrosine.
Glycyl-L-tyrosine (Dipeptide)	Up to 50 times higher than L-Tyrosine[1]	High solubility at neutral pH, avoids pH spikes.[1]
Phospho-L-tyrosine Disodium Salt	> 50 g/L[1]	Very high solubility, stable in neutral pH feeds.[1]

Studies have shown that moving to a single, neutral pH feed strategy using highly soluble tyrosine derivatives like phospho-L-tyrosine can lead to longer culture duration and a doubling of specific productivity compared to traditional separate alkaline feeds.[3]

The scarcity of tyrosine in culture can have detrimental effects on cell health and mAb production. It has been shown to cause a significant reduction in viable cell density and the specific antibody production rate.[4] Furthermore, tyrosine limitation can negatively impact critical quality attributes of the final product, leading to an increase in lysine variants and a decrease in the content of the intact antibody.[4]

Experimental Protocols

To evaluate the efficacy of different tyrosine sources, a standardized experimental protocol is crucial. Below is a representative methodology for a fed-batch CHO cell culture experiment.

Key Experiment: Comparison of Tyrosine Sources in Fed-Batch CHO Cell Culture

Objective: To compare the impact of L-Tyrosine disodium salt, Glycyl-L-tyrosine, and Phospho-L-tyrosine disodium salt on CHO cell growth, viability, mAb titer, and product quality.

1. Cell Line and Basal Medium:

• A recombinant Chinese Hamster Ovary (CHO) cell line expressing a model IgG1 monoclonal antibody is used.

• Cells are cultured in a chemically defined basal medium.

2. Inoculum Expansion:

• Cells are expanded from a cryopreserved vial through a series of shake flask cultures in a humidified incubator at 37°C, 5% CO2.[5]

3. Bioreactor Culture:

• Fed-batch cultures are performed in 2L bioreactors with a working volume of 1.5L.

• The bioreactors are inoculated at a target viable cell density.

• Process parameters such as temperature, pH, and dissolved oxygen are monitored and controlled.

4. Feeding Strategy:

• A concentrated, pH-neutral feed medium is prepared containing all necessary nutrients except the tyrosine source.

• This feed medium is divided into separate batches, each supplemented with an equimolar concentration of the different tyrosine sources being tested.

• Feeding is initiated on day 3 of the culture and continues daily or as determined by nutrient consumption rates.

5. Sampling and Analysis:

• Samples are collected daily from the bioreactors to monitor:

  • Viable Cell Density (VCD) and Viability: Determined using a cell counter.

  • Metabolite Concentrations (e.g., Glucose, Lactate): Analyzed using a bioanalyzer.[6]

  • Tyrosine Concentration: Measured by High-Performance Liquid Chromatography (HPLC) to monitor consumption.[1]

  • mAb Titer: Quantified using Protein A HPLC.

6. Harvest and Product Quality Analysis:

• The culture is harvested when viability drops below a predetermined threshold.

• The supernatant is clarified by centrifugation and filtration.

• The purified mAb is analyzed for:

  • Aggregation: by Size Exclusion Chromatography (SEC).

  • Charge Variants: by Ion-Exchange Chromatography (IEX).

  • Glycosylation Profile: by appropriate analytical techniques.

Mandatory Visualizations

Signaling Pathways and Experimental Workflows

To visualize the cellular mechanisms and experimental processes, the following diagrams are provided in the DOT language.

References

• 1. benchchem.com [benchchem.com]
• 2. Progress in fed-batch culture for recombinant protein production in CHO cells - PMC [pmc.ncbi.nlm.nih.gov]
• 3. bioprocessintl.com [bioprocessintl.com]
• 4. Investigation into the impact of tyrosine on the product formation and quality attributes of mAbs in rCHO cell cultures - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Comparison of l‐tyrosine containing dipeptides reveals maximum ATP availability for l‐prolyl‐l‐tyrosine in CHO cells - PMC [pmc.ncbi.nlm.nih.gov]
• 6. beckman.com [beckman.com]

Scaling New Heights in Bioproduction: A Comparative Guide to L-Tyrosine Disodium Salt in Bioreactors

For researchers, scientists, and drug development professionals at the forefront of biopharmaceutical manufacturing, optimizing cell culture media is a critical lever for enhancing productivity and ensuring product quality. L-Tyrosine, an essential amino acid for protein synthesis, presents a significant challenge due to its low solubility in neutral pH media. This guide provides a comprehensive scalability study of L-Tyrosine disodium salt, a commonly used alternative, and compares its performance against other soluble tyrosine sources, supported by experimental data and detailed protocols.

The inherent difficulty in dissolving L-Tyrosine at physiological pH often necessitates the use of highly alkaline stock solutions, which can introduce pH imbalances and precipitation risks upon addition to the bioreactor.[1] L-Tyrosine disodium salt offers a significant improvement in solubility, facilitating the preparation of more concentrated feed solutions. However, as bioprocesses intensify and move towards higher cell densities and product titers, even the solubility of the disodium salt can become a limiting factor.[2][3] This has spurred the development of alternative strategies, including the use of chemically modified tyrosine derivatives and dipeptides.

This guide delves into a comparative analysis of these solutions, providing a clear, data-driven perspective to inform rational media design and process development for scalable and robust bioreactor operations.

Performance Comparison of L-Tyrosine Sources

The choice of a tyrosine source has a direct impact on cell growth, viability, and monoclonal antibody (mAb) production in high-density cell cultures. The following tables summarize key performance indicators for L-Tyrosine disodium salt and its alternatives.

Table 1: Solubility of Different L-Tyrosine Sources

Tyrosine Source	Solubility in Water at Neutral pH	Key Advantages	Potential Drawbacks
L-Tyrosine	< 0.5 g/L	Low cost	Requires highly alkaline solutions for dissolution, risk of pH spikes and precipitation.[1]
L-Tyrosine Disodium Salt	~100 g/L	Significantly higher solubility than L-Tyrosine.[1]	Can still precipitate at high concentrations in complex media; introduces additional sodium ions.[3]
Glycyl-L-Tyrosine (Dipeptide)	Up to 50 times more soluble than L-Tyrosine	High solubility at neutral pH, avoids pH shock.[4]	Higher cost compared to L-Tyrosine and its disodium salt.
Phospho-L-Tyrosine Disodium Salt	> 50 g/L	Very high solubility, stable in neutral pH feeds.[5]	Higher cost, requires enzymatic cleavage by cells to release free tyrosine.

Table 2: Impact of Tyrosine Source on CHO Cell Culture Performance in Fed-Batch Bioreactors

Tyrosine Source/Strategy	Peak Viable Cell Density (VCD) (x10^6 cells/mL)	Titer (g/L)	Specific Productivity (qP) (pg/cell/day)	Key Observations
Low L-Tyrosine Feed	Lower peak VCD and rapid decline in viability.[6]	Significantly reduced.[7]	Decreased.[7]	Tyrosine limitation induces autophagic cell death and reduces productivity.[6]
High L-Tyrosine Feed (using soluble source)	Higher peak VCD and sustained viability.[8]	Increased.[8]	Maintained or increased.	Sufficient tyrosine is crucial for robust cell growth and high productivity.[7]
L-Tyrosine Dipeptides (e.g., Gly-Tyr)	Comparable to high L-Tyrosine feed.[4]	Comparable or improved.	Generally maintained.	Dipeptides can be efficiently utilized by cells, supporting high-density cultures.[1]
Chemically Modified Tyrosines	Comparable to control with separate alkaline feed.[9]	Equivalent to control.[9]	No negative impact observed.[9]	Allows for a simplified single neutral pH feed strategy, reducing process complexity.[10]

Experimental Protocols

To enable researchers to conduct their own comparative studies, detailed methodologies for key experiments are provided below.

Protocol 1: Preparation of L-Tyrosine Stock Solutions

Objective: To prepare concentrated stock solutions of different L-Tyrosine sources for addition to bioreactors.

Materials:

• L-Tyrosine powder

• L-Tyrosine disodium salt dihydrate

• Glycyl-L-Tyrosine

• Milli-Q or cell culture grade water

• 5 M Sodium Hydroxide (NaOH)

• Sterile filters (0.22 µm)

• Sterile containers

Procedure for Alkaline L-Tyrosine Stock (e.g., 10 g/L):

• Measure approximately 80% of the final required volume of water into a sterile container.

• Slowly add 5 M NaOH to the water while mixing until a pH of ≥ 12 is reached.

• Gradually add the L-Tyrosine powder to the alkaline water while continuously mixing until fully dissolved.

• Adjust the final volume with water.

• Sterile filter the solution using a 0.22 µm filter into a sterile container.

• Caution: This solution is highly alkaline and must be added to the bioreactor slowly and with careful pH monitoring to prevent pH spikes.[5]

Procedure for L-Tyrosine Disodium Salt Stock (e.g., 50 g/L):

• Measure approximately 80% of the final required volume of water at neutral pH into a sterile container.

• Slowly add the L-Tyrosine disodium salt dihydrate powder while mixing until completely dissolved.

• Adjust the final volume with water.

• Sterile filter the solution using a 0.22 µm filter into a sterile container.

Procedure for Dipeptide Stock (e.g., Glycyl-L-Tyrosine):

• Follow the same procedure as for L-Tyrosine disodium salt, dissolving the dipeptide in water at neutral pH.

Protocol 2: Shake Flask Batch Culture for Performance Screening

Objective: To perform a preliminary comparison of different L-Tyrosine sources on cell growth and productivity in a small-scale model.

Materials:

• CHO cell line expressing a monoclonal antibody

• Chemically defined basal cell culture medium

• Prepared L-Tyrosine stock solutions

• Shake flasks

• Incubator shaker

• Cell counter

• Analyzers for metabolites (e.g., glucose, lactate) and product titer (e.g., HPLC, ELISA)

Procedure:

• Seed shake flasks with CHO cells at a density of 0.3 x 10^6 cells/mL in the basal medium.

• Supplement individual flasks with different L-Tyrosine sources to achieve the same final molar concentration of tyrosine. Include a control group with the standard concentration of L-Tyrosine or L-Tyrosine disodium salt.

• Incubate the flasks at 37°C, 5% CO2, with shaking at an appropriate speed (e.g., 120 rpm).

• Monitor viable cell density, viability, and key metabolite concentrations daily.

• On the final day of culture (e.g., day 10-14), harvest the supernatant by centrifugation and measure the mAb titer.

• Calculate the specific growth rate and specific productivity for each condition.

Protocol 3: Fed-Batch Bioreactor Culture for Scalability Assessment

Objective: To evaluate the performance of L-Tyrosine disodium salt and a promising alternative (e.g., a dipeptide) under controlled bioreactor conditions.

Materials:

• Benchtop bioreactors (e.g., 2 L)

• CHO cell line

• Basal and feed media

• Prepared L-Tyrosine stock solutions

• Bioreactor control system for pH, temperature, and dissolved oxygen

• Analytical equipment as in Protocol 2

Procedure:

• Inoculate the bioreactors with CHO cells in the basal medium.

• Maintain culture parameters at set points (e.g., pH 7.0, 37°C, 40% DO).

• Initiate the feeding strategy on a predetermined day (e.g., day 3).

  • Control Bioreactor: Use a feeding strategy with L-Tyrosine disodium salt, either as part of a neutral feed or a separate alkaline feed.

  • Test Bioreactor: Implement a feeding strategy with the alternative tyrosine source (e.g., dipeptide) integrated into a neutral pH feed.

• Collect daily samples for analysis of VCD, viability, metabolites, and mAb titer.

• Continue the fed-batch culture until viability drops below a specified level (e.g., 60%).

• Compare the performance metrics between the two conditions, including peak VCD, culture duration, and final mAb titer.

Visualizing the Process and Pathways

To better illustrate the concepts discussed, the following diagrams have been generated using Graphviz.

Caption: Experimental workflow for comparing L-Tyrosine sources.

Caption: Simplified overview of L-Tyrosine uptake and metabolism.

Conclusion

The scalability of a bioprocess is intrinsically linked to the robustness and efficiency of the cell culture media formulation. While L-Tyrosine disodium salt provides a significant solubility advantage over L-Tyrosine, its limitations at high concentrations necessitate the exploration of alternatives for next-generation, intensified bioprocesses. Dipeptides and chemically modified tyrosines offer promising solutions to overcome solubility bottlenecks, enabling the development of simplified, neutral pH feed strategies that reduce process complexity and mitigate risks associated with alkaline additions.

The choice of the optimal tyrosine source will depend on a holistic assessment of factors including performance, cost, and process complexity. The data and protocols presented in this guide provide a solid foundation for researchers to make informed decisions and to design and implement scalable, high-productivity bioreactor processes. By carefully considering the trade-offs of each approach, the biopharmaceutical industry can continue to advance towards more efficient and cost-effective manufacturing of life-saving therapies.

References

• 1. Comparison of l‐tyrosine containing dipeptides reveals maximum ATP availability for l‐prolyl‐l‐tyrosine in CHO cells - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Progress in fed-batch culture for recombinant protein production in CHO cells - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. Insight into the roles of tyrosine on rCHO cell performance in fed-batch cultures - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Investigation into the impact of tyrosine on the product formation and quality attributes of mAbs in rCHO cell cultures - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Cell culture experiment Workflow | BioRender Science Templates [biorender.com]
• 9. researchgate.net [researchgate.net]
• 10. cellculturedish.com [cellculturedish.com]

A Comparative Guide to Modulating Protein Tyrosine Phosphorylation: Substrate Availability vs. Enzymatic Inhibition

Authored for Researchers, Scientists, and Drug Development Professionals

Protein tyrosine phosphorylation, a pivotal post-translational modification (PTM), is fundamental to cellular signaling, governing processes from cell growth and differentiation to apoptosis.[1][2] The ability to manipulate this pathway is a cornerstone of both basic research and therapeutic development. This guide provides an objective comparison of two primary methods for modulating tyrosine phosphorylation: ensuring substrate availability through L-Tyrosine supplementation (often as L-Tyrosine disodium salt for enhanced solubility) and direct enzymatic inhibition using Tyrosine Kinase Inhibitors (TKIs).

Introduction to L-Tyrosine and its Role in Phosphorylation

L-Tyrosine is an amino acid essential for the synthesis of proteins.[3] Within a protein's primary structure, tyrosine residues are the specific targets for phosphorylation by a class of enzymes known as tyrosine kinases. This addition of a phosphate group acts as a molecular switch, initiating a cascade of downstream signaling events.[1][2]

L-Tyrosine disodium salt is a highly soluble formulation of L-Tyrosine, designed to overcome the poor aqueous solubility of the free amino acid, making it a standard component in cell culture media to ensure an adequate supply for protein synthesis and subsequent post-translational modifications.[4] Therefore, its "effect" is not one of active modulation but of providing the necessary substrate for tyrosine kinases to function. Insufficient L-Tyrosine can lead to reduced protein production and altered cellular function.

In contrast, Tyrosine Kinase Inhibitors (TKIs) are a class of small molecule drugs that actively block the function of tyrosine kinases.[1][5] They typically work by competing with ATP for the binding site on the kinase, thereby preventing the phosphorylation of tyrosine residues and disrupting the associated signaling pathways.[1][6]

This guide will compare these two approaches, providing experimental data and protocols to inform research and development decisions.

Section 1: Comparative Analysis of Modulatory Approaches

The choice between ensuring substrate availability and employing enzymatic inhibition depends on the experimental or therapeutic goal. Supplementing with L-Tyrosine disodium salt is a permissive action, ensuring that the cellular machinery for phosphorylation is not limited by substrate. Conversely, using a TKI is an active, inhibitory intervention designed to shut down specific signaling pathways.

Table 1: Quantitative Comparison of Effects on Cellular Signaling

The following table summarizes representative quantitative data from studies examining the impact of growth factor stimulation (which relies on tyrosine availability) versus the application of a tyrosine kinase inhibitor on protein phosphorylation.

Parameter	Condition 1: EGF Stimulation (Requires L-Tyrosine)	Condition 2: Erlotinib (TKI) Pre-treatment then EGF Stimulation	Key Finding	Reference
Global Tyrosine Phosphorylation	Significant increase in phosphotyrosine (pTyr) sites on multiple proteins, including metabolic enzymes.	Global EGF-induced pTyr signature is significantly reduced.	TKIs effectively block growth factor-induced tyrosine phosphorylation.	[7]
Phosphorylation of EGFR	Strong autophosphorylation of the Epidermal Growth factor Receptor (EGFR) at multiple tyrosine sites.	Autophosphorylation of EGFR is inhibited.	TKIs directly inhibit the activity of their target receptor tyrosine kinases.	[6]
Downstream Signaling (p-Akt)	Increased phosphorylation of Akt, a key downstream signaling node.	Prevents the increase in Akt phosphorylation.	Inhibition of the primary kinase disrupts the entire downstream signaling cascade.	[6]
Cellular Response (Proliferation)	Stimulation of cell proliferation in responsive cell lines.	Inhibition of cell proliferation.	Modulating tyrosine phosphorylation has direct consequences on cell fate.	[1]

Section 2: Experimental Methodologies

Accurate assessment of protein tyrosine phosphorylation requires robust experimental protocols. Below are detailed methodologies for key experiments in this field.

Protocol 1: Cell Culture for L-Tyrosine Depletion/Supplementation Studies

This protocol allows for the study of cellular dependence on exogenous L-Tyrosine.

• Cell Seeding: Culture cells (e.g., HeLa, MCF10A) to approximately 70-80% confluency in standard complete medium.[8]

• Wash Step: Aspirate the complete medium and wash the cells twice with sterile Phosphate-Buffered Saline (PBS) to remove residual amino acids.[8]

• Media Exchange: Aspirate the PBS and add pre-warmed, custom-formulated tyrosine-free medium for the "depletion" condition.[8][9] For the "supplementation" control, add the same tyrosine-free medium supplemented with a desired concentration of L-Tyrosine disodium salt.

• Incubation: Incubate cells for the desired experimental period (e.g., 24-48 hours) under standard cell culture conditions (37°C, 5% CO₂).[8]

• Cell Lysis and Analysis: Following incubation, harvest cells and prepare lysates for downstream analysis, such as Western Blotting.

Protocol 2: Western Blot for Phosphotyrosine Detection

This is a standard method to detect the phosphorylation status of specific proteins.

• Sample Preparation: Prepare protein lysates from cultured cells. Add an equal volume of 2x SDS-PAGE sample buffer to the lysate. Denature proteins by heating at 95°C for 5 minutes.

• Gel Electrophoresis: Load 20-30 µg of protein per lane onto an SDS-polyacrylamide gel and perform electrophoresis to separate proteins by size.

• Protein Transfer: Transfer the separated proteins from the gel to a polyvinylidene difluoride (PVDF) membrane.

• Blocking: Block the membrane for 1-2 hours at room temperature using a solution of 5% Bovine Serum Albumin (BSA) in Tris-Buffered Saline with 0.1% Tween-20 (TBST). Note: Milk-based blockers can interfere with phosphotyrosine detection.[10]

• Primary Antibody Incubation: Incubate the membrane with a primary antibody specific for phosphotyrosine (e.g., clone 4G10) or a phospho-specific antibody for a particular protein of interest. Dilute the antibody in 5% BSA/TBST and incubate overnight at 4°C with gentle agitation.[11][12]

• Washing: Wash the membrane three times for 5-10 minutes each with TBST.

• Secondary Antibody Incubation: Incubate the membrane with a horseradish peroxidase (HRP)-conjugated secondary antibody (e.g., anti-mouse or anti-rabbit IgG) diluted in TBST for 1-2 hours at room temperature.[12]

• Detection: Wash the membrane again as in step 6. Apply an enhanced chemiluminescence (ECL) substrate and visualize the signal using a chemiluminescence imager.[13]

Section 3: Visualizing Cellular and Experimental Pathways

The following diagrams, generated using DOT language, illustrate the key concepts and workflows discussed in this guide.

Signaling Pathway: Role of L-Tyrosine

References

• 1. Tyrosine Kinase Inhibitors - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 2. Tyrosine phosphorylation - Wikipedia [en.wikipedia.org]
• 3. nbinno.com [nbinno.com]
• 4. Enhancing the solubility of L-Tyrosine in cell culture media applications [evonik.com]
• 5. m.youtube.com [m.youtube.com]
• 6. Anti-angiogenic tyrosine kinase inhibitors: what is their mechanism of action? - PMC [pmc.ncbi.nlm.nih.gov]
• 7. pnas.org [pnas.org]
• 8. benchchem.com [benchchem.com]
• 9. A tyrosine-free medium for the selective growth of cells expressing phenylalanine hydroxylase activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. azurebiosystems.com [azurebiosystems.com]
• 11. PhosphoTyrosine Western Blotting [protocols.io]
• 12. researchgate.net [researchgate.net]
• 13. Preparation of a phosphotyrosine-protein standard for use in semiquantitative western blotting with enhanced chemiluminescence - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Analysis of L-Tyrosine Disodium Salt and Other Soluble Tyrosine Forms for Research and Drug Development

For researchers, scientists, and drug development professionals, the delivery of L-tyrosine in aqueous solutions presents a significant challenge due to its inherently low solubility at physiological pH. This guide provides an objective comparison of L-Tyrosine disodium salt and other soluble tyrosine alternatives, supported by experimental data, to aid in the selection of the most appropriate form for specific research and biopharmaceutical applications.

L-tyrosine, a critical amino acid in cell culture and a precursor to key neurotransmitters and hormones, has a solubility of only about 0.45 mg/mL in water at a neutral pH.[1] This limitation can impede the formulation of concentrated stock solutions for cell culture media and parenteral drug formulations, potentially leading to precipitation and inconsistent experimental outcomes. To address this, several more soluble forms of tyrosine have been developed. This guide focuses on the comparative analysis of L-Tyrosine disodium salt against other common alternatives, including dipeptides and chemically modified tyrosine derivatives.

Comparative Analysis of Physicochemical and Biological Properties

The selection of a suitable soluble tyrosine form depends on a variety of factors including the required concentration, the sensitivity of the biological system to pH and salt content, and the specific metabolic pathways under investigation. The following tables summarize the key quantitative data for L-Tyrosine and its soluble alternatives.

Compound	Molecular Formula	Molecular Weight ( g/mol )	Solubility in Water	Key Advantages	Key Disadvantages
L-Tyrosine	C₉H₁₁NO₃	181.19	~0.45 mg/mL at neutral pH[1]	Natural form, well-characterized.	Very low solubility at neutral pH, requires extreme pH for dissolution.
L-Tyrosine Disodium Salt	C₉H₉NNa₂O₃	225.15	100 mg/mL[1]	Significantly increased water solubility, good biocompatibility.[2]	Introduces sodium ions, can increase osmolality and risk of precipitation of other components at high concentrations.[3]
Glycyl-L-Tyrosine	C₁₁H₁₄N₂O₄	238.24	Up to 50 times more soluble than L-Tyrosine at neutral pH.[4][5]	High solubility at neutral pH, avoids pH shock, efficiently metabolized by cells.[5]	Higher cost, introduces glycine which may have metabolic effects.
L-Alanyl-L-Tyrosine	C₁₂H₁₆N₂O₄	252.27	Up to 50 times more soluble than L-Tyrosine at neutral pH.[4]	High solubility at neutral pH, alternative to Glycyl-L-Tyrosine for media design flexibility.	Higher cost, introduces alanine which may have metabolic effects.
L-Prolyl-L-Tyrosine	C₁₄H₁₈N₂O₄	278.30	Data not readily available, but used in studies comparing dipeptides.[6][7]	Can significantly increase tyrosine uptake and ATP formation in CHO cells.[6][7]	May alter cell growth and metabolism compared to other dipeptides.[6]
O-Phospho-L-Tyrosine Disodium Salt	C₉H₁₀NNa₂O₆P	305.12	53 g/L (in water), 70 g/L (in concentrated feeds).[3]	Over 100-fold higher solubility than L-Tyrosine, stable in liquid feed.[3]	Requires cellular phosphatases for cleavage, release kinetics may vary between cell lines.[3]
N-Acetyl-L-Tyrosine (NALT)	C₁₁H₁₃NO₄	223.22	More water-soluble than L-Tyrosine.[8][9]	Enhanced solubility.	Studies suggest it is less effective at raising plasma and brain tyrosine levels compared to L-Tyrosine.[2][10][11]

Performance in Cell Culture and Biopharmaceutical Production

The choice of tyrosine source can significantly impact cell growth, viability, and the production of recombinant proteins, such as monoclonal antibodies (mAbs), in Chinese Hamster Ovary (CHO) cells.

Tyrosine Form	Effect on CHO Cell Growth	Effect on Monoclonal Antibody (mAb) Production	Reference
L-Tyrosine (supplementation)	Tyrosine starvation negatively affects cell viability. Supplementation improves viability.	Tyrosine depletion leads to a drop in specific productivity. Supplementation maintains high productivity and prevents misincorporation of other amino acids.	[12][13][14]
Glycyl-L-Tyrosine	Supported cell growth comparable to reference cultures.	Supported mAb production comparable to reference cultures.	[6][15]
L-Prolyl-L-Tyrosine	Significantly reduced viable cell density compared to Glycyl-L-Tyrosine and reference cultures.	Data on direct mAb titer impact is limited, but it significantly amplified tyrosine uptake and ATP formation.	[6]

Bioavailability and Prodrug Potential

For in vivo applications and drug development, the bioavailability of the tyrosine source is a critical parameter. Prodrugs of tyrosine are designed to improve its solubility and delivery to target tissues, such as the brain.

A study in mice compared the bioavailability of different tyrosine prodrugs after intraperitoneal and oral administration by measuring brain tyrosine levels.

Prodrug	Relative Efficacy (Intraperitoneal)	Relative Efficacy (Oral)	Key Findings	Reference
O-Phospho-L-Tyrosine	Substantial increase in bioavailability.	As powerful as L-Tyrosine.	Behaves as a tyrosine prodrug after hydrolysis by phosphatases. Stable and soluble, suitable for parenteral use.	[2][16]
L-Tyrosine Methyl Ester	Substantial increase in bioavailability.	As powerful as L-Tyrosine.	Effective at increasing brain tyrosine levels.	[2]
N-Acetyl-L-Tyrosine	Least effective prodrug tested.	Data not specified, but generally less effective.	Does not significantly raise blood tyrosine levels compared to L-Tyrosine.	[2][8]

Experimental Protocols

Detailed methodologies are crucial for reproducing and validating experimental findings. Below are summaries of key experimental protocols relevant to the comparison of soluble tyrosine forms.

Solubility Assessment

Objective: To determine the maximum concentration of a tyrosine compound that can be dissolved in a specific solvent at a given temperature and pH.

Protocol:

• Prepare a series of supersaturated solutions of the tyrosine compound in the desired solvent (e.g., water, phosphate-buffered saline) at a constant temperature.

• Agitate the solutions for a sufficient time to reach equilibrium (e.g., 24-48 hours).

• Centrifuge the solutions to pellet the undissolved solid.

• Carefully collect the supernatant and dilute it to a concentration within the linear range of the analytical method.

• Quantify the concentration of the dissolved tyrosine compound using a validated analytical method such as High-Performance Liquid Chromatography (HPLC) with UV or fluorescence detection.[17][18][19][20][21]

• The solubility is reported as the mean concentration from multiple replicates.

Stability Analysis in Cell Culture Media

Objective: To evaluate the chemical stability of a soluble tyrosine form in a complex biological matrix like cell culture medium over time.

Protocol:

• Prepare the cell culture medium supplemented with the tyrosine compound at the desired concentration.

• Dispense the medium into sterile, sealed containers and store them under relevant conditions (e.g., 37°C, 5% CO₂, protected from light).

• At specified time points (e.g., 0, 24, 48, 72 hours), collect aliquots of the medium.

• Remove any cells or debris by centrifugation or filtration.

• Analyze the concentration of the intact tyrosine compound and any potential degradation products using a stability-indicating HPLC method.[22][23]

• Plot the concentration of the tyrosine compound versus time to determine its degradation kinetics.

Cell Viability and Proliferation Assay (MTT Assay)

Objective: To assess the effect of different tyrosine forms on cell viability and proliferation.

Protocol:

• Seed cells in a 96-well plate at a predetermined density and allow them to adhere overnight.

• Replace the medium with fresh medium containing various concentrations of the different tyrosine forms. Include appropriate controls (e.g., medium without tyrosine, medium with standard L-Tyrosine).

• Incubate the cells for the desired period (e.g., 24, 48, 72 hours).

• Add MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution to each well and incubate for 2-4 hours at 37°C.[24][25][26][27][28]

• Living cells with active mitochondrial dehydrogenases will reduce MTT to a purple formazan product.[26]

• Add a solubilization solution (e.g., DMSO, isopropanol with HCl) to dissolve the formazan crystals.[24][27]

• Measure the absorbance of the solution at a specific wavelength (typically 570 nm) using a microplate reader.[26]

• Cell viability is expressed as a percentage relative to the control group.

Signaling Pathways and Experimental Workflows

Catecholamine Synthesis Pathway

L-Tyrosine is a crucial precursor for the synthesis of catecholamines, including dopamine, norepinephrine, and epinephrine. The availability of tyrosine can be a rate-limiting factor in this pathway, particularly under conditions of high neuronal activity.[[“]][30][31]

Caption: The enzymatic pathway of catecholamine biosynthesis from L-Tyrosine.

Experimental Workflow for Comparative Analysis

The following diagram illustrates a typical experimental workflow for comparing the efficacy of different soluble tyrosine forms in a cell-based assay.

Caption: A generalized workflow for comparing soluble tyrosine forms in cell culture.

Conclusion

The choice of a soluble tyrosine form is a critical consideration in experimental design for both in vitro and in vivo studies. L-Tyrosine disodium salt offers a cost-effective and significant improvement in solubility over L-Tyrosine, making it a suitable choice for many applications. However, for sensitive cell cultures or formulations where high salt concentrations and potential pH shifts are a concern, dipeptides such as Glycyl-L-Tyrosine provide a highly soluble and biocompatible alternative at a neutral pH. Chemically modified forms like O-Phospho-L-Tyrosine show promise as prodrugs for enhanced bioavailability, particularly for parenteral administration. N-Acetyl-L-Tyrosine, despite its increased solubility, appears to be less effective in raising systemic tyrosine levels.

Ultimately, the optimal choice will depend on the specific requirements of the experiment or formulation. Researchers are encouraged to consider the data presented in this guide and to perform preliminary studies to validate the suitability of a chosen tyrosine form for their particular application.

References

• 1. L-Tyrosine in Cell Culture [sigmaaldrich.com]
• 2. Brain tyrosine increases after treating with prodrugs: comparison with tyrosine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. cellculturedish.com [cellculturedish.com]
• 4. Optimizing the stability and solubility of cell culture media ingredients - Evonik Industries [healthcare.evonik.com]
• 5. Enhancing the solubility of L-Tyrosine in cell culture media applications [evonik.com]
• 6. Comparison of l‐tyrosine containing dipeptides reveals maximum ATP availability for l‐prolyl‐l‐tyrosine in CHO cells - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. supplementfactoryuk.com [supplementfactoryuk.com]
• 9. echemi.com [echemi.com]
• 10. prbreaker.com [prbreaker.com]
• 11. L-Tyrosine vs. N-Acetyl L-Tyrosine: A Tale of Two Tyrosines [blog.priceplow.com]
• 12. researchgate.net [researchgate.net]
• 13. researchgate.net [researchgate.net]
• 14. Investigation into the impact of tyrosine on the product formation and quality attributes of mAbs in rCHO cell cultures - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. researchgate.net [researchgate.net]
• 16. academic.oup.com [academic.oup.com]
• 17. eaglebio.com [eaglebio.com]
• 18. dspace.cuni.cz [dspace.cuni.cz]
• 19. Assay of tyrosine hydroxylase based on high-performance liquid chromatography separation and quantification of L-dopa and L-tyrosine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 20. recipp.ipp.pt [recipp.ipp.pt]
• 21. Development of a new HPLC-based method for 3-nitrotyrosine quantification in different biological matrices - PubMed [pubmed.ncbi.nlm.nih.gov]
• 22. Stability and assessment of amino acids in parenteral nutrition solutions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 23. researchgate.net [researchgate.net]
• 24. broadpharm.com [broadpharm.com]
• 25. texaschildrens.org [texaschildrens.org]
• 26. MTT assay protocol | Abcam [abcam.com]
• 27. Cell Viability Assays - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 28. Principles & Applications of cell viability assays (MTT Assays) | PPTX [slideshare.net]
• 29. consensus.app [consensus.app]
• 30. researchgate.net [researchgate.net]
• 31. wurtmanlab.mit.edu [wurtmanlab.mit.edu]

Safety & Regulatory Compliance

Safe Disposal of L-Tyrosine Disodium Salt: A Step-by-Step Guide

For researchers, scientists, and professionals in drug development, the proper handling and disposal of laboratory chemicals is paramount to ensuring a safe and compliant work environment. L-Tyrosine disodium salt, a common reagent in various scientific applications, requires careful management throughout its lifecycle, including its ultimate disposal. This guide provides essential, step-by-step procedures for the safe disposal of L-Tyrosine disodium salt, aligning with standard laboratory safety protocols.

Hazard Profile and Safety Precautions

Before initiating any disposal procedure, it is crucial to be aware of the hazard profile of L-Tyrosine disodium salt. According to safety data sheets (SDS), this compound is classified as a hazardous substance.[1]

Key Hazards:

• Causes skin irritation.[1][2][3]

• Causes serious eye irritation.[1][2][3]

• May cause respiratory irritation.[1][2][3]

• One source indicates it is toxic to aquatic life.[4]

Therefore, appropriate personal protective equipment (PPE) must be worn at all times when handling this chemical.

Personal Protective Equipment (PPE) for Handling L-Tyrosine Disodium Salt

Eye Protection

Hand Protection

Body Protection

Respiratory Protection

Spill Management Protocol

In the event of a spill, immediate and correct action is necessary to prevent exposure and environmental contamination.

• Evacuate and Ventilate: Ensure the area is well-ventilated. If a significant amount is spilled, evacuate non-essential personnel from the area.[2]

• Containment: Prevent further leakage or spillage if it is safe to do so. Do not let the product enter drains.[2][4]

• Cleanup: Carefully sweep or shovel the spilled solid material.[2][5] Avoid actions that create dust.[1][2]

• Collection: Place the collected material into a suitable, closed container labeled for disposal.[2][5][6][7]

Caption: Workflow for handling a spill of L-Tyrosine disodium salt.

Step-by-Step Disposal Procedure

The recommended method for the disposal of L-Tyrosine disodium salt is through a licensed, professional waste disposal company.[2] Do not attempt to dispose of this chemical down the drain or in regular trash.

• Segregation: Keep L-Tyrosine disodium salt waste separate from other waste streams. Do not mix it with other chemicals unless instructed to do so by a qualified professional.[4]

• Containerization: Place the waste material in its original container if possible, or a clearly labeled, sealed, and appropriate waste container.[4] Ensure the container is in good condition and will not leak.

• Labeling: Clearly label the waste container with the chemical name ("L-Tyrosine disodium salt, solid waste") and any relevant hazard symbols.

• Storage: Store the waste container in a designated, well-ventilated, and secure area, away from incompatible materials such as strong oxidizing agents.[1][2][5]

• Arrangement for Disposal: Contact your institution's Environmental Health and Safety (EHS) office or a licensed chemical waste disposal contractor to arrange for pickup and proper disposal.[1][2][4] Adhere to all local, state, and federal regulations for hazardous waste disposal.[4]

Caption: Decision-making process for the proper disposal of L-Tyrosine disodium salt.

By adhering to these procedures, laboratory personnel can ensure the safe and compliant disposal of L-Tyrosine disodium salt, protecting themselves, their colleagues, and the environment. Always consult your institution's specific safety protocols and the chemical's Safety Data Sheet for the most comprehensive guidance.

References

• 1. fishersci.com [fishersci.com]
• 2. s3.amazonaws.com [s3.amazonaws.com]
• 3. mpbio.com [mpbio.com]
• 4. sigmaaldrich.com [sigmaaldrich.com]
• 5. fishersci.com [fishersci.com]
• 6. chemicalbook.com [chemicalbook.com]
• 7. store.sangon.com [store.sangon.com]

Personal protective equipment for handling L-Tyrosine disodium salt

This guide provides immediate and essential safety protocols, operational procedures, and disposal plans for laboratory personnel, including researchers, scientists, and drug development professionals, who handle L-Tyrosine disodium salt. Adherence to these guidelines is critical for ensuring a safe laboratory environment.

Hazard Identification and Personal Protective Equipment (PPE)

L-Tyrosine disodium salt is classified as a hazardous chemical that can cause skin irritation, serious eye damage, and respiratory irritation.[1][2][3] Therefore, the use of appropriate Personal Protective Equipment (PPE) is mandatory to minimize exposure risks.

Hazard	Description	GHS Pictogram	Signal Word
Eye Irritation	Causes serious eye irritation and potential damage.[1][4][5]	Corrosion	Danger [4][5]
Skin Irritation	Causes skin irritation upon contact.[1][2][3]	Exclamation Mark	Warning [1]
Respiratory Irritation	May cause respiratory irritation if inhaled as a dust.[1][2][3]	Exclamation Mark	Warning [1]

A comprehensive PPE strategy is crucial for safe handling. The following table outlines the recommended PPE.

Protection Type	Specific Recommendations	Applicable Standards
Eye and Face Protection	Wear appropriate protective eyeglasses or chemical safety goggles.[1]	OSHA 29 CFR 1910.133 or European Standard EN166.[1][4]
Skin Protection	Wear appropriate protective gloves and clothing to prevent skin exposure.[1]	-
Respiratory Protection	Use a NIOSH/MSHA or European Standard EN 149 approved respirator if exposure limits are exceeded or if irritation is experienced.[1][4] A dust mask (e.g., N95) is recommended when dusts are generated.[5]	OSHA 29 CFR 1910.134 or European Standard EN 149.[1][4]

Operational Handling and Storage Protocols

Proper handling and storage are essential to maintain the integrity of L-Tyrosine disodium salt and to ensure the safety of laboratory personnel.

Handling:

• Ensure adequate ventilation in the handling area.[1][4]

• Avoid the formation of dust.[1][4]

• Do not get in eyes, on skin, or on clothing.[1][4]

• Wash hands and any exposed skin thoroughly after handling.[1]

• Avoid ingestion and inhalation.[1][4]

Storage:

• Store in a tightly closed container in a dry, cool, and well-ventilated place.[1][3][4]

• Protect from moisture as the substance is hygroscopic.[1][4][5]

• Store under an inert atmosphere.[1][4]

• For maintaining product quality, refrigeration is recommended.[4]

Emergency and Disposal Procedures

In the event of an accidental exposure or spill, immediate and appropriate action is necessary.

Exposure Type	First-Aid Measures
Eye Contact	Immediately rinse with plenty of water for at least 15 minutes, also under the eyelids.[4] Remove contact lenses if present and easy to do.[1] Seek immediate medical attention.[4]
Skin Contact	Wash off immediately with plenty of soap and water for at least 15 minutes.[4] If skin irritation persists, call a physician.[4]
Inhalation	Move the victim to fresh air.[3][4] If breathing is difficult, give oxygen.[3] If not breathing, give artificial respiration.[3][4] Get medical attention if symptoms occur.[4]
Ingestion	Clean mouth with water and drink plenty of water afterwards.[1][4] Do not induce vomiting.[3] Get medical attention if symptoms occur.[1][4]

Spill and Disposal Plan: In case of a spill, ensure adequate ventilation and use personal protective equipment.[1][4] Sweep up the spilled material and shovel it into suitable containers for disposal.[1][4] Avoid dust formation.[1][4]

Disposal of L-Tyrosine disodium salt and its containers must be in accordance with all applicable local, regional, and national laws and regulations.[6] Do not allow the product to reach the sewage system or be disposed of with household garbage.[2]

Workflow for Handling L-Tyrosine Disodium Salt

Caption: Workflow for the safe handling of L-Tyrosine disodium salt.

References

• 1. fishersci.com [fishersci.com]
• 2. mpbio.com [mpbio.com]
• 3. chemicalbook.com [chemicalbook.com]
• 4. fishersci.com [fishersci.com]
• 5. L-Tyrosine disodium salt hydrate BioReagent, suitable for cell culture, suitable for insect cell culture, ≥98% (HPLC) | Sigma-Aldrich [sigmaaldrich.com]
• 6. labchem-wako.fujifilm.com [labchem-wako.fujifilm.com]